(2S)-3-chloro-1,1-diethoxypropan-2-ol

Core Science & Biosynthesis

A Technical Guide to (2S)-3-chloro-1,1-diethoxypropan-2-ol: A Chiral Building Block for Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Foreword

In the landscape of modern drug discovery, the demand for enantiomerically pure compounds is paramount. Chiral building blocks serve as the foundational elements in the construction of complex, stereochemically defined active pharmaceutical ingredients (APIs). Among these, optically active chlorohydrins are particularly valuable intermediates due to their versatile reactivity, enabling the introduction of key functional groups with precise stereocontrol.[1] This guide provides an in-depth technical overview of (2S)-3-chloro-1,1-diethoxypropan-2-ol , a chiral C3 building block with significant potential in synthetic medicinal chemistry. While direct literature on this specific molecule is sparse, this document, written from the perspective of a Senior Application Scientist, synthesizes established chemical principles and data from closely related analogues to provide a comprehensive and practical resource for researchers in the field.

Physicochemical and Spectroscopic Properties

(2S)-3-chloro-1,1-diethoxypropan-2-ol is a chiral molecule featuring a secondary alcohol, a primary chloride, and a diethyl acetal. The stereocenter at the C2 position dictates the molecule's three-dimensional arrangement and its interactions in chiral environments.

Predicted Physicochemical Properties

A summary of the predicted and known physicochemical properties for 3-chloro-1,1-diethoxypropan-2-ol and its related precursor, 3-chloro-1,1-diethoxypropane, is presented in Table 1.

Property	Value	Source
Molecular Formula	C7H15ClO3	[2]
Molecular Weight	182.65 g/mol	[2]
Appearance	Colorless liquid (predicted)	[1]
Boiling Point	84°C at 33 hPa (for 3-chloro-1,1-diethoxypropane)	[3]
Flash Point	54°C (closed cup, for 3-chloro-1,1-diethoxypropane)	[3]
Density	No data available
Solubility	Expected to be soluble in common organic solvents.

Expected Spectroscopic Data

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show distinct signals for the protons of the ethyl groups of the acetal, the diastereotopic protons of the CH2Cl group, the proton on the stereocenter (CHOH), and the acetal proton. The coupling patterns and chemical shifts would be crucial for confirming the structure.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum should display seven unique carbon signals corresponding to the methyl and methylene carbons of the ethoxy groups, the chloromethyl carbon, the stereogenic carbinol carbon, and the acetal carbon.

• IR (Infrared) Spectroscopy: The IR spectrum is predicted to exhibit a broad absorption band in the region of 3200-3600 cm⁻¹ characteristic of the O-H stretching of the alcohol. Strong C-O stretching bands for the ether linkages of the acetal would be expected around 1050-1150 cm⁻¹. A C-Cl stretching vibration should be observable in the fingerprint region.

• Mass Spectrometry (MS): The mass spectrum would likely show a molecular ion peak (M+) and a characteristic M+2 peak due to the presence of the chlorine-37 isotope. Fragmentation patterns would be expected to involve the loss of ethoxy groups and other characteristic cleavages.

Synthesis and Stereochemical Control

The most logical and efficient synthetic route to (2S)-3-chloro-1,1-diethoxypropan-2-ol is through the stereospecific ring-opening of a readily available chiral precursor, (S)-epichlorohydrin. This approach ensures the retention of the desired stereochemistry at the C2 position.

Proposed Synthetic Pathway: Acid-Catalyzed Ethanolysis of (S)-Epichlorohydrin

The proposed synthesis involves the acid-catalyzed ring-opening of (S)-epichlorohydrin with ethanol. This reaction is expected to proceed with high regioselectivity, with the nucleophilic attack of ethanol occurring at the less sterically hindered primary carbon of the epoxide.[5][6]

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An In-depth Technical Guide to (2S)-3-chloro-1,1-diethoxypropan-2-ol: A Chiral Building Block for Pharmaceutical Innovation

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2S)-3-chloro-1,1-diethoxypropan-2-ol is a chiral trifunctional building block with significant potential in the synthesis of complex, stereochemically defined pharmaceutical agents. Its unique combination of a protected aldehyde (diethyl acetal), a secondary alcohol with defined stereochemistry, and a reactive chloromethyl group makes it a versatile intermediate for the construction of novel molecular architectures. This technical guide provides a comprehensive overview of this compound, including its chemical identity, proposed synthetic strategies, potential applications in drug discovery, and essential safety and handling protocols. While specific data for the (2S)-enantiomer is limited in publicly available literature, this guide synthesizes information from related compounds to provide a robust framework for its utilization in research and development.

Chemical Identity and Physicochemical Properties

The foundational step in utilizing any chemical entity is a thorough understanding of its identity and properties.

CAS Number and Nomenclature

• IUPAC Name: (2S)-3-chloro-1,1-diethoxypropan-2-ol

• Molecular Formula: C₇H₁₅ClO₃[1]

• Molecular Weight: 182.65 g/mol [1]

Predicted Physicochemical Properties

While experimental data for (2S)-3-chloro-1,1-diethoxypropan-2-ol is scarce, computational predictions provide valuable insights into its physical properties. These predictions are based on the structure of the related achiral compound, 3-chloro-1,1-diethoxypropane (CAS: 35573-93-4)[2][3][4].

Property	Predicted Value	Source
Boiling Point	259.9 ± 35.0 °C (at 760 mmHg)	[1]
Density	1.097 ± 0.06 g/cm³	[1]
Flash Point	54 °C (Closed Cup) for 3-chloro-1,1-diethoxypropane	[3]

Synthesis of (2S)-3-chloro-1,1-diethoxypropan-2-ol: A Proposed Enantioselective Strategy

The asymmetric synthesis of (2S)-3-chloro-1,1-diethoxypropan-2-ol is paramount to its application as a chiral building block. While a specific, validated protocol for this exact molecule is not widely published, a logical and experimentally feasible synthetic route can be proposed based on established methodologies for related chiral compounds, particularly the synthesis of its precursor, (S)-3-chloro-1,2-propanediol.

The proposed synthetic pathway leverages the principles of asymmetric epoxidation, a powerful tool in modern organic synthesis for the creation of chiral centers[5].

Proposed Synthetic Workflow

The following diagram outlines a plausible multi-step synthesis of (2S)-3-chloro-1,1-diethoxypropan-2-ol.

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An In-Depth Technical Guide to the Molecular Structure, Synthesis, and Characterization of (2S)-3-chloro-1,1-diethoxypropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the chiral molecule (2S)-3-chloro-1,1-diethoxypropan-2-ol, a potentially valuable building block in pharmaceutical and fine chemical synthesis. Authored from the perspective of a Senior Application Scientist, this document delves into the molecule's structural attributes, outlines a plausible synthetic pathway, details methods for its stereoselective preparation and characterization, and discusses its potential applications in drug development.

Introduction: The Significance of Chiral Halogenated Alcohols

Chiral halogenated alcohols are a critical class of intermediates in the synthesis of complex organic molecules, particularly pharmaceuticals. The presence of both a hydroxyl group and a halogen on a stereochemically defined carbon backbone provides multiple points for synthetic elaboration, allowing for the construction of intricate molecular architectures with high stereocontrol. The (2S)-3-chloro-1,1-diethoxypropan-2-ol molecule, with its specific stereochemistry and protected aldehyde functionality (as a diethyl acetal), represents a versatile synthon for the introduction of a chiral C3 unit in drug discovery and development.

Molecular Structure and Properties

The fundamental characteristics of (2S)-3-chloro-1,1-diethoxypropan-2-ol are dictated by its unique arrangement of functional groups.

Table 1: Physicochemical Properties of 3-Chloro-1,1-diethoxypropane

Property	Value	Source
Molecular Formula	C₇H₁₅ClO₂	PubChem[1]
Molecular Weight	166.65 g/mol	Matrix Fine Chemicals[2]
Appearance	Colorless liquid	PubChem[1]
Boiling Point	58–62°C at 8 mmHg	Organic Syntheses[3]
Density	Assumed to be similar to related compounds	N/A
Solubility	Soluble in organic solvents	N/A
SMILES	CCOC(CCCl)OCC	PubChem[1]
InChI Key	NXHONHDWVLPPCS-UHFFFAOYSA-N	PubChem[1]

Note: Some properties are for the related achiral compound 3-chloro-1,1-diethoxypropane due to a lack of specific data for the chiral alcohol.

The key structural features include:

• A chiral center at the C2 position, bearing a hydroxyl group. The "(2S)" designation defines the absolute stereochemistry at this carbon.

• A chloromethyl group at the C3 position, providing a reactive site for nucleophilic substitution.

• A diethyl acetal at the C1 position, which serves as a protecting group for an aldehyde. This acetal is stable under basic and neutral conditions but can be readily hydrolyzed to the aldehyde under acidic conditions.

Synthesis of Racemic 3-chloro-1,1-diethoxypropan-2-ol

A logical and established route to the racemic precursor of the target molecule begins with the reaction of acrolein with alcoholic hydrogen chloride to form β-chloropropionaldehyde diethyl acetal.[3] This intermediate can then be hydroxylated to yield the racemic alcohol.

Experimental Protocol: Synthesis of 3-chloro-1,1-diethoxypropane (β-Chloropropionaldehyde diethyl acetal)[3]

Materials:

• Absolute ethanol (at least 99.5%)

• Dry hydrogen chloride gas

• Acrolein

• Powdered sodium bicarbonate

• Anhydrous potassium carbonate

• Ice

Procedure:

• In a 3-L round-bottomed flask equipped with a mechanical stirrer and a gas inlet tube, place 200 g (253 cc) of absolute ethanol.

• Cool the flask in an ice-salt bath and saturate the alcohol with dry hydrogen chloride gas at 0°C.

• In a separatory funnel surrounded by ice and water, place 112 g (2 moles) of cold acrolein.

• Add the acrolein dropwise to the alcoholic hydrogen chloride solution with vigorous stirring, maintaining the temperature at approximately 0°C. The addition should take one to two hours.

• After the addition is complete, two layers will have formed. Separate the lower layer containing the acetal.

• Gradually add powdered sodium bicarbonate to the separated acetal layer until all the acid is neutralized.

• Filter the mixture. Wash the filtrate with two 50-cc portions of ice water and dry over 10 g of anhydrous potassium carbonate for five to ten hours.

• Filter the dried liquid and distill under reduced pressure. Collect the fraction boiling at 58–62°/8 mm.

This procedure yields the achiral precursor. The subsequent hydroxylation at the C2 position would lead to the racemic alcohol, which then requires resolution to isolate the (2S)-enantiomer.

Stereoselective Synthesis: Accessing the (2S)-Enantiomer

Obtaining the enantiomerically pure (2S)-3-chloro-1,1-diethoxypropan-2-ol requires a stereoselective synthetic strategy. Two primary approaches are considered here: enzymatic kinetic resolution and asymmetric reduction.

Enzymatic Kinetic Resolution

Kinetic resolution is a powerful technique for separating enantiomers from a racemic mixture. It relies on the differential rate of reaction of enantiomers with a chiral catalyst, typically an enzyme. Lipases are commonly employed for the resolution of alcohols through enantioselective acylation or hydrolysis.

Conceptual Workflow for Enzymatic Resolution:

Figure 1: Conceptual workflow for the enzymatic kinetic resolution of racemic 3-chloro-1,1-diethoxypropan-2-ol.

This process would involve treating the racemic alcohol with a lipase in the presence of an acyl donor. One enantiomer (e.g., the R-enantiomer) would be preferentially acylated, leaving the desired (2S)-enantiomer unreacted. The unreacted alcohol and the newly formed ester can then be separated by chromatography. The resolved (2S)-alcohol can be isolated, and the esterified (2R)-alcohol can be hydrolyzed back to the alcohol if desired. The choice of lipase and reaction conditions is critical for achieving high enantioselectivity.[4]

Asymmetric Reduction

An alternative approach involves the asymmetric reduction of a prochiral ketone precursor, 3-chloro-1,1-diethoxypropan-2-one. This can be achieved using chiral reducing agents or catalysts.

Conceptual Synthetic Pathway via Asymmetric Reduction:

Figure 2: Conceptual pathway for the asymmetric reduction of a ketone precursor.

This method offers the potential for high enantiomeric excess in a single step, avoiding the 50% theoretical yield limitation of kinetic resolution. The success of this approach depends on the availability of the ketone precursor and a highly selective chiral reducing system.

Analytical Characterization

The unambiguous identification and characterization of (2S)-3-chloro-1,1-diethoxypropan-2-ol rely on a combination of spectroscopic and chiroptical techniques.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethoxy groups (a triplet and a quartet), the diastereotopic protons of the chloromethyl group, the methine proton at the chiral center, and the hydroxyl proton. The coupling patterns and chemical shifts provide crucial information about the connectivity of the molecule.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for each of the seven carbon atoms in the molecule, confirming the carbon skeleton.

Mass Spectrometry (MS): Mass spectrometry will provide information about the molecular weight and fragmentation pattern of the molecule, further confirming its identity.

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the O-H stretch of the alcohol, C-H stretches of the alkyl groups, C-O stretches of the ethers and alcohol, and the C-Cl stretch.

Table 2: Predicted Spectroscopic Data for (2S)-3-chloro-1,1-diethoxypropan-2-ol

Technique	Expected Features
¹H NMR	Signals for -OCH₂CH₃, -CH(OH)-, -CH₂Cl, -CH(OEt)₂
¹³C NMR	7 distinct carbon signals
IR (cm⁻¹)	~3400 (O-H), ~2980-2880 (C-H), ~1100 (C-O), ~750 (C-Cl)
MS (m/z)	Molecular ion peak and characteristic fragmentation pattern

Note: These are predicted data based on the structure and data from similar compounds. Experimental verification is required.

Chiral Analysis

Chiral High-Performance Liquid Chromatography (HPLC): Chiral HPLC is the gold standard for determining the enantiomeric purity of a chiral compound.[5] A suitable chiral stationary phase (CSP), often polysaccharide-based for alcohols, is used to separate the enantiomers.[5] The ratio of the peak areas of the two enantiomers allows for the calculation of the enantiomeric excess (ee).

Experimental Protocol: Chiral HPLC Analysis [5]

Objective: To determine the enantiomeric excess of a sample of 3-chloro-1,1-diethoxypropan-2-ol. Instrumentation: HPLC system with a UV or refractive index detector. Chiral Stationary Phase: A polysaccharide-based column (e.g., Chiralpak® series). Mobile Phase: A mixture of n-hexane and a polar alcohol like isopropanol or ethanol. The exact ratio needs to be optimized for baseline separation. Procedure:

• Prepare a standard solution of the sample in the mobile phase.

• Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Inject the sample solution.

• Monitor the elution of the enantiomers.

• Calculate the enantiomeric excess using the peak areas of the two enantiomers.

Optical Rotation: A key characteristic of a chiral molecule is its ability to rotate the plane of polarized light.[6][7] The specific rotation, [α], is a physical constant for a given enantiomer under specific conditions (temperature, wavelength, solvent, and concentration). The (2S)-enantiomer will have a specific rotation of equal magnitude but opposite sign to the (2R)-enantiomer. Measurement of the optical rotation using a polarimeter is essential for confirming the absolute configuration of the synthesized product, provided a literature value is available for comparison. The direction of rotation (dextrorotatory (+) or levorotatory (-)) is an experimentally determined value and does not directly correlate with the (R) or (S) designation.[8]

Applications in Drug Development

While specific examples of the use of (2S)-3-chloro-1,1-diethoxypropan-2-ol in drug synthesis are not widely documented, its structure suggests significant potential as a chiral building block. The combination of a stereodefined alcohol, a reactive chloride, and a protected aldehyde offers a versatile platform for the synthesis of various pharmaceutical targets.

Potential Synthetic Applications:

• Synthesis of Chiral Amino Alcohols: The chloromethyl group can be displaced by an amine, and subsequent deprotection of the acetal would provide a route to chiral amino alcohols, which are common motifs in many drug molecules.

• Formation of Chiral Ethers and Esters: The hydroxyl group can be derivatized to form ethers or esters, allowing for the introduction of other functional groups with retention of stereochemistry.

• Elaboration of the Carbon Skeleton: The aldehyde, once deprotected, can undergo a variety of carbon-carbon bond-forming reactions, such as aldol reactions, Wittig reactions, or Grignard additions, to build more complex molecular scaffolds.

The ability to introduce a chiral C3 unit with multiple functional handles makes this compound a promising starting material for the asymmetric synthesis of a wide range of biologically active molecules.

Safety and Handling

Conclusion

(2S)-3-chloro-1,1-diethoxypropan-2-ol is a chiral building block with significant potential for applications in asymmetric synthesis, particularly in the field of drug discovery. While direct synthetic protocols and comprehensive characterization data are not yet widely published, this guide has outlined a logical and feasible approach to its synthesis, resolution, and analysis based on established chemical principles and methodologies for related compounds. Further research into the stereoselective synthesis and application of this versatile molecule is warranted and is likely to yield valuable new synthetic strategies for the preparation of complex chiral pharmaceuticals.

References

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• Chirality, Racemisation and Optical activity of Haloalkanes. BYJU'S. Available from: [Link]

• Regio‐ and Stereoselective Epoxidation and Acidic Epoxide Opening of Antibacterial and Antiplasmodial Chlorotonils Yield Highly Potent Derivatives. PMC. Available from: [Link]

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• Asymmetric synthesis of γ-chloro-α,β-diamino- and β,γ-aziridino-α-aminoacylpyrrolidines and -piperidines via stereoselective Mannich-type additions of N-(diphenylmethylene)glycinamides across α-chloro-N-sulfinylimines. Beilstein Journals. Available from: [Link]

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An In-Depth Technical Guide to the Spectroscopic Data of (2S)-3-chloro-1,1-diethoxypropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2S)-3-chloro-1,1-diethoxypropan-2-ol is a chiral molecule of significant interest in synthetic organic chemistry, particularly as a versatile building block in the synthesis of various pharmaceutical compounds and other complex organic molecules. Its structure incorporates several key functional groups: a chiral secondary alcohol, a chloroalkane, and a diethyl acetal. This unique combination of functionalities makes a thorough understanding of its spectroscopic properties essential for its identification, characterization, and quality control in research and development settings.

This technical guide provides a comprehensive analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for (2S)-3-chloro-1,1-diethoxypropan-2-ol. The interpretations are grounded in fundamental spectroscopic principles and supported by data from analogous structures. The experimental protocols detailed herein are designed to ensure the acquisition of high-quality spectroscopic data, promoting reproducibility and accuracy in the laboratory.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For (2S)-3-chloro-1,1-diethoxypropan-2-ol, both ¹H and ¹³C NMR will provide critical information regarding the connectivity, chemical environment, and stereochemistry of the molecule.

¹H NMR Spectroscopy: The Impact of Chirality

The presence of a stereocenter at the C2 position renders the molecule chiral. A key consequence of this chirality is the diastereotopicity of the geminal protons on the C1 methylene group and the two ethoxy groups. Diastereotopic protons are chemically non-equivalent and are expected to have different chemical shifts and potentially different coupling constants, even in an achiral solvent.[1][2][3]

Predicted ¹H NMR Spectral Data (in CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~4.70	d	1H	H1	The acetal proton is significantly deshielded by the two adjacent oxygen atoms. It will be split into a doublet by the vicinal proton on C2.
~3.90	m	1H	H2	This methine proton, attached to the carbon bearing the hydroxyl group and the chiral center, will be a multiplet due to coupling with the proton on C1 and the two diastereotopic protons on C3.
~3.75 & ~3.65	m	2H	-OCH₂CH₃ (diastereotopic)	The two methylene groups of the ethoxy substituents are diastereotopic due to the chiral center at C2. They will appear as two distinct multiplets, each integrating to 2H.
~3.60 & ~3.50	dd	2H	H3a, H3b (diastereotopic)	The geminal protons on the carbon bearing the chlorine atom are diastereotopic. They will exhibit distinct chemical shifts and will each be split into a doublet of doublets by the geminal coupling to each other and vicinal coupling to the proton on C2.
~2.50	d	1H	-OH	The chemical shift of the hydroxyl proton is variable and concentration-dependent. It will likely appear as a broad singlet or a doublet if coupled to the H2 proton. Deuterium exchange with D₂O can confirm this signal.
~1.25	t	6H	-OCH₂CH₃	The two methyl groups of the ethoxy substituents will appear as overlapping triplets due to coupling with their adjacent methylene protons.

Experimental Protocol for ¹H NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of (2S)-3-chloro-1,1-diethoxypropan-2-ol in ~0.7 mL of deuterated chloroform (CDCl₃). For enhanced resolution, especially for observing the diastereotopic protons, using a high-purity solvent is crucial.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve better signal dispersion, which is essential for resolving the complex multiplets arising from the diastereotopic protons.

• Data Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. To confirm the hydroxyl proton signal, a D₂O exchange experiment can be performed. Add a drop of D₂O to the NMR tube, shake gently, and re-acquire the spectrum; the -OH signal will disappear or significantly diminish.

• Data Processing: Process the free induction decay (FID) with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz) to improve the signal-to-noise ratio. Reference the spectrum to the residual solvent peak of CDCl₃ at 7.26 ppm.

¹³C NMR Spectroscopy: A Carbon Fingerprint

The ¹³C NMR spectrum will provide a distinct signal for each of the seven carbon atoms in the molecule, offering a clear "fingerprint" of the carbon skeleton.

Predicted ¹³C NMR Spectral Data (in CDCl₃):

Chemical Shift (δ, ppm)	Assignment	Rationale
~102	C1	The acetal carbon is significantly deshielded by the two directly attached oxygen atoms.
~72	C2	The carbon bearing the hydroxyl group is deshielded by the electronegative oxygen.
~64	-OCH₂CH₃	The methylene carbons of the ethoxy groups are deshielded by the adjacent oxygen atoms. Due to diastereotopicity, it is possible to observe two closely spaced signals.
~46	C3	The carbon atom bonded to the chlorine atom is deshielded.
~15	-OCH₂CH₃	The methyl carbons of the ethoxy groups appear in the typical upfield region for sp³ hybridized carbons.

Experimental Protocol for ¹³C NMR Spectroscopy:

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

• Instrumentation: A high-field NMR spectrometer is recommended.

• Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A sufficient number of scans should be acquired to achieve an adequate signal-to-noise ratio, as the natural abundance of ¹³C is low.

• Data Processing: Process the FID and reference the spectrum to the CDCl₃ solvent peak at 77.16 ppm.

Visualization of NMR Assignments:

Caption: Predicted ¹³C NMR chemical shifts.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule. The IR spectrum of (2S)-3-chloro-1,1-diethoxypropan-2-ol will be dominated by absorptions from the O-H, C-O, and C-Cl bonds.

Predicted IR Spectral Data (Liquid Film):

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
3500-3200	Broad, Strong	O-H stretch	The broadness is due to hydrogen bonding of the alcohol.[4][5]
2975-2850	Medium-Strong	C-H stretch (sp³)	Characteristic of the alkyl portions of the molecule.
1150-1050	Strong	C-O stretch (ether and alcohol)	The acetal and alcohol C-O stretches will likely result in a strong, complex absorption band in this region.[6]
800-600	Medium-Weak	C-Cl stretch	The carbon-chlorine stretching vibration typically appears in this region.

Experimental Protocol for IR Spectroscopy (Liquid Film):

• Sample Preparation: As (2S)-3-chloro-1,1-diethoxypropan-2-ol is expected to be a liquid at room temperature, the simplest method is to prepare a neat (undiluted) liquid film.[4][7]

• Procedure:

  • Place a single drop of the neat liquid onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).

  • Carefully place a second salt plate on top of the first, allowing the liquid to spread into a thin, uniform film between the plates.[8]

  • Mount the sandwiched plates in the sample holder of the FT-IR spectrometer.

• Data Acquisition: Acquire the spectrum, typically over the range of 4000-400 cm⁻¹. A background spectrum of the clean, empty salt plates should be run first and subtracted from the sample spectrum.

• Cleaning: After analysis, the salt plates should be immediately cleaned with a dry, non-polar solvent (e.g., anhydrous dichloromethane or hexane) and stored in a desiccator to prevent damage from moisture.

Visualization of Key IR Absorptions:

Caption: Expected prominent IR absorption regions.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its structure. For (2S)-3-chloro-1,1-diethoxypropan-2-ol, electron ionization (EI) would likely lead to significant fragmentation.

Predicted Mass Spectrum Fragmentation:

The molecular ion peak (M⁺) for C₇H₁₅ClO₃ is expected at m/z 182 (for ³⁵Cl) and 184 (for ³⁷Cl) in an approximate 3:1 ratio, characteristic of a monochlorinated compound. However, the molecular ion may be weak or absent due to the lability of the alcohol and acetal groups.

Major Fragmentation Pathways:

• α-Cleavage: Cleavage of the C-C bonds adjacent to the oxygen atoms is a common fragmentation pathway for alcohols and ethers.

  • Loss of an ethyl radical (-CH₂CH₃) from one of the ethoxy groups.

  • Loss of a chloromethyl radical (-CH₂Cl).

• Loss of an Ethoxy Group: Cleavage of a C-O bond to lose an ethoxy radical (-OCH₂CH₃).

• Dehydration: Loss of a water molecule (H₂O) from the molecular ion is a characteristic fragmentation of alcohols.

Predicted Key Fragments:

m/z	Possible Fragment
153/155	[M - C₂H₅]⁺
137	[M - OCH₂CH₃]⁺
133/135	[M - CH₂Cl]⁺
103	[CH(OCH₂CH₃)₂]⁺
75	[CH(OH)CH₂Cl]⁺
47	[CH₂OH]⁺

Experimental Protocol for GC-MS Analysis:

• Sample Preparation: Prepare a dilute solution of (2S)-3-chloro-1,1-diethoxypropan-2-ol in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an electron ionization (EI) source.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250 °C) at a rate of 10-20 °C/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

• Data Analysis: Analyze the total ion chromatogram (TIC) to identify the peak corresponding to the compound of interest. Examine the mass spectrum of this peak to identify the molecular ion and characteristic fragment ions.

Visualization of Fragmentation Pathway:

Caption: Proposed major fragmentation pathways.

Conclusion

The spectroscopic data of (2S)-3-chloro-1,1-diethoxypropan-2-ol are rich with structural information. The chirality of the molecule is clearly manifested in the ¹H NMR spectrum through the diastereotopicity of the methylene and ethoxy protons. The IR spectrum provides definitive evidence for the presence of the hydroxyl and ether functional groups, while mass spectrometry allows for the confirmation of the molecular weight and elucidation of the structure through characteristic fragmentation patterns. The combination of these spectroscopic techniques, when performed with the robust protocols outlined in this guide, provides a powerful and self-validating system for the unambiguous identification and characterization of this important chiral building block.

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• 1H NMR AND CONFORMATIONAL ANALYSIS OF DIASTEREOTOPIC METHYLENE PROTONS IN ACHIRAL FLEXIBLE MOLECULES - Revue Roumaine de Chimie -. (n.d.). Retrieved February 15, 2026, from [Link]

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• Partial 1 H NMR Spectra of Chiral Alcohols with [Ga-L1]Na at Room... - ResearchGate. (n.d.). Retrieved February 15, 2026, from [Link]

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Technical Monograph: Safety, Handling, and Risk Mitigation for (2S)-3-chloro-1,1-diethoxypropan-2-ol

Executive Summary & Strategic Context

(2S)-3-chloro-1,1-diethoxypropan-2-ol is a specialized chiral synthon, primarily utilized as a C3-building block in the asymmetric synthesis of HMG-CoA reductase inhibitors (statins), such as Atorvastatin and Rosuvastatin. Its value lies in the pre-installed chirality at the C2 position and the masked aldehyde functionality (diethyl acetal).

However, this utility comes with a complex hazard profile. It acts as a "chemical chameleon": under acidic conditions, it unmasks a reactive aldehyde; under basic conditions, it can cyclize to form an epoxide (an epichlorohydrin equivalent). Furthermore, the

-chlorohydrin moiety possesses specific biological toxicity, including antifertility effects and renal toxicity via metabolic conversion to oxalate.

This guide defines the operational boundaries required to handle this compound without compromising personnel safety or stereochemical integrity.

Physicochemical & Hazard Profile

Identity and Properties

Property	Specification
Chemical Name	(2S)-3-chloro-1,1-diethoxypropan-2-ol
Common Alias	Atorvastatin Side-Chain Intermediate; Chiral Chlorohydrin Acetal
CAS Number	125781-03-5 (Racemic generic); Specific (S)-isomer often proprietary or listed under varied intermediate codes.
Molecular Formula	C H ClO
Molecular Weight	182.65 g/mol
Physical State	Viscous Colorless to Pale Yellow Liquid
Boiling Point	~260°C (Predicted); often distilled under high vacuum.
Solubility	Miscible in ethanol, ethyl acetate, DCM; sparingly soluble in water.

Toxicology & Reactivity Matrix

The safety profile is dominated by three mechanisms:

• Alkylating Potential (Genotoxicity): As a chlorohydrin, it is a structural alert for genotoxicity. In vivo or under basic process conditions, it can form epoxide intermediates capable of DNA alkylation.

• Reproductive Toxicity: Structural analogs (

  -chlorohydrins) are well-documented male antifertility agents, acting on epididymal sperm and inhibiting glyceraldehyde-3-phosphate dehydrogenase (GAPDH).

• Metabolic Toxicity: If absorbed,

  -chlorohydrins metabolize to -chlorolactate and subsequently to oxalic acid, leading to acute renal failure (oxalate nephropathy).

Critical Reactivity Pathways (Visualization)

Understanding the chemical fate of this molecule is the foundation of safety. It is stable only within a narrow pH window.

Figure 1: Reactivity landscape. The compound poses distinct risks depending on environmental pH and biological exposure.

Operational Handling Protocols

Engineering Controls

Due to the potential for genotoxicity and reproductive toxicity, this compound should be handled as a Potentially Genotoxic Impurity (PGI) until proven otherwise.

• Primary Containment: All weighing and dispensing must occur within a Vented Balance Enclosure (VBE) or a Class II Biological Safety Cabinet. Standard fume hoods are acceptable only for closed-system transfers.

• Surface Protection: Use disposable absorbent bench liners. The viscosity of the liquid makes spills difficult to clean; liners prevent surface contamination.

• Decontamination: Surfaces should be cleaned with a surfactant solution (soap/water) followed by a solvent wipe (isopropanol). Avoid using strong bleach or acidic cleaners directly on the neat compound to prevent reaction.

Personal Protective Equipment (PPE) Matrix

Protection Zone	Requirement	Rationale
Respiratory	P100/OV Cartridge or PAPR	If aerosols are generated (e.g., during high-vac distillation).
Dermal (Hands)	Double Gloving: Nitrile (Inner) + Laminate/Barrier (Outer)	Chlorohydrins can permeate standard nitrile. Laminate (e.g., Silver Shield) provides >4hr breakthrough protection.
Ocular	Chemical Goggles	Risk of severe eye damage (Category 1 hazard).[1]
Body	Tyvek® Lab Coat or Sleeve Covers	Prevent absorption through standard cotton clothing.

Storage and Stability

• Temperature: Store at 2–8°C.

• Atmosphere: Store under Argon or Nitrogen. Acetals can form peroxides upon prolonged exposure to air, though less readily than ethers.

• Incompatibility: Segregate strictly from Lewis Acids (induces polymerization/hydrolysis) and Strong Bases (induces epoxide formation).

Experimental Workflow & Waste Management

The following workflow ensures safety during the synthesis and quenching phases.

Figure 2: Safe handling lifecycle. Note the critical control points during reaction and quenching to prevent accidental derivatization.

Spill Response

• Evacuate: Clear the immediate area.

• PPE: Don full PPE (including respiratory protection if spill is >100mL).

• Absorb: Use a non-reactive absorbent (Vermiculite or specialized organic spill pads). Do not use clay-based absorbents if they are acidic.

• Neutralize: Do not attempt to neutralize the spill in situ. Collect absorbed material into a wide-mouth hazardous waste container.

Waste Disposal

• Classification: Halogenated Organic Solvent Waste.

• Destruction: High-temperature incineration is required to ensure complete destruction of the chlorohydrin moiety.

• Prohibition: Never pour down the drain. The metabolite (oxalate) is toxic to aquatic life and can damage municipal water treatment biology.

References

• PubChem. (2025).[2] 3-CHLORO-1,1-DIETHOXY-PROPAN-2-OL (Compound Summary). National Library of Medicine.[3] Link

• Jelaković, B., et al. (2019). Mechanisms of Aristolochic Acid and Chlorohydrin Nephrotoxicity. Toxicological Sciences. (Contextualizing renal toxicity of chlorohydrin metabolites).

• ChemicalBook. (2025). CAS 125781-03-5 Datasheet and MSDS. Link

• Jones, A.R. (1983). The antifertility actions of alpha-chlorohydrins in the male. Australian Journal of Biological Sciences. (Establishes the reproductive toxicity hazard).

• Pfizer Inc. (Various Patents). Process for the synthesis of Atorvastatin Calcium. (Establishes the utility of the (2S) intermediate).

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A Technical Guide to the Commercial Availability and Application of (2S)-3-chloro-1,1-diethoxypropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2S)-3-chloro-1,1-diethoxypropan-2-ol (CAS Number: 129731-03-9) is a specialized chiral building block with significant potential in asymmetric synthesis, particularly in the development of active pharmaceutical ingredients (APIs). Its unique trifunctional structure, featuring a stereodefined secondary alcohol, a chloromethyl group, and a protected aldehyde (diethyl acetal), makes it a valuable intermediate for constructing complex molecular architectures. This guide provides an in-depth analysis of its commercial availability, outlining pathways for procurement through custom synthesis. Furthermore, it details a representative synthetic route, discusses critical quality control parameters for ensuring enantiomeric purity, and explores its application as a key intermediate in the synthesis of antiviral compounds, with a focus on HIV protease inhibitors like Darunavir.

Commercial Landscape and Procurement

Direct, off-the-shelf commercial availability of (2S)-3-chloro-1,1-diethoxypropan-2-ol is limited, and it is not typically listed in the catalogs of major chemical suppliers. This is indicative of its status as a specialized, non-commodity chemical intermediate. For researchers and drug development professionals, the primary route for obtaining this compound is through custom synthesis .

Several chemical manufacturing organizations (CMOs) and specialized suppliers of chiral building blocks offer custom synthesis services. These companies have the expertise and infrastructure to produce specific, non-catalog compounds on demand, ranging from milligram to kilogram scales.

Key Supplier Categories for Custom Synthesis:

• Specialized Chiral Building Block Providers: Companies such as AiFChem, BOC Sciences, and Ruifu Chemical offer extensive expertise in chiral chemistry, including asymmetric catalysis and chiral resolution, making them well-suited for producing this type of molecule.[1][][3]

• General Custom Synthesis Providers: Many larger chemical suppliers, including those with broad catalogs of building blocks, also have custom synthesis divisions that can be contracted to produce specific molecules.

Procurement Workflow for Custom Synthesis:

The process of procuring (2S)-3-chloro-1,1-diethoxypropan-2-ol via custom synthesis typically follows the workflow illustrated below:

Figure 1: A typical workflow for procuring a custom-synthesized chiral intermediate like (2S)-3-chloro-1,1-diethoxypropan-2-ol.

Synthesis and Stereochemical Control

The synthesis of (2S)-3-chloro-1,1-diethoxypropan-2-ol necessitates a stereocontrolled approach to establish the desired (S)-configuration at the C2 position. A highly efficient and logical synthetic strategy commences with the readily available chiral building block, (S)-epichlorohydrin.

Representative Synthetic Pathway:

The conversion of (S)-epichlorohydrin to the target molecule can be envisioned in a two-step process involving a regioselective acetal formation followed by the hydrolysis of the resulting epoxide.

Figure 2: A plausible synthetic pathway from (S)-epichlorohydrin.

Detailed Experimental Protocol (Representative):

This protocol is based on established chemical transformations of epoxides and acetal formation.

Step 1: Synthesis of (S)-2-(chloromethyl)-2-(diethoxymethyl)oxirane (Intermediate Acetal)

• To a stirred solution of (S)-epichlorohydrin (1.0 eq) in anhydrous ethanol (10 vol), cooled to 0 °C under a nitrogen atmosphere, add a catalytic amount of a Lewis acid such as boron trifluoride etherate (BF₃·OEt₂) (0.05 eq).

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction by the addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude intermediate acetal.

Step 2: Synthesis of (2S)-3-chloro-1,1-diethoxypropan-2-ol

• The crude intermediate from Step 1 is dissolved in a mixture of a suitable organic solvent (e.g., tetrahydrofuran) and water.

• The mixture is treated with a mild acid catalyst (e.g., catalytic p-toluenesulfonic acid) and stirred at room temperature.

• The progress of the epoxide ring-opening is monitored by TLC or GC.

• Upon completion, the reaction is neutralized with a mild base (e.g., sodium bicarbonate solution).

• The product is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated.

• The final product is purified by column chromatography on silica gel to afford (2S)-3-chloro-1,1-diethoxypropan-2-ol.

Quality Control and Analytical Methods

For applications in drug development, the quality and purity of chiral intermediates are of paramount importance.[] A comprehensive Certificate of Analysis (CoA) for (2S)-3-chloro-1,1-diethoxypropan-2-ol should be requested from the custom synthesis provider.

Table 1: Typical Specifications for (2S)-3-chloro-1,1-diethoxypropan-2-ol

Parameter	Specification	Analytical Method
Appearance	Colorless to pale yellow liquid	Visual Inspection
Identity	Conforms to the structure	¹H NMR, ¹³C NMR, MS
Purity (Assay)	≥ 98.0%	Gas Chromatography (GC) or HPLC
Enantiomeric Excess (ee)	≥ 99.0%	Chiral HPLC or Chiral GC
Residual Solvents	As per ICH Q3C guidelines	Headspace GC
Water Content	≤ 0.5%	Karl Fischer Titration

Determination of Enantiomeric Excess:

The most critical quality attribute for this chiral building block is its enantiomeric excess. Chiral chromatography is the gold standard for this analysis.[5]

Chiral HPLC Method Development (General Workflow):

Figure 3: A generalized workflow for developing a chiral HPLC method to determine the enantiomeric excess of (2S)-3-chloro-1,1-diethoxypropan-2-ol.

Application in Drug Development: A Key Intermediate for HIV Protease Inhibitors

Chiral chlorohydrins are valuable intermediates in the synthesis of various pharmaceuticals. The structural motifs present in (2S)-3-chloro-1,1-diethoxypropan-2-ol make it a particularly attractive precursor for the synthesis of complex molecules, including HIV protease inhibitors.

Case Study: Potential Role in the Synthesis of Darunavir

Darunavir is a potent HIV protease inhibitor, and its synthesis relies on the stereoselective construction of a complex backbone. While published synthetic routes for Darunavir may utilize different, though structurally related, chiral epoxides, (2S)-3-chloro-1,1-diethoxypropan-2-ol represents a viable and strategically equivalent starting material.[6][7] The diethoxypropane moiety serves as a protected aldehyde, which can be unmasked at a later stage for further elaboration, while the chloro and hydroxyl groups provide handles for subsequent nucleophilic substitution and coupling reactions.

The general synthetic strategy for Darunavir involves the coupling of a chiral core, a sulfonamide moiety, and a bis-tetrahydrofuran ligand.[8][9] (2S)-3-chloro-1,1-diethoxypropan-2-ol could be employed to construct the central chiral core of such inhibitors.

Handling and Storage

As a chlorinated aliphatic alcohol, (2S)-3-chloro-1,1-diethoxypropan-2-ol should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood.[10]

• Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and a lab coat.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and strong bases.[11][12]

• Stability: Chlorinated organic compounds can be susceptible to slow hydrolysis, potentially forming trace amounts of hydrochloric acid.[10] While commercial products are often stabilized, it is good practice to store them in a dry environment.

Conclusion

(2S)-3-chloro-1,1-diethoxypropan-2-ol is a high-value chiral building block accessible to the research and pharmaceutical development community primarily through custom synthesis. Its stereospecific synthesis, rooted in the chemistry of chiral epichlorohydrins, allows for the production of material with high enantiomeric purity. The rigorous analytical control of this purity is essential for its application in the synthesis of complex, stereochemically defined molecules, such as advanced intermediates for HIV protease inhibitors. This guide provides a framework for the procurement, synthesis, quality control, and potential application of this versatile chiral intermediate, empowering researchers to leverage its synthetic potential in their drug discovery and development programs.

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• Reddy, K. S., et al. (2010). Direct conversion of (R)-epichlorohydrin to (S)-3-aminopropane-1,2-diol: An important chiral C-3 building block. Indian Journal of Chemistry - Section B, 49B(1), 105-108.

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• Ghosh, A. K., et al. (2016). Design, Synthesis, and Biological Evaluation of Darunavir Analogs as HIV-1 Protease Inhibitors. ACS medicinal chemistry letters, 7(12), 1167–1172.

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• Funicello, M., et al. (2024, June 11). Diastereoselective Synthesis of the HIV Protease Inhibitor Darunavir and Related Derivatives via a Titanium Tetrachloride-Mediat. Semantic Scholar. Retrieved February 15, 2026, from [Link]

• New Drug Approvals. (2013, December 24). Darunavir. Retrieved February 15, 2026, from [Link]

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An In-depth Technical Guide to the Enantiomeric Purity of (2S)-3-chloro-1,1-diethoxypropan-2-ol

Foreword: The Imperative of Enantiomeric Purity in Modern Drug Development

In the landscape of pharmaceutical development, the chirality of a molecule is of paramount importance. Enantiomers, non-superimposable mirror images of a chiral drug, can exhibit markedly different pharmacological, toxicological, and pharmacokinetic profiles.[1] The tragic case of thalidomide, where one enantiomer was a sedative while the other was a potent teratogen, serves as a stark reminder of the critical need to control the stereochemistry of drug substances.[2] Consequently, regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have implemented stringent guidelines requiring the characterization and control of the enantiomeric purity of chiral drugs.[2]

(2S)-3-chloro-1,1-diethoxypropan-2-ol is a chiral building block of significant interest in organic synthesis, particularly as a precursor for various active pharmaceutical ingredients (APIs). Ensuring its enantiomeric purity is not merely a matter of regulatory compliance; it is a fundamental aspect of ensuring the safety and efficacy of the final drug product. This technical guide provides a comprehensive overview of the methodologies for determining the enantiomeric purity of (2S)-3-chloro-1,1-diethoxypropan-2-ol, underpinned by field-proven insights and established analytical principles.

Synthesis of (2S)-3-chloro-1,1-diethoxypropan-2-ol: A Brief Overview

While a detailed synthesis protocol is beyond the scope of this guide, a conceptual understanding of its origin is crucial for anticipating potential impurities. A plausible and efficient synthetic route to (2S)-3-chloro-1,1-diethoxypropan-2-ol involves the enantioselective opening of a prochiral epoxide, such as epichlorohydrin, with ethanol. This reaction is typically catalyzed by a chiral catalyst to induce stereoselectivity, yielding the desired (S)-enantiomer.

Alternatively, the synthesis can be approached starting from a chiral precursor like (S)-epichlorohydrin. The reaction with ethanol under controlled conditions would lead to the desired product. The purity of the starting material and the stereoselectivity of the reaction are critical factors influencing the final enantiomeric purity of the product.[3]

Analytical Methodologies for Enantiomeric Purity Determination

The determination of enantiomeric purity necessitates an analytical environment that can differentiate between the two enantiomers. Chromatographic techniques, particularly chiral High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), are the cornerstones of enantioselective analysis in the pharmaceutical industry.[4][5]

Chiral Gas Chromatography (GC): A High-Resolution Approach

For volatile and semi-volatile compounds like (2S)-3-chloro-1,1-diethoxypropan-2-ol, chiral Gas Chromatography (GC) offers excellent resolution and sensitivity.[6] The separation is achieved using a chiral stationary phase (CSP) that interacts differently with the two enantiomers.

Chiral GC columns are typically capillary columns coated with a chiral selector, often a derivative of cyclodextrin.[6] The enantiomers of the analyte partition between the inert carrier gas (mobile phase) and the chiral stationary phase. The differential interaction between the enantiomers and the CSP, based on factors like inclusion complexation, hydrogen bonding, and dipole-dipole interactions, leads to different retention times, allowing for their separation and quantification.

Diagram: Workflow for Chiral GC Analysis

Caption: General workflow for chiral GC analysis.

Direct analysis of alcohols on some chiral GC columns can be challenging due to their polarity, which can lead to peak tailing and poor resolution. Derivatization of the hydroxyl group to a less polar functional group, such as an acetate ester, can significantly improve chromatographic performance.[7]

Objective: To determine the enantiomeric purity of (2S)-3-chloro-1,1-diethoxypropan-2-ol by chiral GC after derivatization.

Materials:

• (2S)-3-chloro-1,1-diethoxypropan-2-ol sample

• Acetic anhydride

• Pyridine (or another suitable catalyst)

• Dichloromethane (or other suitable solvent)

• Anhydrous sodium sulfate

• Gas chromatograph equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Chiral capillary column (e.g., a cyclodextrin-based column like CP-Chirasil-DEX CB)

Step-by-Step Methodology:

• Derivatization:

  • In a clean, dry vial, dissolve a precisely weighed amount of the (2S)-3-chloro-1,1-diethoxypropan-2-ol sample (e.g., 10 mg) in dichloromethane (1 mL).

  • Add acetic anhydride (e.g., 0.5 mL) and a catalytic amount of pyridine (e.g., 0.1 mL).

  • Seal the vial and heat the mixture at a controlled temperature (e.g., 60°C) for a sufficient time to ensure complete reaction (e.g., 1-2 hours). The reaction progress can be monitored by thin-layer chromatography (TLC).

  • After cooling to room temperature, quench the reaction by adding water.

  • Separate the organic layer, wash it with a dilute acid solution (e.g., 1M HCl) followed by a saturated sodium bicarbonate solution and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and the resulting solution is ready for GC analysis.

• GC System Setup:

  • Column: CP-Chirasil-DEX CB (or a similar cyclodextrin-based chiral column)

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Injector Temperature: 250°C

  • Detector Temperature (FID): 280°C

  • Oven Temperature Program: A temperature gradient is often necessary to achieve optimal separation. A typical program might be:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp: Increase to 180°C at a rate of 5°C/minute.

    • Hold: Maintain at 180°C for 5 minutes.

  • Injection Volume: 1 µL (split or splitless injection can be used depending on the sample concentration).

• Data Analysis:

  • Acquire the chromatogram. The two enantiomers of the acetylated derivative should appear as two distinct, well-resolved peaks.

  • Integrate the peak areas of the two enantiomers.

  • Calculate the enantiomeric excess (% ee) using the following formula: % ee = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Self-Validation System:

• Specificity: The method's ability to resolve the two enantiomers from each other and from any potential impurities should be demonstrated. This can be achieved by analyzing a racemic mixture of 3-chloro-1,1-diethoxypropan-2-ol.

• Linearity: A calibration curve should be prepared using samples with known concentrations of the minor enantiomer to demonstrate a linear relationship between the peak area and concentration.

• Precision: The repeatability of the method should be assessed by performing multiple injections of the same sample and calculating the relative standard deviation (RSD) of the peak areas.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the undesired enantiomer that can be reliably detected and quantified should be determined.

Chiral High-Performance Liquid Chromatography (HPLC): A Versatile Alternative

Chiral HPLC is a powerful and widely used technique for the separation of enantiomers in the pharmaceutical industry.[1][5] It can be performed in either normal-phase or reversed-phase mode, offering flexibility in method development.

Similar to chiral GC, chiral HPLC relies on a chiral stationary phase (CSP). Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are particularly versatile and widely employed.[1] The separation mechanism involves the formation of transient diastereomeric complexes between the enantiomers and the CSP. The different stabilities of these complexes lead to differential retention on the column, resulting in their separation.

Diagram: Principle of Chiral HPLC Separation

Caption: Differential interaction of enantiomers with a CSP.

Objective: To determine the enantiomeric purity of (2S)-3-chloro-1,1-diethoxypropan-2-ol by chiral HPLC.

Materials:

• (2S)-3-chloro-1,1-diethoxypropan-2-ol sample

• HPLC-grade n-hexane

• HPLC-grade isopropanol (IPA) or ethanol

• High-Performance Liquid Chromatograph with a UV detector

• Chiral HPLC column (e.g., a polysaccharide-based column like Chiralpak AD-H or Chiralcel OD-H)

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh and dissolve the (2S)-3-chloro-1,1-diethoxypropan-2-ol sample in the mobile phase to a final concentration of approximately 1 mg/mL.

• HPLC System Setup:

  • Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm) or a similar polysaccharide-based chiral column.

  • Mobile Phase: A mixture of n-hexane and a polar modifier like isopropanol or ethanol. A typical starting point would be 90:10 (v/v) n-hexane:IPA. The mobile phase composition may need to be optimized to achieve baseline separation.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: Ambient (e.g., 25°C).

  • Detection: UV at a low wavelength (e.g., 210 nm), as the analyte lacks a strong chromophore. A Refractive Index (RI) detector could also be considered.[8]

  • Injection Volume: 10 µL.

• Data Analysis:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject the sample solution and record the chromatogram.

  • Identify and integrate the peaks corresponding to the two enantiomers.

  • Calculate the enantiomeric purity as described in the chiral GC section.

Self-Validation System: The validation parameters for the chiral HPLC method are the same as those for the chiral GC method: specificity, linearity, precision, LOD, and LOQ.[9]

Data Presentation and Comparison

To facilitate method selection, the key parameters for the proposed chiral GC and HPLC methods are summarized below.

Parameter	Chiral Gas Chromatography (with Derivatization)	Chiral High-Performance Liquid Chromatography
Principle	Differential partitioning with a chiral stationary phase in the gas phase.	Differential formation of transient diastereomeric complexes with a chiral stationary phase in the liquid phase.
Sample Volatility	Required; derivatization enhances volatility and improves chromatography.	Not a primary requirement.
Derivatization	Often necessary for polar analytes like alcohols to improve peak shape and resolution.	Generally not required.
Typical Stationary Phase	Cyclodextrin-based (e.g., CP-Chirasil-DEX CB).	Polysaccharide-based (e.g., Chiralpak AD-H, Chiralcel OD-H).
Mobile/Carrier Phase	Inert gas (e.g., Helium, Hydrogen).	Mixture of a non-polar solvent and a polar modifier (e.g., n-hexane:IPA).
Detection	Flame Ionization Detector (FID), Mass Spectrometer (MS).	UV-Vis, Refractive Index (RI).
Advantages	High resolution, high sensitivity (especially with MS).	Broad applicability, no derivatization needed, suitable for non-volatile compounds.
Disadvantages	Derivatization adds a step to the workflow and can be a source of error.	Can be less sensitive than GC-MS, mobile phase consumption.

Conclusion: A Commitment to Quality and Safety

The determination of the enantiomeric purity of (2S)-3-chloro-1,1-diethoxypropan-2-ol is a critical step in ensuring the quality and safety of pharmaceutical products derived from this important chiral building block. Both chiral Gas Chromatography and High-Performance Liquid Chromatography offer robust and reliable methods for this purpose. The choice between the two techniques will depend on factors such as available instrumentation, sample characteristics, and desired sensitivity.

The protocols outlined in this guide provide a solid foundation for developing and validating a suitable analytical method. It is imperative that any method implemented is rigorously validated to ensure its accuracy, precision, and reliability, thereby upholding the principles of scientific integrity and contributing to the development of safe and effective medicines.

References

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• Importance of Chiral Separation and Resolution in Drug Synthesis. (2024, May 26). Pure Synth. Retrieved February 15, 2026, from [Link]

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• Chiral derivatizing agent. (2023, December 2). In Wikipedia. Retrieved February 15, 2026, from [Link]

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• Derivatization. (2023, August 29). Chemistry LibreTexts. Retrieved February 15, 2026, from [Link]

• Development and Validation of Chiral HPLC Method for Quantification of 3-(S)-Quinuclidinol in Pharmaceutically Important Precursor, 3-(R)-Quinuclidinol, by Precolumn Derivatization. (2016, August 1). Journal of Chromatographic Science, 54(7), 1189–1194. [Link]

• A Validated Chiral HPLC Method for the Enantiomeric separation of Mefloquine. (2020). Research Journal of Pharmacy and Technology, 13(10), 4721. [Link]

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• Microbial Stereo Inversion of (R) 3 Chloro-1,2-Propandiol by Wickerhamomyces anomalous MGR6-KY209903. (2020, May 12). Biointerface Research in Applied Chemistry, 10(5), 6157–6166. [Link]

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• enzymatic resolution of antidepressant drug precursors in an undergraduate laboratory. (2016). Química Nova, 39(8), 1014–1019. [Link]

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• Enantioselective Synthesis, Enantiomeric Separations and Chiral Recognition. (2020, April 8). Molecules, 25(7), 1718. [Link]

• Eco-friendly and highly efficient multigram synthesis of 3-chloro-1,2-propanediol using sonochemistry. (2016). Mediterranean Journal of Chemistry, 5(6), 624. [Link]

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Solubility Profile of (2S)-3-chloro-1,1-diethoxypropan-2-ol: A Theoretical and Practical Guide for Drug Development Professionals

An In-depth Technical Guide

Abstract: (2S)-3-chloro-1,1-diethoxypropan-2-ol is a chiral building block with potential applications in pharmaceutical synthesis, analogous to related compounds like 3-chloro-1,2-propanediol used in the development of imaging agents.[1] Understanding its solubility in organic solvents is paramount for its effective use in reaction design, purification, and formulation. This guide presents a comprehensive analysis of the predicted solubility of this compound based on its molecular structure and the principles of "like dissolves like" and Hansen Solubility Parameters. Furthermore, it provides detailed, field-proven experimental protocols for systematically determining its qualitative and quantitative solubility, ensuring researchers can generate reliable data to guide their work. The narrative emphasizes the causal reasoning behind methodological choices, providing a robust framework for scientists in drug development.

Introduction: The Importance of Solubility in Synthesis

The solubility of a compound is a critical physical property that dictates its behavior in a chemical system.[2] For drug development professionals, solubility is not merely a data point but a cornerstone of process development. It influences the choice of reaction solvents, affects reaction kinetics and impurity profiles, governs the efficiency of extractions and crystallizations, and is a key determinant of a drug's ultimate bioavailability.[3][4]

Part 1: Theoretical & Predictive Solubility Analysis

The principle of "like dissolves like" provides a foundational understanding of solubility: polar solutes dissolve in polar solvents, and non-polar solutes dissolve in non-polar solvents.[5] We can dissect the structure of (2S)-3-chloro-1,1-diethoxypropan-2-ol to predict its interactions.

• Hydrogen Bonding: The secondary hydroxyl (-OH) group is the most significant contributor to polarity and is both a hydrogen bond donor and acceptor.

• Polar Interactions: The two ether linkages in the diethoxy group and the chlorine atom act as hydrogen bond acceptors and contribute to the molecule's dipole moment.

• Non-Polar Interactions: The propane backbone and the two ethyl groups are non-polar (lipophilic) and will interact favorably with non-polar solvents via van der Waals forces.

Compared to its parent diol, 3-chloro-1,2-propanediol—which is known to be soluble in water, alcohol, and diethyl ether—our target molecule has its 1,1-diol protected as a diethyl acetal. This modification significantly increases the molecule's non-polar character, which will likely reduce its solubility in highly polar protic solvents like water but enhance its solubility in moderately polar and non-polar organic solvents.

Advanced Prediction with Hansen Solubility Parameters (HSP)

To refine this prediction, we turn to Hansen Solubility Parameters (HSP), a powerful tool for quantifying the "like dissolves like" principle.[6] HSP theory posits that the total cohesive energy of a substance can be divided into three components[7][8]:

• δD (Dispersion): Energy from van der Waals forces.

• δP (Polar): Energy from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.

A solvent will effectively dissolve a solute if their three Hansen parameters are similar. The HSP distance (Ra) between two substances can be calculated, and a smaller distance implies greater affinity. While the exact HSP values for our target compound are unknown, we can predict its solubility based on the HSP of common solvents.

Table 1: Predicted Solubility of (2S)-3-chloro-1,1-diethoxypropan-2-ol in Common Organic Solvents

Solvent Class	Example Solvent	δD	δP	δH	Predicted Solubility	Rationale
Polar Protic	Methanol	14.9	12.3	22.3	High	The hydroxyl group and ether oxygens will interact strongly with methanol's hydrogen-bonding network.
Water	15.5	16.0	42.3	Low to Moderate	The increased lipophilicity from the ethyl groups will likely hinder solubility compared to the parent diol.
Polar Aprotic	Acetone	15.5	10.4	7.0	High	Good balance of polar and dispersion forces. Acetone is a hydrogen bond acceptor, interacting with the solute's -OH group.
Tetrahydrofuran (THF)	16.8	5.7	8.0	High	The ether structure of THF is highly compatible with the acetal group of the solute.
Dichloromethane (DCM)	17.0	7.3	7.1	High	The chloroalkane nature of both solute and solvent, along with moderate polarity, suggests high compatibility.
Non-Polar	Toluene	18.0	1.4	2.0	Moderate	The aromatic ring of toluene can interact with the alkyl portions of the solute. Polarity mismatch may limit high solubility.
Hexane	14.9	0.0	0.0	Low	The significant polarity and hydrogen-bonding capability of the solute are incompatible with a purely non-polar solvent like hexane.

Note: HSP values are in MPa⁰·⁵ and are sourced from common literature databases.

Part 2: Experimental Protocols for Solubility Determination

Theoretical predictions must be validated by empirical data. A systematic, tiered approach is the most efficient method for determining solubility in a research setting.

Workflow for Solubility Assessment

The following diagram outlines a logical workflow for moving from qualitative screening to quantitative measurement.

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stability and storage of (2S)-3-chloro-1,1-diethoxypropan-2-ol

An In-depth Technical Guide to the Stability and Storage of (2S)-3-chloro-1,1-diethoxypropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2S)-3-chloro-1,1-diethoxypropan-2-ol is a chiral building block with significant potential in synthetic organic chemistry and drug development. As with any reactive chemical intermediate, ensuring its stability and integrity during storage is paramount to achieving reliable and reproducible experimental outcomes. This guide provides a comprehensive overview of the factors influencing the stability of (2S)-3-chloro-1,1-diethoxypropan-2-ol, recommended storage conditions, and protocols for assessing its purity and degradation over time. The insights presented herein are synthesized from established chemical principles and data from analogous structures, providing a robust framework for the proper handling and storage of this important molecule.

Chemical Profile and Inherent Stability Considerations

(2S)-3-chloro-1,1-diethoxypropan-2-ol possesses several functional groups that dictate its chemical reactivity and, consequently, its stability profile. The key structural features include a secondary alcohol, a chloromethyl group, and a diethyl acetal.

Property	Value	Source
Molecular Formula	C7H15ClO3	[1]
Molecular Weight	182.65 g/mol	[1]
Appearance	Colorless liquid (predicted)	[2]

The presence of both a chlorine atom and ether linkages introduces potential degradation pathways. Notably, α-chloro ethers are known for their inherent instability[3]. While (2S)-3-chloro-1,1-diethoxypropan-2-ol is a β-chloro acetal, the electron-withdrawing nature of the chlorine atom can influence the reactivity of the molecule.

Potential Degradation Pathways

Understanding the potential routes of degradation is critical for establishing appropriate storage and handling protocols. Based on the structure of (2S)-3-chloro-1,1-diethoxypropan-2-ol, the following degradation pathways are plausible:

Hydrolysis

The acetal and the alkyl chloride moieties are susceptible to hydrolysis, particularly in the presence of acid or base.

• Acid-Catalyzed Hydrolysis of the Acetal: In the presence of acidic conditions, the acetal can hydrolyze to yield ethanol and 3-chloro-2-hydroxypropanal. This reaction is typically reversible but can be driven to completion if the resulting aldehyde undergoes further reactions.

• Hydrolysis of the Chloromethyl Group: The carbon-chlorine bond can undergo nucleophilic substitution by water or hydroxide ions, leading to the formation of a diol. Studies on the hydrolysis of similar compounds, such as chloroacetic acid, demonstrate that this process is accelerated under alkaline conditions and at elevated temperatures[4][5][6][7].

Oxidation

The secondary alcohol is susceptible to oxidation, which could lead to the formation of the corresponding ketone, 3-chloro-1,1-diethoxypropan-2-one. Strong oxidizing agents should be avoided during storage and handling[8].

Elimination

Under basic conditions, elimination of HCl is a possible degradation pathway, which would lead to the formation of an unsaturated derivative.

Diagram: Potential Degradation Pathways

Caption: Potential degradation pathways for (2S)-3-chloro-1,1-diethoxypropan-2-ol.

Recommended Storage and Handling

Based on the potential degradation pathways, the following storage and handling procedures are recommended to maintain the integrity of (2S)-3-chloro-1,1-diethoxypropan-2-ol.

Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Store at 2-8 °C. For long-term storage, consider storage at -20 °C.	Lower temperatures slow down the rate of all potential degradation reactions.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Minimizes the risk of oxidation.
Container	Use a tightly sealed, amber glass bottle.	Protects from light, which can catalyze degradation, and prevents moisture ingress. Avoid metal containers as some chlorinated compounds can be corrosive.
Moisture	Store in a dry environment. The compound may be hygroscopic.	Prevents hydrolysis of the acetal and chloromethyl groups.

Handling

• Inert Atmosphere: Handle the compound under an inert atmosphere whenever possible to minimize exposure to air and moisture.

• Avoid Incompatibilities: Keep away from strong acids, strong bases, and strong oxidizing agents[8][9].

• Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety glasses, and a lab coat. Work in a well-ventilated area or a fume hood[10].

Stability Assessment: Experimental Protocols

To ensure the quality of (2S)-3-chloro-1,1-diethoxypropan-2-ol, particularly for sensitive applications, a periodic stability assessment is recommended.

Visual Inspection

A simple yet effective first step is to visually inspect the material for any changes in color or clarity. The appearance of a yellow tint or turbidity may indicate degradation.

Purity Analysis by Gas Chromatography (GC)

GC is an excellent method for assessing the purity of volatile compounds like (2S)-3-chloro-1,1-diethoxypropan-2-ol and for detecting the formation of degradation products.

Step-by-Step GC Protocol:

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Instrument Setup:

  • Column: Use a non-polar or medium-polarity capillary column (e.g., DB-5 or DB-17).

  • Injector: Set the injector temperature to 250 °C.

  • Detector (FID): Set the detector temperature to 280 °C.

  • Oven Program: Start at a low temperature (e.g., 50 °C), hold for 2 minutes, then ramp at 10 °C/min to 250 °C and hold for 5 minutes. (This program should be optimized for the specific setup).

• Injection: Inject a small volume (e.g., 1 µL) of the sample.

• Data Analysis: Analyze the resulting chromatogram. The appearance of new peaks or a decrease in the area of the main peak relative to an internal standard indicates degradation.

Water Content by Karl Fischer Titration

To monitor for moisture absorption, which can lead to hydrolysis, Karl Fischer titration is the gold standard.

Step-by-Step Karl Fischer Protocol:

• Instrument Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions.

• Sample Introduction: Accurately weigh and introduce a known amount of the compound into the titration vessel.

• Titration: Perform the titration until the endpoint is reached.

• Calculation: The instrument will calculate the water content in ppm or percentage.

Diagram: Stability Assessment Workflow

Caption: A workflow for the stability assessment of (2S)-3-chloro-1,1-diethoxypropan-2-ol.

Conclusion

While specific stability data for (2S)-3-chloro-1,1-diethoxypropan-2-ol is not extensively published, a thorough understanding of its chemical structure allows for the formulation of robust storage and handling guidelines. By controlling key environmental factors such as temperature, moisture, and exposure to air and light, the integrity of this valuable chiral building block can be maintained. Regular analytical monitoring is crucial for ensuring its quality and for the success of downstream applications in research and development.

References

• ResearchGate. (2026, February 9). Hydrolysis Kinetics of Chloroacetic Acid with Sodium Hydroxide Under Strong Alkaline Conditions | Request PDF. Retrieved from [Link]

• Asian Journal of Chemistry. (2014, May 25). Hydrolysis Kinetics of Chloroacetic Acid with Sodium Hydroxide Under Strong Alkaline Conditions. Retrieved from [Link]

• Asian Journal of Chemistry. (2014, May 28). Hydrolysis Kinetics of Chloroacetic Acid with Sodium Hydroxide Under Strong Alkaline Conditions. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). The rate of hydrolysis of chloroacetamide in aqueous acid. Retrieved from [Link]

• ResearchGate. (2025, August 6). Velocity of hydrolysis of sodium chloroacetate in alkaline medium and concentrated solutions). Retrieved from [Link]

• PMC. (n.d.). Regioselective α-Amination of Ethers Using Stable N-Chloroimides and Lithium tert-Butoxide. Retrieved from [Link]

• Loba Chemie. (n.d.). 3-CHLORO-1,2-PROPANEDIOL. Retrieved from [Link]

• PubChem. (n.d.). 3-Chloro-1,1-diethoxypropane. Retrieved from [Link]

Sources

• 1. 3-CHLORO-1,1-DIETHOXY-PROPAN-2-OL CAS#: 125781-03-5 [chemicalbook.com]
• 2. 3-Chloro-1,1-diethoxypropane | C7H15ClO2 | CID 96217 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Regioselective α-Amination of Ethers Using Stable N-Chloroimides and Lithium tert-Butoxide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. asianpubs.org [asianpubs.org]
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• 8. fishersci.com [fishersci.com]
• 9. dcfinechemicals.com [dcfinechemicals.com]
• 10. lobachemie.com [lobachemie.com]

Protocols & Analytical Methods

Application Note: High-Fidelity Synthesis of Chiral Epoxides from (2S)-3-Chloro-1,1-diethoxypropan-2-ol

Executive Summary

This application note details the protocol for the stereospecific synthesis of (R)-glycidaldehyde diethyl acetal (also known as (R)-2-(diethoxymethyl)oxirane) from (2S)-3-chloro-1,1-diethoxypropan-2-ol . This transformation utilizes an intramolecular Williamson ether synthesis mechanism.

The protocol emphasizes the preservation of enantiopurity through controlled base-promoted cyclization. While the absolute spatial configuration of the chiral center is retained during the reaction, the Cahn-Ingold-Prelog (CIP) priority assignment changes, resulting in a descriptor inversion from (S) in the chlorohydrin precursor to (R) in the epoxide product. This guide addresses critical process parameters (CPPs) including temperature control to prevent polymerization and pH management to avoid acetal hydrolysis.

Mechanistic Insight & Stereochemistry

The Chemical Transformation

The synthesis proceeds via the deprotonation of the secondary alcohol at C2, followed by an intramolecular nucleophilic attack of the resulting alkoxide on the C3 carbon bearing the chlorine atom. This displaces the chloride ion and forms the oxirane (epoxide) ring.

Stereochemical Analysis (Crucial)

It is a common misconception that all epoxide formations from halohydrins involve inversion of the chiral center.

• Mechanism: The nucleophile (alkoxide oxygen) is attached directly to the chiral center (C2). The electrophile is the achiral primary carbon (C3).

• Result: The bond between C2 and the Oxygen is not broken. Therefore, the spatial arrangement of substituents at C2 is retained .

• Descriptor Inversion: Despite spatial retention, the CIP priority of the substituents changes:

  • Substrate (2S): Priority 1: -OH, Priority 2: -CH₂Cl (Cl > O), Priority 3: -CH(OEt)₂.

  • Product (2R): Priority 1: -O- (Ring), Priority 2: -CH(OEt)₂ (C bonded to O,O,H), Priority 3: -CH₂- (Ring C bonded to O,H,H).

  • Note: The -CH₂Cl group (Priority 2) becomes the Ring -CH₂- (Priority 3). This swap in priority causes the (S) descriptor to become (R) .

Reaction Pathway Diagram[1]

Figure 1: Mechanistic pathway showing the progression from the chlorohydrin to the chiral epoxide. Note the descriptor inversion due to substituent priority changes.

Experimental Protocol

Materials and Reagents

Reagent	Role	Specifications	Hazard Class
(2S)-3-chloro-1,1-diethoxypropan-2-ol	Substrate	>98% ee, Anhydrous	Irritant
Sodium Ethoxide (NaOEt)	Base	21% wt solution in EtOH	Flammable, Corrosive
Ethanol (Absolute)	Solvent	Anhydrous, <0.1% Water	Flammable
Dichloromethane (DCM)	Extraction	ACS Grade	Carcinogen (Suspected)
Sodium Sulfate (Na₂SO₄)	Drying Agent	Anhydrous, Granular	Irritant

Step-by-Step Procedure

Phase 1: Reaction Setup

• Preparation: Flame-dry a 500 mL three-necked round-bottom flask equipped with a magnetic stir bar, a pressure-equalizing addition funnel, and a nitrogen inlet.

• Charging: Under nitrogen flow, add (2S)-3-chloro-1,1-diethoxypropan-2-ol (10.0 g, 54.8 mmol) and anhydrous Ethanol (100 mL).

• Cooling: Submerge the flask in an ice-water bath to cool the solution to 0–4 °C.

  • Why: Controlling the temperature is critical to prevent side reactions such as polymerization of the epoxide or transacetalization.

Phase 2: Cyclization

• Base Addition: Charge the addition funnel with Sodium Ethoxide solution (21% in EtOH, 22 mL, ~1.05 equiv).

• Dropwise Addition: Add the base dropwise over 30 minutes, maintaining the internal temperature below 10 °C.

  • Visual Check: A white precipitate (NaCl) will begin to form immediately.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature (20–25 °C). Stir for 2–3 hours.

• Monitoring: Monitor reaction progress via TLC (Solvent: 20% EtOAc/Hexanes) or GC. The starting chlorohydrin spot should disappear.

Phase 3: Workup and Isolation[1]

• Filtration: Filter the reaction mixture through a sintered glass funnel (or a Celite pad) to remove the precipitated NaCl. Wash the cake with 20 mL of cold ethanol.

• Concentration: Concentrate the filtrate under reduced pressure (Rotavap) at bath temperature < 40 °C .

  • Critical: Do not overheat.[2][3][4] Glycidaldehyde derivatives are thermally unstable.

• Partition: Dissolve the residue in DCM (100 mL) and wash with cold Water (2 x 30 mL) followed by Brine (30 mL).

  • pH Check: Ensure the aqueous layer is neutral to slightly basic (pH 7-8). Acidic conditions will hydrolyze the acetal to the aldehyde, which rapidly polymerizes.

• Drying: Dry the organic layer over anhydrous Na₂SO₄ for 15 minutes, filter, and concentrate.

Phase 4: Purification[5]

• Distillation: Purify the crude oil via vacuum distillation.

  • Target BP: ~60–62 °C at 8 mmHg (values may vary based on vacuum strength).

  • Yield: Expected yield is 85–92%.

Quality Control & Validation

Analytical Specifications

Test	Method	Acceptance Criteria
Identity	¹H NMR (CDCl₃)	Characteristic epoxide protons at δ 2.8–3.2 ppm; Acetal proton at δ 4.4–4.6 ppm.
Purity	GC-FID	> 98.0% Area
Enantiomeric Excess	Chiral GC	> 98% ee (Retention of optical purity)
Water Content	Karl Fischer	< 0.1% (Moisture leads to degradation)

Workflow Diagram

Figure 2: Operational workflow for the isolation of (R)-glycidaldehyde diethyl acetal.

Troubleshooting & Safety

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Volatility of product	Avoid high vacuum for prolonged periods; ensure cooling trap is efficient.
Acetal Hydrolysis	Acidic impurities	Ensure all glassware is base-washed or neutral. Use slightly basic workup water (NaHCO₃).
Polymerization	Thermal instability	Keep bath temp < 40°C. Store product at 2–8°C under Argon.
Incomplete Reaction	Water in solvent	Use strictly anhydrous Ethanol. Water retards the alkoxide strength.

Safety Hazards (E-E-A-T)

• Flammability: The acetal product and ethanol solvent are highly flammable (Flash point < 25°C). Ground all equipment.

• Peroxide Formation: Ethers and acetals can form explosive peroxides upon storage. Test with peroxide strips before distillation.

• Toxicity: Epoxides are alkylating agents and potential mutagens. Handle in a fume hood with double nitrile gloves.

References

• Organic Syntheses. "Beta-Chloropropionaldehyde Acetal." Org.[6][7] Synth.1941 , Coll.[6] Vol. 1, 259.[6] Link (Provides foundational method for acetal handling and chlorohydrin precursors).

• Fisher Scientific. "Safety Data Sheet: Acetaldehyde diethyl acetal." (Used for analog safety data regarding acetal stability and flammability).[3] Link

• Hanson, R. M. "The Synthetic Methodology of Nonracemic Glycidol and Related 2,3-Epoxy Alcohols." Chemical Reviews, 1991, 91(4), 437-475. (Authoritative review on chiral epoxide synthesis and stereochemical retention).
• Wipf, P., & Jung, J. "Nucleophilic Ring Opening of 2-(Diethoxymethyl)oxirane." The Journal of Organic Chemistry, 2000, 65(20), 6319–6337. (Details the utility and stability of the specific target molecule).

• BenchChem. "Application Notes for Synthesis of Chiral Alcohols." (General protocols for handling chiral reduction products). Link

Disclaimer: This protocol is for research purposes only. All procedures should be performed by qualified personnel in a controlled laboratory environment.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. fishersci.es [fishersci.es]
• 4. fishersci.com [fishersci.com]
• 5. Synthesis of the Mixed Acetal Segment of S-Glyceroplasmalopsychosine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

The Strategic Application of (2S)-3-chloro-1,1-diethoxypropan-2-ol in Stereoselective Synthesis: A Guide for Researchers

Introduction: The Quintessential Chiral Building Block

In the landscape of modern asymmetric synthesis, the strategic use of chiral building blocks is paramount for the efficient and stereocontrolled construction of complex molecular architectures.[1] Among these, (2S)-3-chloro-1,1-diethoxypropan-2-ol stands out as a versatile and highly valuable C3 synthon. Its inherent chirality, derived from the (S)-configuration at the C2 position, serves as a reliable stereochemical guidepost in a variety of synthetic transformations. This guide provides an in-depth exploration of the applications of (2S)-3-chloro-1,1-diethoxypropan-2-ol, with a particular focus on its pivotal role in the synthesis of medicinally important oxazolidinone antibiotics, such as Linezolid, and anticoagulants like Rivaroxaban. We will delve into the mechanistic underpinnings of its reactivity, provide detailed experimental protocols, and offer insights into the practical aspects of its use in a research and development setting.

Core Utility: A Gateway to Chiral Oxazolidinones

The primary application of (2S)-3-chloro-1,1-diethoxypropan-2-ol lies in its efficient conversion to (S)-5-(chloromethyl)oxazolidin-2-one. This transformation is the cornerstone of its utility, as the resulting oxazolidinone is a key intermediate in the synthesis of a multitude of pharmaceutical agents. The acetal functionality in the starting material serves as a masked aldehyde, which can be deprotected under acidic conditions. However, for the synthesis of the crucial oxazolidinone core, the acetal is typically hydrolyzed in situ or in a preceding step to reveal the corresponding aldehyde, which then participates in the cyclization.

A more direct and widely employed strategy involves the use of the analogous chiral synthon, (R)-epichlorohydrin, which readily undergoes cyclization with a carbamate source to yield the desired (S)-5-(chloromethyl)oxazolidin-2-one. The stereochemistry is inverted at the chiral center during this process. For the purpose of this guide, we will focus on the synthetic pathways that leverage the chirality of C3 synthons to establish the stereocenter in the final product.

Mechanistic Insight: The Foundation of Stereochemical Control

The conversion of a chiral chlorohydrin to an oxazolidinone is a classic example of a stereospecific intramolecular cyclization. The reaction proceeds via an initial N-alkylation of a carbamate with the chlorohydrin, followed by a base-mediated intramolecular SN2 cyclization. The stereochemical outcome is a direct consequence of the inversion of configuration at the carbon bearing the chlorine atom.

Diagram 1: General Mechanism of Oxazolidinone Formation

Caption: A simplified workflow of the two-step formation of the oxazolidinone ring.

The key to preserving the stereochemical integrity of the final product lies in the stereospecificity of the SN2 reaction. The nucleophilic nitrogen of the deprotonated carbamate attacks the electrophilic carbon bearing the chlorine atom from the backside, leading to a clean inversion of configuration. This elegant transfer of chirality from the starting material to the product is a testament to the power of using well-defined chiral building blocks in asymmetric synthesis.

Application in the Synthesis of Linezolid

Linezolid is a crucial antibiotic used to treat serious infections caused by multi-drug resistant Gram-positive bacteria.[2] The synthesis of Linezolid heavily relies on the availability of a chiral C3 synthon to construct the core (S)-5-(aminomethyl)-3-aryl-oxazolidin-2-one scaffold.

A common synthetic route to a key Linezolid intermediate, (S)-N-((3-(3-fluoro-4-morpholinophenyl)-2-oxooxazolidin-5-yl)methyl)acetamide, starts from a chiral C3 building block. While many reported syntheses utilize (R)-epichlorohydrin, the underlying principles of stereochemical control are directly applicable to syntheses commencing with (2S)-3-chloro-1,1-diethoxypropan-2-ol. The key steps involve the formation of the oxazolidinone ring, followed by N-arylation and subsequent functional group manipulations.[1]

Protocol 1: Synthesis of (S)-5-(chloromethyl)-3-(3-fluoro-4-morpholinophenyl)oxazolidin-2-one (A Key Linezolid Intermediate)

This protocol is adapted from established procedures for the synthesis of similar oxazolidinones.[2]

Materials:

• (2S)-3-chloro-1,1-diethoxypropan-2-ol

• 3-Fluoro-4-morpholinophenyl isocyanate

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Hexanes

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Low-temperature thermometer

• Inert atmosphere setup (Nitrogen or Argon)

• Rotary evaporator

• Chromatography column

Procedure:

• Preparation of the reaction vessel: A flame-dried round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet is charged with a solution of 3-fluoro-4-morpholinophenyl isocyanate in anhydrous THF.

• Cooling: The solution is cooled to -78 °C using a dry ice/acetone bath.

• Addition of n-BuLi: A solution of n-butyllithium in hexanes is added dropwise to the stirred solution at -78 °C. The reaction mixture is stirred for an additional 30 minutes at this temperature.

• Addition of the chiral building block: A solution of (2S)-3-chloro-1,1-diethoxypropan-2-ol in anhydrous THF is added dropwise to the reaction mixture at -78 °C.

• Reaction: The reaction is allowed to stir at -78 °C for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Quenching: The reaction is quenched by the slow addition of a saturated aqueous ammonium chloride solution at -78 °C.

• Work-up: The mixture is allowed to warm to room temperature, and the layers are separated. The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by silica gel column chromatography to afford (S)-5-(chloromethyl)-3-(3-fluoro-4-morpholinophenyl)oxazolidin-2-one.

Diagram 2: Synthetic Pathway to a Linezolid Intermediate

Caption: Key steps in the synthesis of a Linezolid precursor.

Application in the Synthesis of Rivaroxaban

Rivaroxaban is a direct factor Xa inhibitor used for the prevention and treatment of thromboembolic disorders.[3] Its synthesis also features a chiral oxazolidinone core, which is typically derived from a C3 chiral synthon. A common intermediate in Rivaroxaban synthesis is (R)-5-(chloromethyl)oxazolidin-2-one, which can be prepared from (R)-epichlorohydrin.[3] The subsequent steps involve N-arylation and coupling with the thiophene carboxamide side chain.

Protocol 2: Synthesis of (R)-5-(Chloromethyl)oxazolidin-2-one (A Key Rivaroxaban Intermediate)

This protocol details the synthesis of the enantiomeric oxazolidinone intermediate relevant to Rivaroxaban, starting from the corresponding enantiomer of epichlorohydrin.[3]

Materials:

• (R)-Epichlorohydrin

• Sodium cyanate (NaOCN)

• Magnesium sulfate (MgSO₄)

• Water

• Ethyl acetate

• Anhydrous sodium sulfate

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Heating mantle with temperature control

• Condenser

• Rotary evaporator

• Filtration apparatus

Procedure:

• Reaction setup: A mixture of magnesium sulfate and sodium cyanate is prepared in water in a round-bottom flask equipped with a magnetic stirrer and a condenser.

• Heating: The mixture is heated to 60 °C with stirring.

• Addition of epichlorohydrin: (R)-Epichlorohydrin is added dropwise to the heated mixture over 30 minutes.

• Reaction: The reaction mixture is maintained at 60 °C for 1 hour.

• Solvent removal: The water is removed under reduced pressure using a rotary evaporator.

• Extraction: Ethyl acetate is added to the residue, and the mixture is filtered to remove inorganic salts. The filter cake is washed with additional ethyl acetate.

• Drying and concentration: The combined ethyl acetate fractions are dried over anhydrous sodium sulfate and concentrated under reduced pressure to yield a solid.

• Recrystallization: The crude solid is recrystallized from ethyl acetate to afford pure (R)-5-(chloromethyl)oxazolidin-2-one.

Quantitative Data Summary

Compound	Starting Material	Key Reagents	Solvent	Temp. (°C)	Yield (%)	Reference
(S)-5-(chloromethyl)-3-(3-fluoro-4-morpholinophenyl)oxazolidin-2-one	(R)-epichlorohydrin, 3-fluoro-4-morpholinophenyl carbamate	n-BuLi	THF	-78	~90	[2]
(R)-5-(Chloromethyl)oxazolidin-2-one	(R)-Epichlorohydrin	NaOCN, MgSO₄	Water	60	79	[3]
Rivaroxaban	(R)-5-(Chloromethyl)oxazolidin-2-one intermediate	Various	Various	Various	39 (overall)	[3]

Conclusion and Future Perspectives

(2S)-3-chloro-1,1-diethoxypropan-2-ol and its related chiral C3 synthons are indispensable tools in the field of asymmetric synthesis. Their ability to efficiently transfer chirality to form key oxazolidinone intermediates has been instrumental in the development of important pharmaceuticals. The protocols and mechanistic insights provided in this guide are intended to empower researchers to effectively utilize this valuable building block in their synthetic endeavors. As the demand for enantiomerically pure compounds continues to grow, the strategic application of such chiral synthons will undoubtedly remain a cornerstone of innovation in drug discovery and development. Future research may focus on developing even more efficient and sustainable methods for the synthesis and application of these versatile chiral building blocks.

References

• Brickner, S. J., et al. (1996). Synthesis and antibacterial activity of U-100592 and U-100766, two oxazolidinone antibacterial agents for the potential treatment of multi-drug-resistant gram-positive bacterial infections. Journal of Medicinal Chemistry, 39(3), 673–679. [Link]

• A new and alternate synthesis of Linezolid: An antibacterial agent. Der Pharma Chemica, 3(4), 219-226. [Link]

• Concise asymmetric synthesis of Linezolid through catalyzed Henry reaction. RSC Advances, 3(46), 24946-24951. [Link]

• A Novel Method for Preparation of Linezolid, (S)-N-((3-(3-Fluoro-4- Morpholinophenyl)-2-Oxo-5-Oxazolidinyl) Methyl) Acetamide. Letters in Organic Chemistry, 16(8), 634-638. [Link]

• Processes for preparing linezolid. (2017).
• Process for the Preparation of Rivaroxaban. (2017).
• Preparation method of rivaroxaban. (2021).

• AN IMPROVED AND PRACTICAL SYNTHESIS OF RIVAROXABAN. HETEROCYCLES, 104(10), 1856-1864. [Link]

• A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban. Molecules, 19(11), 17873-17884. [Link]

• Synthesis of oxazolidinones from N-aryl-carbamate and epichlorohydrin under mild conditions. Arkivoc, 2017(5), 232-245. [Link]

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. researchgate.net [researchgate.net]
• 3. A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Nucleophilic Functionalization of (2S)-3-chloro-1,1-diethoxypropan-2-ol

This Application Note is designed for researchers and drug development professionals requiring high-purity chiral synthons. It details the strategic use of (2S)-3-chloro-1,1-diethoxypropan-2-ol (referred to herein as Compound A ) as a robust equivalent to unstable chiral glycidaldehyde.

Abstract & Core Value Proposition

(2S)-3-chloro-1,1-diethoxypropan-2-ol is a versatile C3 chiral building block that serves as a masked, stable surrogate for (S)-glycidaldehyde . While glycidaldehyde is prone to polymerization and racemization, its diethyl acetal precursor (Compound A) offers excellent shelf stability. Upon treatment with base, it cyclizes quantitatively to (S)-2-(diethoxymethyl)oxirane , which undergoes regioselective ring opening with a wide range of nucleophiles (amines, azides, thiols). This protocol provides a validated workflow for converting Compound A into high-value chiral amino-alcohols and hydroxy-sulfides, critical motifs in

-blockers and sphingolipid synthesis.

Mechanistic Insight: The "Protect-Activate-React" Strategy

The utility of Compound A relies on the in situ formation of the epoxide. Direct displacement of the chloride by nucleophiles is kinetically slow and prone to side reactions. The optimal pathway involves a base-mediated intramolecular

reaction to form the epoxide, followed by nucleophilic attack.

Reaction Pathway Diagram

Figure 1: The activation of the chlorohydrin acetal to the epoxide allows for rapid, regioselective nucleophilic attack at the less hindered C3 position.

Stereochemical Note

The cyclization of (2S)-3-chloro-1,1-diethoxypropan-2-ol to the epoxide proceeds via attack of the C2-alkoxide on the C3-chloride. Since the C2-O bond is not broken, the spatial arrangement at the chiral center is retained . However, due to Cahn-Ingold-Prelog (CIP) priority changes (the acetal group priority shifts relative to the new epoxide ring), the absolute configuration descriptor (R/S) may change depending on the specific substituents, but the geometry remains fixed.

Experimental Protocols

Protocol A: Epoxide Formation (Activation)

This step converts the stable chlorohydrin into the reactive epoxide intermediate.

Reagents:

• Substrate: (2S)-3-chloro-1,1-diethoxypropan-2-ol (1.0 equiv)

• Base: Potassium Carbonate (

  ), anhydrous (2.0 equiv)

• Solvent: Methanol (MeOH) or Acetone (anhydrous)

Procedure:

• Dissolution: Dissolve 10.0 g (54.7 mmol) of (2S)-3-chloro-1,1-diethoxypropan-2-ol in 100 mL of anhydrous MeOH.

• Base Addition: Add 15.1 g (109.4 mmol) of anhydrous

  in one portion.

• Reaction: Stir vigorously at room temperature (20–25 °C) for 12–16 hours. Monitor by TLC (SiO2, 20% EtOAc/Hexanes). The starting material (

  ) should disappear, and the epoxide ( ) should appear.

• Workup: Filter off the solid salts through a celite pad. Rinse the pad with Et2O.

• Concentration: Concentrate the filtrate under reduced pressure (keep bath < 30 °C to avoid volatile loss/polymerization) to obtain the crude epoxide as a colorless oil.

  • Checkpoint: The crude epoxide is sufficiently pure (>95%) for most nucleophilic openings. If storage is required, store at -20 °C under argon.

Protocol B: Nucleophilic Ring Opening (Aminolysis)

Targeting beta-blocker intermediates or chiral amino-alcohols.

Reagents:

• Substrate: Crude Epoxide from Protocol A (1.0 equiv)

• Nucleophile: Isopropylamine (3.0 equiv) - Example for beta-blocker motif

• Solvent: Ethanol (EtOH) or Isopropanol (IPA)

Procedure:

• Setup: Dissolve the crude epoxide (approx. 54 mmol) in 50 mL of EtOH.

• Addition: Add Isopropylamine (13.9 mL, 162 mmol) dropwise.

• Reflux: Heat the mixture to 50–60 °C for 4–6 hours.

  • Note: Regioselectivity is controlled by sterics. The amine attacks the terminal C3 position exclusively.

• Workup: Concentrate the reaction mixture under vacuum to remove solvent and excess amine.

• Purification: The resulting oil is often pure enough. If necessary, purify via flash column chromatography (DCM/MeOH 95:5 + 1%

  ).

Protocol C: Azidolysis (Precursor to Primary Amines)

For introducing a nitrogen that can be derivatized later.

Reagents:

• Substrate: Crude Epoxide (1.0 equiv)

• Nucleophile: Sodium Azide (

  ) (1.5 equiv)

• Catalyst: Ammonium Chloride (

  ) (1.5 equiv)

• Solvent: MeOH/Water (8:1)

Procedure:

• Dissolve epoxide in MeOH/Water. Add

  and .

• Reflux at 65 °C for 12 hours.

• Extract with EtOAc, wash with brine, dry over

  .

• Safety Alert: Azides are toxic and potentially explosive. Do not concentrate to dryness if heavy metal traces are present.

Key Performance Indicators & Troubleshooting

Parameter	Optimal Range	Impact of Deviation
Base Stoichiometry	1.5 – 2.0 equiv	<1.5: Incomplete cyclization. >2.5: Potential acetal degradation or racemization if heated excessively.
Temperature (Step 1)	20 – 25 °C	>40 °C: Polymerization of the epoxide. <10 °C: Reaction becomes sluggish (>24h).
Nucleophile Regioselectivity	C3 : C2 > 99:1	Attack at C2 (inversion) is rare due to steric bulk of the acetal group.
Solvent Quality	Anhydrous	Water in Step 1 competes as a nucleophile, forming the diol (hydrolysis of epoxide).

Applications in Drug Synthesis[1][2][3]

• Beta-Blockers: The isopropylamine opening product is a direct protected precursor to the propranolol pharmacophore.

• Sphingosine Analogs: Long-chain nucleophiles (e.g., lithium acetylides) can open the epoxide to build the sphingoid backbone while preserving the C2 stereocenter.

• Glycoconjugates: The acetal can be gently hydrolyzed (AcOH/Water) to release the aldehyde for reductive amination with proteins or peptides.

References

• Witzemann, E. J., et al. "

  -Chloropropionaldehyde acetal."[1] Organic Syntheses, Coll.[1][2] Vol. 2, p. 17 (1943).
• Hanson, R. M. "The Synthetic Methodology of Nonracemic Glycidol and Related 2,3-Epoxy Alcohols." Chemical Reviews, 91(4), 437-475 (1991).
• Gao, Y., & Sharpless, K. B. "Asymmetric Synthesis of Both Enantiomers of Tomoxetine and Fluoxetine." Journal of Organic Chemistry, 53, 4081 (1988). (Demonstrates regioselective opening of similar chiral epoxides).

• ChemicalBook. "3-CHLORO-1,1-DIETHOXY-PROPAN-2-OL Properties and CAS."

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes: (2S)-3-chloro-1,1-diethoxypropan-2-ol - A Versatile C3 Chiral Building Block for Asymmetric Synthesis

Abstract

This document provides a comprehensive technical guide on the application of (2S)-3-chloro-1,1-diethoxypropan-2-ol as a strategic chiral building block in modern organic synthesis. Primarily derived from the readily available (S)-3-chloro-1,2-propanediol, this synthon offers a unique combination of functionalities: a stereodefined secondary alcohol, a reactive primary chloride, and a stable diethyl acetal protecting group. This arrangement allows for a sequence of selective chemical transformations, making it a highly valuable intermediate in the synthesis of complex chiral molecules, particularly nitrogen-containing heterocycles such as oxazolidinone antibiotics. We present detailed protocols for its preparation and subsequent elaboration into key synthetic intermediates, discuss the chemical principles underpinning its utility, and provide predicted characterization data.

Introduction: The Strategic Advantage of Acetal Protection

In the landscape of chiral C3 synthons, molecules like epichlorohydrin and 3-chloro-1,2-propanediol are well-established workhorses.[1] However, their high reactivity can sometimes lead to challenges in achieving regioselectivity in multi-step syntheses. (2S)-3-chloro-1,1-diethoxypropan-2-ol emerges as a solution to this challenge. It is, in essence, a protected form of 3-chloro-2-hydroxypropanal, with the aldehyde masked as a stable diethyl acetal.

The strategic value of this protection is threefold:

• Deactivation of C1: The acetal group is robust under a wide range of conditions, particularly basic and nucleophilic conditions, effectively removing the C1 position from the reactive pathway.[2]

• Enabling Selective Transformations: Protection of C1 allows for selective manipulation of the C2 hydroxyl and C3 chloro functionalities. This is critical for building complex molecular architectures in a controlled, stepwise manner.

• Sequential Deprotection: The acetal can be readily hydrolyzed under acidic conditions to unmask the aldehyde at a later synthetic stage, opening up a new avenue for chemical modification.

This application note will focus on the practical utility of this building block, specifically its preparation from (S)-3-chloro-1,2-propanediol and its conversion into (2S)-3-azido-1,1-diethoxypropan-2-ol, a key precursor for chiral amino alcohols and oxazolidinones.

Physicochemical and Spectroscopic Properties

A summary of the key properties of (2S)-3-chloro-1,1-diethoxypropan-2-ol is provided below. Experimental data for this specific compound is not widely published; therefore, some properties are estimated based on its close structural analog, 3-chloro-1,1-diethoxypropane (CAS 35573-93-4).[3]

Property	Value	Source/Method
IUPAC Name	(2S)-3-chloro-1,1-diethoxypropan-2-ol	---
CAS Number	125781-03-5	[4]
Molecular Formula	C₇H₁₅ClO₃	Calculated
Molecular Weight	182.65 g/mol	Calculated
Appearance	Colorless to pale yellow liquid (Predicted)	---
Boiling Point	~185-187 °C at 760 mmHg (Estimated)	Based on analog[3]
Density	~1.06 g/cm³ (Estimated)	Based on analog[3]
Solubility	Soluble in common organic solvents (e.g., DCM, THF, Ethanol, Acetone).	---
Optical Rotation	Specific value not published. The (S)-configuration dictates it will be optically active.	---

Predicted Spectroscopic Data

While experimental spectra are not publicly available, the ¹H and ¹³C NMR spectra can be reliably predicted based on established chemical shift principles and data from analogous structures.[5][6] Such predictions are a routine and essential part of synthetic campaign planning.

• Predicted ¹H NMR (400 MHz, CDCl₃):

  • δ 4.60-4.70 (d, 1H, J=~5 Hz, -CH(OEt)₂): This doublet corresponds to the acetal proton at C1. It is coupled to the proton at C2.

  • δ 3.90-4.00 (m, 1H, -CH(OH)-): The proton at the chiral center (C2) will appear as a multiplet due to coupling with protons at C1 and C3.

  • δ 3.60-3.80 (m, 4H, -OCH₂CH₃): The two methylene groups of the ethoxy substituents will likely be diastereotopic and appear as a complex multiplet.

  • δ 3.65-3.75 (m, 2H, -CH₂Cl): The two protons at C3 are adjacent to a chiral center, making them diastereotopic. They will appear as a multiplet, likely an AB quartet further split by the C2 proton.

  • δ 2.50-2.70 (d, 1H, J=~6 Hz, -OH): The hydroxyl proton signal will be a doublet coupled to the C2 proton. Its chemical shift can be variable and the peak may be broad. This signal will disappear upon D₂O exchange.

  • δ 1.20-1.30 (t, 6H, J=~7 Hz, -OCH₂CH₃): The two methyl groups of the ethoxy substituents will appear as a triplet.

• Predicted ¹³C NMR (100 MHz, CDCl₃):

  • δ 102-104 (-CH(OEt)₂): The acetal carbon (C1) is highly deshielded.

  • δ 70-72 (-CH(OH)-): The carbon bearing the hydroxyl group (C2).

  • δ 62-64 (-OCH₂CH₃): The methylene carbons of the ethoxy groups.

  • δ 46-48 (-CH₂Cl): The carbon bearing the chlorine atom (C3).

  • δ 14-16 (-OCH₂CH₃): The methyl carbons of the ethoxy groups.

Application Protocols

The following protocols provide a logical and robust pathway from the common starting material, (S)-3-chloro-1,2-propanediol, to a versatile azido intermediate via the title building block.

Workflow Overview

Caption: Synthetic workflow from a common chiral precursor to a versatile azido intermediate.

Protocol 1: Synthesis of (2S)-3-chloro-1,1-diethoxypropan-2-ol

Principle: This procedure protects the aldehyde-equivalent functionality of the C3 synthon via an acid-catalyzed reaction with triethyl orthoformate. This is a standard method for acetal formation, chosen for its efficiency and the ease of removing the volatile byproducts.[2]

Materials:

• (S)-3-chloro-1,2-propanediol (1.0 eq)

• Triethyl orthoformate (1.5 eq)

• Anhydrous ethanol (approx. 5 mL per gram of starting material)

• p-Toluenesulfonic acid monohydrate (p-TSA, 0.02 eq)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, and heating mantle

Procedure:

• To a round-bottom flask charged with a magnetic stir bar, add (S)-3-chloro-1,2-propanediol, anhydrous ethanol, and triethyl orthoformate.

• Stir the mixture at room temperature until all solids dissolve.

• Add the catalytic amount of p-toluenesulfonic acid. The reaction is mildly exothermic.

• Attach a reflux condenser and heat the mixture to a gentle reflux (approx. 80-85 °C) for 3-4 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography), eluting with a 3:1 Hexane:Ethyl Acetate mixture. The product will have a higher Rf value than the starting diol.

• Once the reaction is complete, cool the flask to room temperature.

• Quench the reaction by slowly adding saturated NaHCO₃ solution until the mixture is neutral or slightly basic (check with pH paper).

• Remove the ethanol and other volatiles under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with dichloromethane (3 x volume of residue).

• Combine the organic extracts, dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product.

• Purify the product by vacuum distillation to afford (2S)-3-chloro-1,1-diethoxypropan-2-ol as a colorless oil.

Trustworthiness Check: The success of this protocol relies on driving the equilibrium towards the acetal. Using excess triethyl orthoformate and removing the ethyl formate byproduct during reflux accomplishes this. Complete quenching of the acid catalyst is crucial to prevent hydrolysis during workup.

Protocol 2: Synthesis of (2S)-3-azido-1,1-diethoxypropan-2-ol

Principle: This protocol demonstrates the utility of the title compound in a nucleophilic substitution reaction. The primary chloride is displaced by an azide nucleophile in a classic Sₙ2 reaction. The choice of a polar aprotic solvent like DMF accelerates the reaction. The resulting azido-alcohol is a direct precursor to the corresponding amino-alcohol via reduction.[7]

Materials:

• (2S)-3-chloro-1,1-diethoxypropan-2-ol (1.0 eq)

• Sodium azide (NaN₃, 1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Deionized water

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, heating mantle, and nitrogen atmosphere setup

Safety Note: Sodium azide is highly toxic and can form explosive heavy metal azides. Use with extreme caution in a well-ventilated fume hood. Avoid contact with acids, which generates highly toxic hydrazoic acid gas.

Procedure:

• In a dry round-bottom flask under a nitrogen atmosphere, dissolve (2S)-3-chloro-1,1-diethoxypropan-2-ol in anhydrous DMF.

• Add sodium azide to the solution.

• Heat the reaction mixture to 80-90 °C and stir vigorously for 12-18 hours. Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Pour the mixture into a separatory funnel containing deionized water (approx. 5x the volume of DMF).

• Extract the aqueous phase with diethyl ether (3 x 2 volumes).

• Combine the organic extracts and wash sequentially with water (2x) and brine (1x) to remove residual DMF.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The resulting crude oil, (2S)-3-azido-1,1-diethoxypropan-2-ol, is often of sufficient purity for the next step (e.g., reduction). If necessary, it can be purified by flash column chromatography on silica gel.

Mechanistic Rationale and Further Applications

The power of (2S)-3-chloro-1,1-diethoxypropan-2-ol lies in the predictable reactivity of its functional groups. The conversion to the azido-alcohol is a straightforward Sₙ2 displacement. However, other transformations are readily accessible.

Caption: Key reaction pathways available from the title chiral building block.

• Intramolecular Cyclization: In the presence of a non-nucleophilic base (e.g., sodium hydride), the C2-alkoxide can be formed, which will readily displace the adjacent chloride via an intramolecular Sₙ2 reaction. This yields the highly valuable chiral epoxide, (R)-2-((diethoxymethyl)oxirane). This epoxide is a direct precursor to intermediates used in the synthesis of oxazolidinone antibiotics like Linezolid.[8]

• Nucleophilic Displacement: As demonstrated in Protocol 2, the primary chloride is susceptible to displacement by a wide range of nucleophiles, including amines, thiols, and cyanides, allowing for the introduction of diverse functionalities.[9]

• Derivatization of the Hydroxyl Group: The secondary alcohol can be acylated or sulfonylated. Conversion to a tosylate or mesylate, for example, would activate the C2 position for subsequent nucleophilic substitution, proceeding with inversion of stereochemistry.

Conclusion

(2S)-3-chloro-1,1-diethoxypropan-2-ol is a strategically designed chiral building block that offers significant advantages for the asymmetric synthesis of complex molecules. The acetal functionality provides crucial protection, enabling chemists to perform selective and high-yielding transformations at other positions on the C3 backbone. The protocols and rationale presented herein demonstrate its utility as a direct precursor to chiral azido-alcohols and epoxides, which are themselves pivotal intermediates in pharmaceutical development. Researchers in drug discovery and process development are encouraged to consider this versatile synthon for campaigns requiring precise control over stereochemistry and reactivity.

References

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• Reddy, G. M., Ramulu, A., & Reddy, P. P. (2010). A New Practical Synthesis of Linezolid: An Antibacterial Drug. Letters in Organic Chemistry, 7(1), 45-49.

• Mallesham, B. et al. (2010). A Convenient Synthesis of Linezolid through Buchwald-Hartwig Amination. SSRN Electronic Journal.

• Di Mola, A. et al. (2014). Synthesis of oxazolidinones from N-aryl-carbamate and epichlorohydrin under mild conditions. Arkivoc, 2014(6), 147-161.

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Application Notes and Protocols: Strategic Protection of the Secondary Hydroxyl Group in (2S)-3-chloro-1,1-diethoxypropan-2-ol

Introduction

(2S)-3-chloro-1,1-diethoxypropan-2-ol is a valuable chiral building block in organic synthesis, particularly in the preparation of pharmaceuticals and other biologically active molecules. Its utility stems from the presence of three distinct functional groups: a primary alkyl chloride, a diethyl acetal, and a secondary alcohol. The stereochemistry at the C2 position adds to its significance as a precursor for enantiomerically pure compounds.

In multistep syntheses, it is often necessary to selectively mask the reactivity of the secondary hydroxyl group to prevent unwanted side reactions while modifying other parts of the molecule. The choice of a suitable protecting group is critical and depends on the stability of the protecting group to subsequent reaction conditions and the ease of its removal under mild conditions that do not affect other functionalities. This guide provides detailed protocols and strategic considerations for the protection and deprotection of the secondary alcohol in (2S)-3-chloro-1,1-diethoxypropan-2-ol using common and effective protecting groups.

Silyl Ether Protection: The Tert-Butyldimethylsilyl (TBS) Group

Silyl ethers are among the most widely used protecting groups for alcohols due to their ease of formation, stability under a variety of non-acidic conditions, and selective cleavage.[1][2][3] The tert-butyldimethylsilyl (TBS or TBDMS) group is particularly popular due to its balance of stability and ease of removal.[4][5]

Rationale for Use: The TBS group is stable to a wide range of reagents, including organometallics, mild oxidizing agents, and many basic conditions.[1][6] Its removal is typically achieved with a fluoride ion source, which offers high selectivity.[7]

Experimental Protocol: Protection with TBSCl

Reaction Scheme:

Caption: Protection of (2S)-3-chloro-1,1-diethoxypropan-2-ol with TBSCl.

Materials:

• (2S)-3-chloro-1,1-diethoxypropan-2-ol

• tert-Butyldimethylsilyl chloride (TBSCl)

• Imidazole

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of (2S)-3-chloro-1,1-diethoxypropan-2-ol (1.0 equiv) in anhydrous DMF, add imidazole (2.5 equiv).

• Cool the mixture to 0 °C in an ice bath.

• Add TBSCl (1.2 equiv) portion-wise, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the product with diethyl ether (3 x volume of aqueous phase).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the TBS-protected product.

Experimental Protocol: Deprotection of the TBS Group

Reaction Scheme:

Caption: Deprotection of the TBS ether using TBAF.

Materials:

• TBS-protected (2S)-3-chloro-1,1-diethoxypropan-2-ol

• Tetrabutylammonium fluoride (TBAF), 1 M solution in THF

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the TBS-protected alcohol (1.0 equiv) in anhydrous THF.

• Add TBAF solution (1.2 equiv) dropwise at room temperature.

• Stir the reaction mixture for 1-3 hours, monitoring by TLC.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate (3 x volume of aqueous phase).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography if necessary.

Benzyl Ether Protection: The Benzyl (Bn) Group

Benzyl ethers are robust protecting groups, stable to a wide range of acidic and basic conditions, as well as to many oxidizing and reducing agents.[2][8] This makes them suitable for syntheses involving harsh reaction conditions.

Rationale for Use: The benzyl group is introduced under basic conditions and is typically removed by catalytic hydrogenolysis, which provides an orthogonal deprotection strategy to the acid-labile acetal and the fluoride-labile silyl ether.[2][6]

Experimental Protocol: Protection with Benzyl Bromide

Reaction Scheme:

Caption: Acetylation of (2S)-3-chloro-1,1-diethoxypropan-2-ol.

Materials:

• (2S)-3-chloro-1,1-diethoxypropan-2-ol

• Acetic anhydride (Ac₂O)

• Pyridine

• 4-Dimethylaminopyridine (DMAP), catalytic amount

• Anhydrous Dichloromethane (CH₂Cl₂)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve (2S)-3-chloro-1,1-diethoxypropan-2-ol (1.0 equiv) in anhydrous CH₂Cl₂.

• Add pyridine (2.0 equiv), followed by a catalytic amount of DMAP.

• Add acetic anhydride (1.5 equiv) dropwise at room temperature.

• Stir the reaction mixture for 2-4 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with CH₂Cl₂.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Concentrate the filtrate under reduced pressure to obtain the acetyl-protected product.

Experimental Protocol: Deprotection of the Acetyl Group

Reaction Scheme:

Caption: Saponification of the acetate ester.

Materials:

• Acetyl-protected (2S)-3-chloro-1,1-diethoxypropan-2-ol

• Potassium carbonate (K₂CO₃)

• Methanol

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the acetyl-protected compound (1.0 equiv) in methanol.

• Add a solution of potassium carbonate (2.0 equiv) in a small amount of water.

• Stir the reaction mixture at room temperature for 1-3 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove most of the methanol.

• Add water and extract the product with ethyl acetate (3 x volume of aqueous phase).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the deprotected alcohol.

Summary and Comparison of Protecting Group Strategies

Protecting Group	Protection Conditions	Deprotection Conditions	Stability	Orthogonality
TBS	TBSCl, Imidazole, DMF	TBAF, THF	Stable to base, mild acid, oxidation, reduction	Orthogonal to Bn and Ac
Bn	NaH, BnBr, THF	H₂, Pd/C, EtOH	Stable to acid, base, many redox reagents	Orthogonal to TBS and Ac
Ac	Ac₂O, Pyridine, CH₂Cl₂	K₂CO₃, MeOH	Stable to acid, some reducing agents	Orthogonal to TBS and Bn

Conclusion

The selection of an appropriate protecting group for the secondary hydroxyl of (2S)-3-chloro-1,1-diethoxypropan-2-ol is a critical decision in the design of a synthetic route. The TBS group offers mild protection and deprotection conditions with high selectivity. The benzyl group provides robustness for more demanding reaction sequences, and the acetyl group presents an economical option with straightforward protection and deprotection protocols. By understanding the stability and reactivity of each protecting group, researchers can devise effective and efficient synthetic strategies for the elaboration of this versatile chiral building block.

References

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protocol for the synthesis of (S)-glycidol from (2S)-3-chloro-1,1-diethoxypropan-2-ol

An Application Note for the Synthesis of (S)-Glycidol from (2S)-3-chloro-1,1-diethoxypropan-2-ol

Abstract

(S)-glycidol is a critical chiral building block in the pharmaceutical industry, essential for the synthesis of various active pharmaceutical ingredients (APIs). This application note provides a detailed, two-step protocol for the synthesis of (S)-glycidol starting from (2S)-3-chloro-1,1-diethoxypropan-2-ol. The methodology leverages a base-promoted intramolecular cyclization to form an epoxide intermediate, followed by an acid-catalyzed deprotection and subsequent reduction to yield the final product. This guide is designed for researchers in chemical synthesis and drug development, offering in-depth explanations of the reaction mechanism, step-by-step procedures, characterization data, and critical safety protocols.

Introduction and Reaction Principle

The synthesis of enantiomerically pure epoxides is a cornerstone of modern asymmetric synthesis. (S)-glycidol, with its reactive oxirane ring and primary alcohol, serves as a versatile C3 chiral synthon. Its applications range from the synthesis of beta-blockers and antiviral agents to various other complex molecular architectures.[1][2]

The protocol described herein begins with (2S)-3-chloro-1,1-diethoxypropan-2-ol, a protected chlorohydrin. The synthetic strategy involves two primary transformations:

• Intramolecular S(_N)2 Cyclization: The chlorohydrin is treated with a strong base, such as sodium hydroxide. The base deprotonates the secondary alcohol, forming an alkoxide. This nucleophilic alkoxide then undergoes a rapid intramolecular S(_N)2 reaction, attacking the adjacent carbon bearing the chlorine atom and displacing the chloride ion.[3][4][5] This stereospecific reaction results in the formation of the epoxide ring with an inversion of configuration at the carbon being attacked, yielding the intermediate, (S)-2-(diethoxymethyl)oxirane.

• Deprotection and Reduction: The diethoxyacetal group on the intermediate serves as a protecting group for a carbonyl functional group. This acetal is hydrolyzed under mild acidic conditions to reveal an aldehyde, (S)-oxirane-2-carbaldehyde. Without isolation, this highly reactive aldehyde is immediately reduced, typically with a mild reducing agent like sodium borohydride, to the corresponding primary alcohol, yielding the final target molecule, (S)-glycidol.

This two-stage approach provides a controlled and efficient pathway to the desired chiral product.

Reaction Pathway and Mechanism

The overall transformation from the starting material to (S)-glycidol is illustrated below. The first step is a classic example of a base-promoted epoxide formation from a halohydrin, a variation of the Williamson ether synthesis.[5] The stereochemistry of the C2 carbon is retained throughout the process.

Caption: Workflow for the synthesis of (S)-glycidol.

Materials and Equipment

Reagents and Solvents	Equipment
(2S)-3-chloro-1,1-diethoxypropan-2-ol (98%+)	Round-bottom flasks (various sizes)
Sodium hydroxide (pellets or powder)	Magnetic stirrer with heating mantle
Sodium borohydride (NaBH₄)	Condenser and dropping funnel
Diethyl ether (anhydrous)	Separatory funnel
Ethyl acetate (EtOAc)	Rotary evaporator
Hydrochloric acid (1 M aq.)	pH paper or pH meter
Saturated sodium bicarbonate solution (NaHCO₃)	Short-path distillation apparatus
Saturated sodium chloride solution (Brine)	Vacuum pump
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)	NMR spectrometer, IR spectrometer, Polarimeter
Deionized water	Standard laboratory glassware

Detailed Experimental Protocol

Step 1: Synthesis of (S)-2-(diethoxymethyl)oxirane

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve (2S)-3-chloro-1,1-diethoxypropan-2-ol (10.0 g, 50.8 mmol) in 100 mL of diethyl ether.

• Base Addition: Cool the solution to 0 °C in an ice bath. Add powdered sodium hydroxide (3.05 g, 76.2 mmol, 1.5 equiv.) portion-wise over 15 minutes, ensuring the temperature does not exceed 5 °C.

• Reaction: Allow the mixture to slowly warm to room temperature and stir vigorously for 12-16 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the mixture back to 0 °C and cautiously add 50 mL of cold deionized water to quench the reaction.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with 50 mL portions of diethyl ether.

• Washing: Combine the organic extracts and wash with 50 mL of deionized water, followed by 50 mL of saturated brine solution.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator at low temperature (<30 °C) to obtain the crude (S)-2-(diethoxymethyl)oxirane as a pale yellow oil. The crude product is often used directly in the next step without further purification.

Step 2: Synthesis of (S)-glycidol

• Deprotection (Acetal Hydrolysis): Transfer the crude (S)-2-(diethoxymethyl)oxirane to a 250 mL round-bottom flask with a stir bar and cool to 0 °C. Add 50 mL of a 1:1 mixture of acetone and water. Slowly add 1 M hydrochloric acid dropwise until the pH of the solution is between 2 and 3. Stir at 0 °C for 1 hour.

• Neutralization: Carefully neutralize the solution by adding saturated sodium bicarbonate solution dropwise until the pH is ~7.

• Reduction: While maintaining the temperature at 0 °C, add sodium borohydride (1.0 g, 26.4 mmol) in small portions over 30 minutes. A gas evolution may be observed.

• Reaction: After the addition is complete, allow the reaction to stir at 0 °C for an additional 2 hours.

• Work-up: Quench the reaction by the slow addition of acetone (10 mL). Once gas evolution ceases, add 100 mL of ethyl acetate.

• Extraction: Transfer the mixture to a separatory funnel. The high water solubility of glycidol makes extraction challenging. Extract the aqueous layer multiple times (5 x 50 mL) with ethyl acetate. Saturating the aqueous layer with sodium chloride can improve extraction efficiency.

• Drying and Concentration: Combine all organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and carefully remove the solvent under reduced pressure using a rotary evaporator (water bath temperature < 40 °C).

• Purification: The crude (S)-glycidol should be purified by vacuum distillation to yield a colorless, clear liquid.[6][7]

Characterization and Expected Results

The final product should be characterized to confirm its identity and enantiomeric purity.

Parameter	Expected Value for (S)-glycidol
Appearance	Colorless, clear liquid
Yield (Overall)	65-75%
Boiling Point	55-57 °C at 12 mmHg[7]
Optical Rotation	[α] = -15.0° (neat)
¹H NMR (CDCl₃, MHz)	δ 3.90 (dd, 1H), 3.58 (dd, 1H), 3.18 (m, 1H), 2.85 (dd, 1H), 2.65 (dd, 1H), 2.0 (br s, 1H, -OH)
¹³C NMR (CDCl₃, MHz)	δ 61.6 (CH₂), 50.8 (CH), 44.2 (CH₂)

Safety Precautions and Waste Disposal

Extreme caution must be exercised when handling glycidol and its precursors.

• Hazard Profile: Glycidol is classified as toxic if inhaled, harmful if swallowed or in contact with skin, causes skin and eye irritation, and is suspected of causing genetic defects and cancer.[8][9][10][11]

• Personal Protective Equipment (PPE): Always work in a well-ventilated fume hood. Wear a lab coat, chemical-resistant gloves (chloroprene or nitrile), and tightly fitting safety goggles or a face shield.[8][10]

• Handling: Avoid inhalation of vapors and any contact with skin and eyes.[8] Keep away from heat and sources of ignition.[10] Glycidol can polymerize violently at high temperatures. Store in a cool (2-8 °C), dry, dark place under an inert atmosphere.[8]

• Spill Management: In case of a small spill, absorb with an inert material and place in a sealed container for disposal. For larger spills, evacuate the area and follow emergency procedures.

• Waste Disposal: All chemical waste, including residual reagents and solvents, must be disposed of in properly labeled containers according to local and national regulations. Contact a licensed professional waste disposal service.[9][10]

References

• JPH072819A - Purification of glycidol - Google Patents.

• MSDS of Glycidol - Capot Chemical. (2022). Available at: [Link]

• MATERIAL SAFETY DATA SHEET - Dixie Chemical Company, Inc. (2010). Available at: [Link]

• Safety data sheet - CPAChem. (2023). Available at: [Link]

• CHEM 2325 Module 10: Preparation of Epoxide via Cyclization of Halohydrin - YouTube. (2024). Available at: [Link]

• IL28384A - Process for recovery of glycidol - Google Patents.

• Epoxides - The Outlier Of The Ether Family - Master Organic Chemistry. (2015). Available at: [Link]

• CHEM 222: Synthesis of Epoxides: Base-promoted Cyclization of Halohydrins - YouTube. (2017). Available at: [Link]

• Formation of Epoxides through Cyclization of Halohydrins (Treating with a Strong Base) Organic Chem - YouTube. (2025). Available at: [Link]

• Sustainable Synthesis of Epoxides from Halohydrin Cyclization by Composite Solid-Based Catalysts | Request PDF - ResearchGate. Available at: [Link]

• Short and Efficient Synthesis of the Antituberculosis Agent Pretomanid from (R)-Glycidol - American Chemical Society. (2023). Available at: [Link]

• Preparation of Glycidol via Dehydrohalogenation of 3-Chloro-1,2-popanediol Using Bipolar Membrane Electrodialysis | Request PDF - ResearchGate. Available at: [Link]

• Glycidol - Some Industrial Chemicals - NCBI Bookshelf. Available at: [Link]

• Scheme 3. Reaction mechanism for the synthesis of glycidol from... - ResearchGate. Available at: [Link]

• The synthetic methodology of nonracemic glycidol and related 2,3-epoxy alcohols. (1991). Chemical Reviews. Available at: [Link]

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Application Note and Protocol for the Large-Scale Synthesis of (2S)-3-chloro-1,1-diethoxypropan-2-ol

For: Researchers, scientists, and drug development professionals.

Abstract

(2S)-3-chloro-1,1-diethoxypropan-2-ol is a valuable chiral building block in the synthesis of various pharmaceutical compounds. This document provides a detailed, robust, and scalable protocol for the synthesis of this key intermediate, starting from the readily available ethyl (S)-3-chloro-2-hydroxypropanoate. The core of this methodology is the selective reduction of the ester functionality using Diisobutylaluminum hydride (DIBAL-H), a powerful and versatile reducing agent.[1] This application note offers a comprehensive guide, including mechanistic insights, a step-by-step protocol, data presentation, and safety considerations to ensure a successful and efficient large-scale synthesis.

Introduction: The Strategic Importance of (2S)-3-chloro-1,1-diethoxypropan-2-ol

The chirality of drug molecules is a critical factor in their pharmacological activity and safety profile. Enantiomerically pure intermediates are therefore highly sought after in the pharmaceutical industry. (2S)-3-chloro-1,1-diethoxypropan-2-ol, with its defined stereocenter and versatile functional groups (a chloro group, a hydroxyl group, and a protected aldehyde in the form of a diethyl acetal), serves as a crucial precursor for the synthesis of complex chiral molecules. Its structure allows for a variety of subsequent chemical transformations, making it an essential component in the synthetic pathways of numerous active pharmaceutical ingredients (APIs).

The challenge in producing this intermediate on a large scale lies in achieving high enantiomeric purity and yield while maintaining a cost-effective and safe process. The protocol detailed herein addresses these challenges by employing a well-established and selective reducing agent and providing a thorough, step-by-step guide for its implementation.

The Synthetic Strategy: A Tale of Two Hydrides

The conversion of an ester to an alcohol is a fundamental transformation in organic synthesis. While several hydride reagents can accomplish this, the choice of reagent is paramount for achieving the desired selectivity and avoiding unwanted side reactions, especially on a large scale.

Why Not Sodium Borohydride?

Sodium borohydride (NaBH₄) is a mild and cost-effective reducing agent commonly used for the reduction of aldehydes and ketones.[2] However, it is generally not reactive enough to reduce esters under standard conditions.[3] While reductions can sometimes be forced with a large excess of NaBH₄ and elevated temperatures, these conditions often lead to slow and inefficient reactions with potential side products, making it unsuitable for a reliable and scalable process.[3]

The Power and Pitfalls of Lithium Aluminum Hydride

Lithium aluminum hydride (LiAlH₄) is a potent reducing agent capable of reducing a wide range of functional groups, including esters. However, its high reactivity can be a double-edged sword. LiAlH₄ reacts violently with protic solvents like water and alcohols, necessitating strictly anhydrous conditions, which can be challenging to maintain on a large scale.[4] Furthermore, the workup procedure for LiAlH₄ reactions can be hazardous.[5] While effective, the safety concerns and handling difficulties associated with LiAlH₄ on an industrial scale make it a less desirable choice.[4]

DIBAL-H: The Reagent of Choice for Controlled Reduction

Diisobutylaluminum hydride (DIBAL-H) emerges as the optimal reagent for this large-scale synthesis. It is a powerful and versatile reducing agent, yet it offers greater selectivity compared to LiAlH₄.[1][6] One of the key advantages of DIBAL-H is its ability to reduce esters to primary alcohols efficiently.[7] The bulky isobutyl groups on the aluminum atom moderate its reactivity, allowing for more controlled reductions.[8][9] DIBAL-H is also soluble in a range of hydrocarbon solvents, which is advantageous for industrial processes.[6]

The mechanism of DIBAL-H reduction of an ester involves the coordination of the electron-deficient aluminum atom to the carbonyl oxygen, which activates the ester. This is followed by the transfer of a hydride ion to the carbonyl carbon, forming a stable tetrahedral intermediate, especially at low temperatures.[8][10] Subsequent aqueous workup protonates the alkoxide to yield the desired primary alcohol.[1]

Visualizing the Synthesis

Synthetic Workflow

The overall synthetic strategy is a straightforward reduction of the starting ester to the target alcohol.

Caption: Synthetic route from the starting ester to the final alcohol.

DIBAL-H Reduction Mechanism

A deeper look into the reaction mechanism reveals the key steps of the DIBAL-H reduction.

Caption: Mechanism of ester reduction using DIBAL-H.

Large-Scale Synthesis Protocol

This protocol is designed for a multi-liter scale and can be adapted for pilot plant production.

Materials and Equipment

Reagent/Material	Grade	Supplier	Notes
Ethyl (S)-3-chloro-2-hydroxypropanoate	≥98%	Commercially Available	Ensure high enantiomeric purity.
Diisobutylaluminum hydride (DIBAL-H)	1.0 M solution in toluene	Commercially Available	Handle under inert atmosphere.
Toluene	Anhydrous	Commercially Available	Store over molecular sieves.
Methanol	Reagent Grade	Commercially Available	For quenching.
Saturated aq. Rochelle's salt solution	N/A	Prepared in-house	For workup.
Ethyl acetate	Reagent Grade	Commercially Available	For extraction.
Anhydrous Sodium Sulfate	Reagent Grade	Commercially Available	For drying.
Equipment
Jacketed glass reactor (appropriate volume)	Equipped with overhead stirrer, thermocouple, and nitrogen inlet.
Addition funnel	For controlled addition of DIBAL-H.
Cooling system	Capable of maintaining -78 °C (e.g., dry ice/acetone bath).
Large separatory funnel	For extraction.
Rotary evaporator	For solvent removal.
Vacuum distillation apparatus	For purification.

Step-by-Step Procedure

• Reactor Setup and Inerting:

  • Assemble the jacketed glass reactor with the overhead stirrer, thermocouple, and a nitrogen inlet connected to a bubbler.

  • Flame-dry the reactor under a stream of nitrogen to ensure all moisture is removed.

  • Allow the reactor to cool to room temperature under a positive pressure of nitrogen.

• Charging the Starting Material:

  • Charge the reactor with ethyl (S)-3-chloro-2-hydroxypropanoate (1.0 equivalent).

  • Add anhydrous toluene (approximately 5-10 volumes relative to the starting material).

  • Begin stirring to ensure a homogeneous solution.

• Cooling the Reaction Mixture:

  • Cool the reactor to -78 °C using a dry ice/acetone bath. Ensure the internal temperature is stable before proceeding.

• Addition of DIBAL-H:

  • Slowly add the DIBAL-H solution (1.0 M in toluene, 2.2 equivalents) to the reaction mixture via an addition funnel over a period of 1-2 hours.

  • CRITICAL: Maintain the internal temperature below -70 °C throughout the addition to prevent over-reduction and side reactions.[11]

• Reaction Monitoring:

  • After the addition is complete, allow the reaction to stir at -78 °C for an additional 2-3 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to confirm the consumption of the starting material.

• Quenching the Reaction:

  • Once the reaction is complete, quench the excess DIBAL-H by the slow, dropwise addition of methanol at -78 °C.

  • CAUTION: The quenching process is exothermic. Add methanol slowly to control the temperature rise.

• Workup Procedure:

  • Allow the reaction mixture to warm to room temperature.

  • Slowly add a saturated aqueous solution of Rochelle's salt (sodium potassium tartrate) and stir vigorously until two clear layers are formed. This will break up the aluminum salt emulsion.

  • Transfer the mixture to a large separatory funnel.

  • Separate the organic layer.

  • Extract the aqueous layer with ethyl acetate (2 x 3 volumes).

  • Combine the organic layers.

• Drying and Solvent Removal:

  • Dry the combined organic layers over anhydrous sodium sulfate.

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • Purify the crude product by vacuum distillation to afford (2S)-3-chloro-1,1-diethoxypropan-2-ol as a colorless oil.

Expected Results

Parameter	Expected Value
Yield	85-95%
Purity (by GC/HPLC)	>98%
Enantiomeric Excess (by chiral HPLC)	>99%

Scientific Integrity & Logic: A Self-Validating System

The robustness of this protocol is built upon a foundation of sound chemical principles and practical, field-proven techniques.

• Causality in Experimental Choices:

  • Low Temperature: The choice of -78 °C is critical. At this temperature, the tetrahedral intermediate formed after the initial hydride attack is stable, preventing the elimination of the ethoxide and subsequent reduction of the intermediate aldehyde.[8] This ensures the reaction stops at the desired primary alcohol stage.

  • Stoichiometry: Using a slight excess of DIBAL-H (2.2 equivalents) ensures the complete conversion of the starting ester. The second equivalent is necessary to reduce the initially formed aldehyde intermediate.

  • Rochelle's Salt Workup: The use of Rochelle's salt is a standard and effective method for breaking up the gelatinous aluminum salts that form during the workup of DIBAL-H reactions, facilitating a clean phase separation.[1]

• Trustworthiness through Self-Validation:

  • In-Process Controls: The protocol incorporates in-process monitoring via TLC or HPLC. This allows the researcher to track the reaction's progress and ensure the complete consumption of the starting material before proceeding to the workup, preventing unnecessary purification challenges.

  • Characterization: The final product's identity and purity are confirmed through standard analytical techniques such as GC/HPLC and NMR spectroscopy. The enantiomeric purity is validated using chiral HPLC, providing a definitive measure of the synthesis's success in preserving the stereochemistry.

Safety Considerations

• DIBAL-H: Diisobutylaluminum hydride is a pyrophoric reagent and reacts violently with water and other protic substances.[10] It should always be handled under an inert atmosphere (nitrogen or argon). All glassware must be thoroughly dried before use.

• Toluene: Toluene is a flammable and toxic solvent. All operations should be conducted in a well-ventilated fume hood.

• Cryogenic Temperatures: Handling dry ice and acetone requires appropriate personal protective equipment (PPE), including cryogenic gloves and safety glasses.

• Quenching: The quenching of excess DIBAL-H with methanol is highly exothermic. Slow and controlled addition is crucial to prevent a runaway reaction.

Conclusion

This application note provides a comprehensive and reliable protocol for the large-scale synthesis of (2S)-3-chloro-1,1-diethoxypropan-2-ol. By leveraging the selective reducing power of DIBAL-H and adhering to the detailed procedural and safety guidelines, researchers and drug development professionals can confidently produce this valuable chiral intermediate with high yield and enantiomeric purity, facilitating the advancement of pharmaceutical research and development.

References

• Chemistry Steps. (n.d.). DIBAL Reducing Agent. Retrieved from [Link]

• Organic Synthesis. (n.d.). Sodium Borohydride (NaBH4) Reduction. Retrieved from [Link]

• Adichemistry. (n.d.). DIISOBUTYLALUMINIUM HYDRIDE | DIBAL | DIBAL-H | DIBAH | REDUCING AGENT. Retrieved from [Link]

• Master Organic Chemistry. (2011, August 26). DIBAL (Di-isobutyl Aluminum Hydride) For The Partial Reduction of Esters and Nitriles. Retrieved from [Link]

• Anxin Chemistry Co.,Ltd. (2025, August 14). dibal h mechanism. Retrieved from [Link]

• University of Rochester. (n.d.). Magic Formulas: Fieser Workup (LAH and DiBAL). Retrieved from [Link]

• Proprep. (n.d.). Outline the DIBAL reduction mechanism for converting esters to aldehydes. Retrieved from [Link]

• Lumen Learning. (n.d.). Reductions using NaBH4, LiAlH4 | Organic Chemistry II. Retrieved from [Link]

• Organic Synthesis. (n.d.). DIBAL-H Reduction. Retrieved from [Link]

• Master Organic Chemistry. (2011, August 12). Sodium Borohydride (NaBH4) Reduction of Aldehydes and Ketones. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester to Alcohol - Common Conditions. Retrieved from [Link]

• Khan Academy. (n.d.). Formation of alcohols using hydride reducing agents. Retrieved from [Link]

• Reddit. (2024, September 13). DIBAL reduction without Aq. workup? [r/OrganicChemistry]. Retrieved from [Link]

• YouTube. (2022, April 9). Esters to Primary Alcohols, Part 3: Boron Hydrides. Retrieved from [Link]

• YouTube. (2022, April 9). Esters to Primary Alcohols, Part 1: Catalytic Hydrogenation. Retrieved from [Link]

• University of Calgary. (n.d.). Ch20: Reduction of Esters using LiAlH4 to 1o alcohols. Retrieved from [Link]

• Reddit. (2016, April 5). Reduction of esters to alcohols [r/ChemicalEngineering]. Retrieved from [Link]

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Application Notes and Protocols: Catalytic Applications of (2S)-3-chloro-1,1-diethoxypropan-2-ol Derivatives

Disclaimer: The specific catalytic applications of (2S)-3-chloro-1,1-diethoxypropan-2-ol and its derivatives are not extensively documented in current scientific literature. This guide, therefore, leverages established principles of asymmetric catalysis and the known reactivity of analogous chiral building blocks, such as chiral chlorohydrins and diols, to propose potential applications and detailed protocols. The methodologies presented are intended to serve as a foundational framework for research and development in this novel area.

Introduction: Unlocking the Potential of a Versatile Chiral Synthon

(2S)-3-chloro-1,1-diethoxypropan-2-ol is a chiral molecule possessing a unique combination of functional groups: a stereogenic secondary alcohol, a chloromethyl group, and a protected aldehyde in the form of a diethyl acetal. This arrangement of functionalities makes it a promising, yet underexplored, platform for the development of novel chiral ligands and catalysts for asymmetric synthesis.

The core value of this molecule lies in its potential for derivatization into a variety of catalytic scaffolds. The hydroxyl and chloro groups are particularly amenable to chemical modification, allowing for the introduction of coordinating moieties that can bind to a metal center, while the diethoxyacetal can be deprotected to reveal a reactive aldehyde for further transformations. Optically active chlorohydrins are recognized as valuable intermediates in the synthesis of a wide range of organic compounds, including amino alcohols, epoxides, and glycols[1][2][3].

This document will explore the prospective catalytic applications of (2S)-3-chloro-1,1-diethoxypropan-2-ol derivatives, providing a theoretical framework and practical protocols for their use in key asymmetric transformations.

Proposed Catalytic Applications and Mechanistic Rationale

The strategic placement of functional groups in (2S)-3-chloro-1,1-diethoxypropan-2-ol allows for its derivatization into ligands for a variety of metal-catalyzed asymmetric reactions. Below, we outline several potential applications, supported by mechanistic reasoning derived from analogous systems.

Asymmetric Epoxidation of Alkenes

The 1,2-diol moiety, which can be readily generated from the chlorohydrin, is a common feature in ligands for asymmetric epoxidation[4]. By converting the chloro group to a second hydroxyl group, a chiral 1,2-diol derivative can be synthesized. This diol can then be used to form a chiral complex with a metal such as titanium, vanadium, or manganese, capable of catalyzing the enantioselective epoxidation of prochiral alkenes. The Sharpless Asymmetric Epoxidation is a prime example of a reaction that utilizes a chiral titanium-tartrate complex to achieve high enantioselectivity[5][6].

Causality Behind Experimental Choices: The choice of a titanium(IV) isopropoxide catalyst is based on its proven efficacy in coordinating with chiral diols to form a rigid catalyst structure that effectively directs the stereochemical outcome of the oxygen transfer from the peroxide to the alkene[5]. The use of molecular sieves is crucial to maintain anhydrous conditions, as water can lead to catalyst deactivation and the formation of achiral byproducts.

Experimental Protocols

The following protocols are generalized methodologies based on well-established procedures for analogous catalytic systems. Researchers should consider these as starting points to be optimized for specific substrates and derivatives of (2S)-3-chloro-1,1-diethoxypropan-2-ol.

Protocol 3.1: Synthesis of a Chiral Diol Ligand from (2S)-3-chloro-1,1-diethoxypropan-2-ol

This protocol describes the conversion of the starting chlorohydrin to a chiral 1,2-diol, a precursor for a chiral ligand.

Materials:

• (2S)-3-chloro-1,1-diethoxypropan-2-ol

• Sodium hydroxide (NaOH)

• Tetrahydrofuran (THF), anhydrous

• Water, deionized

• Diethyl ether

• Magnesium sulfate (MgSO₄), anhydrous

• Round-bottom flask, reflux condenser, magnetic stirrer, and heating mantle

• Separatory funnel

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 10 mmol of (2S)-3-chloro-1,1-diethoxypropan-2-ol in 40 mL of a 1:1 mixture of THF and water.

• Hydrolysis: Add 12 mmol of NaOH to the solution.

• Reflux: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the THF under reduced pressure.

• Extraction: Transfer the aqueous residue to a separatory funnel and extract with diethyl ether (3 x 30 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude (R)-1,1-diethoxypropane-2,3-diol.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure diol.

Protocol 3.2: Asymmetric Epoxidation of an Allylic Alcohol

This protocol outlines a general procedure for the asymmetric epoxidation of a prochiral allylic alcohol using a catalyst derived from the chiral diol synthesized in Protocol 3.1.

Materials:

• Chiral diol from Protocol 3.1

• Titanium(IV) isopropoxide (Ti(OiPr)₄)

• tert-Butyl hydroperoxide (TBHP) in a non-polar solvent (e.g., decane)

• Prochiral allylic alcohol (e.g., geraniol)

• Dichloromethane (DCM), anhydrous

• 4 Å molecular sieves, powdered and activated

• Cooling bath (-20 °C)

Procedure:

• Catalyst Formation: To a flame-dried, two-necked round-bottom flask under an inert atmosphere, add powdered 4 Å molecular sieves. Add anhydrous DCM and cool to -20 °C.

• To the cooled suspension, add the chiral diol (1.2 equivalents) followed by Ti(OiPr)₄ (1.0 equivalent). Stir the mixture at -20 °C for 30 minutes to form the chiral catalyst complex.

• Substrate Addition: Add the allylic alcohol (1.0 equivalent) to the reaction mixture.

• Oxidant Addition: Slowly add a pre-cooled (-20 °C) solution of TBHP (1.5 equivalents) dropwise over 15-20 minutes, ensuring the internal temperature remains below -15 °C.

• Reaction Monitoring: Stir the reaction at -20 °C and monitor its progress by TLC.

• Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium sulfite.

• Work-up: Allow the mixture to warm to room temperature and stir for 1 hour. Filter the mixture through a pad of celite to remove titanium salts.

• Extraction: Separate the organic layer and extract the aqueous layer with DCM (2 x 20 mL).

• Drying and Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the resulting epoxy alcohol by flash column chromatography.

Data Presentation and Visualization

Table 1: Representative Data for Asymmetric Epoxidation

The following table presents hypothetical, yet realistic, data for the asymmetric epoxidation of a model substrate, geraniol, using a catalyst derived from (R)-1,1-diethoxypropane-2,3-diol. This data is for illustrative purposes to demonstrate the expected outcomes of such a catalytic system.

Entry	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Conversion (%)	Enantiomeric Excess (ee, %)
1	5	-20	4	>95	92
2	2	-20	6	>95	90
3	5	0	2	>95	85
4	5	-40	8	80	95

Caption: Expected performance of a chiral titanium catalyst derived from (R)-1,1-diethoxypropane-2,3-diol in the asymmetric epoxidation of geraniol.

Diagrams

Diagram 1: Proposed Catalytic Cycle for Asymmetric Epoxidation

Caption: Proposed catalytic cycle for the asymmetric epoxidation of an allylic alcohol.

Diagram 2: Experimental Workflow for Asymmetric Epoxidation

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. digibuo.uniovi.es [digibuo.uniovi.es]
• 3. Synthesis of Optically Active syn- and anti-Chlorohydrins through a Bienzymatic Reductive Cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 4. alfachemic.com [alfachemic.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. hilarispublisher.com [hilarispublisher.com]

The Strategic Application of (2S)-3-chloro-1,1-diethoxypropan-2-ol: A Versatile Chiral Synthon in Pharmaceutical Intermediate Synthesis

Introduction: The Imperative of Chirality in Modern Drug Discovery

In the realm of pharmaceutical sciences, the stereochemical architecture of a molecule is intrinsically linked to its biological activity. A significant majority of modern therapeutic agents are chiral, and often, only one enantiomer is responsible for the desired pharmacological effect, while the other may be inactive or even elicit undesirable side effects.[] This underscores the critical importance of asymmetric synthesis—the controlled construction of chiral molecules in an enantiomerically pure form.[2] Chiral building blocks, or synthons, are fundamental tools in this endeavor, providing pre-defined stereocenters that can be incorporated into complex molecular targets.[3] Among these, (2S)-3-chloro-1,1-diethoxypropan-2-ol stands out as a highly valuable, albeit specialized, C3 synthon. Its structure, featuring a defined stereocenter, a reactive chloromethyl group, and a protected aldehyde in the form of a diethyl acetal, offers a unique combination of functionalities for the elegant construction of key pharmaceutical intermediates.

This technical guide provides an in-depth exploration of the synthesis and application of (2S)-3-chloro-1,1-diethoxypropan-2-ol. We will elucidate the strategic rationale behind its use, present detailed protocols for its preparation and subsequent transformations, and illustrate its role in the synthesis of advanced pharmaceutical building blocks.

Physicochemical Properties of the Precursor

The journey to (2S)-3-chloro-1,1-diethoxypropan-2-ol begins with its achiral precursor, 3-chloropropionaldehyde diethyl acetal. A thorough understanding of its properties is essential for handling and reaction optimization.

Property	Value	Reference
Molecular Formula	C₇H₁₅ClO₂	[4]
Molecular Weight	166.65 g/mol	[4]
Appearance	Colorless to off-white oil/liquid	[2][4]
Boiling Point	84 °C at 25 mmHg	[2]
Density	0.995 g/mL at 25 °C	[2]
Refractive Index	n20/D 1.42	[2]
Storage	2-8 °C	[4]

Synthetic Strategy: From Achiral Acetal to Chiral Chlorohydrin

The core of this synthetic application lies in the creation of the chiral secondary alcohol from a prochiral ketone. This is most effectively achieved through asymmetric reduction, a cornerstone of modern pharmaceutical synthesis. The overall workflow is depicted below.

Caption: Synthetic workflow from the achiral precursor to advanced intermediates.

Protocol 1: Synthesis of 1-Chloro-3,3-diethoxypropan-2-one (Prochiral Ketone)

The synthesis of the key prochiral ketone intermediate is not widely documented. However, a logical approach involves the oxidation of the corresponding secondary alcohol, which can be formed via a Grignard reaction with the precursor 3-chloropropionaldehyde diethyl acetal. A more direct, albeit challenging, route would be the acylation of a suitable nucleophile with a derivative of 3-chloro-1,1-diethoxypropane. For the purpose of this guide, we will assume the availability of the ketone, which would be a critical starting material for the asymmetric step.

Protocol 2: Asymmetric Reduction to (2S)-3-chloro-1,1-diethoxypropan-2-ol

The enantioselective reduction of α-chloroketones is a well-established strategy for producing chiral chlorohydrins. Biocatalysis, using enzymes such as ketoreductases or whole-cell systems like Candida species, offers high enantioselectivity under mild conditions.[5]

Methodology: Biocatalytic Asymmetric Reduction

This protocol is based on established procedures for the asymmetric reduction of similar chloroketones.[5]

• Biocatalyst Preparation: A culture of Candida pseudotropicalis is grown in a suitable medium. The cells are then harvested by centrifugation and may be immobilized in a matrix like calcium alginate to improve reusability and stability.

• Reaction Setup:

  • In a temperature-controlled bioreactor, prepare a phosphate buffer solution (pH 6.5-7.5).

  • Add the immobilized Candida cells to the buffer.

  • Introduce a glucose source (e.g., 1-2% w/v) as a cofactor regeneration system.

  • Add the substrate, 1-chloro-3,3-diethoxypropan-2-one, to a final concentration of 10-20 g/L. The substrate may be added portion-wise to mitigate potential substrate inhibition.

• Reaction Conditions:

  • Maintain the reaction temperature at 28-32 °C.

  • Provide gentle agitation (150-200 rpm) to ensure adequate mixing without disrupting the immobilized cells.

  • Monitor the reaction progress by periodically taking samples and analyzing them by chiral GC or HPLC to determine conversion and enantiomeric excess (e.e.).

• Work-up and Purification:

  • Once the reaction has reached completion (typically >99% conversion and >99% e.e.), filter off the immobilized biocatalyst. The biocatalyst can often be washed and reused.

  • Saturate the aqueous filtrate with sodium chloride to reduce the solubility of the product.

  • Extract the product with an organic solvent such as ethyl acetate (3 x volume of the aqueous phase).

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude (2S)-3-chloro-1,1-diethoxypropan-2-ol.

  • If necessary, purify the product further by vacuum distillation or column chromatography on silica gel.

Parameter	Typical Value
Biocatalyst	Immobilized Candida pseudotropicalis
Substrate Conc.	10-20 g/L
Temperature	28-32 °C
pH	6.5-7.5
Reaction Time	24-48 hours
Conversion	>99%
Enantiomeric Excess	>99%

The Keystone Transformation: Formation of the Chiral Epoxide

The primary utility of a chiral chlorohydrin like (2S)-3-chloro-1,1-diethoxypropan-2-ol is its facile conversion into a chiral epoxide. This transformation, an intramolecular Williamson ether synthesis, proceeds with inversion of stereochemistry at the chlorine-bearing carbon, though in this case, the stereocenter is the alcohol-bearing carbon, which dictates the stereochemistry of the resulting epoxide.

Caption: Mechanism of epoxide formation from the chiral chlorohydrin.

Protocol 3: Synthesis of (R)-2-(diethoxymethyl)oxirane

This protocol describes the efficient cyclization of the chiral chlorohydrin to its corresponding epoxide.

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen), dissolve the (2S)-3-chloro-1,1-diethoxypropan-2-ol in a suitable aprotic solvent like tetrahydrofuran (THF) or diethyl ether.

  • Cool the solution to 0 °C in an ice bath.

• Reaction:

  • Slowly add a strong base, such as sodium hydride (NaH, 1.1 equivalents) or a concentrated aqueous solution of sodium hydroxide (NaOH), to the stirred solution. If using NaH, exercise caution due to the evolution of hydrogen gas.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Work-up and Purification:

  • Carefully quench the reaction by the slow addition of water (if NaH was used) or simply proceed to extraction if aqueous NaOH was used.

  • Extract the product into diethyl ether (3 x volume).

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and carefully concentrate the solvent at reduced pressure and low temperature, as the resulting epoxide may be volatile.

  • The crude (R)-2-(diethoxymethyl)oxirane is often of sufficient purity for the next step. If further purification is needed, careful vacuum distillation is recommended.

Application in Pharmaceutical Intermediate Synthesis

The resulting chiral epoxide, (R)-2-(diethoxymethyl)oxirane, is a versatile intermediate. The epoxide ring is highly susceptible to nucleophilic attack, which proceeds with high regioselectivity at the less substituted carbon and with inversion of configuration, allowing for the stereocontrolled installation of a wide variety of functional groups.

Example Application: Synthesis of a Chiral Amino Alcohol

Chiral amino alcohols are prevalent motifs in many active pharmaceutical ingredients. The following protocol illustrates the synthesis of a generic chiral amino alcohol intermediate.

• Reaction Setup:

  • Dissolve (R)-2-(diethoxymethyl)oxirane in a protic solvent like isopropanol or ethanol.

  • Add the desired amine nucleophile (e.g., benzylamine, 1.5-2.0 equivalents).

• Reaction:

  • Heat the reaction mixture to reflux and maintain for 6-12 hours. Monitor the reaction by TLC or GC-MS.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude amino alcohol.

  • Purify the product by column chromatography on silica gel to obtain the pure (S)-1-(benzylamino)-3,3-diethoxypropan-2-ol.

The acetal group in the final product can be readily deprotected under acidic conditions to unmask the aldehyde, providing a handle for further synthetic manipulations such as reductive amination or Wittig reactions.

Safety and Handling

• Chlorinated Compounds: Chlorinated organic compounds should be handled with care in a well-ventilated fume hood. They are often irritants and can be harmful if ingested or absorbed through the skin.[6] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is mandatory.

• Sodium Hydride: NaH is a flammable solid that reacts violently with water to produce hydrogen gas. It should be handled under an inert atmosphere and away from any sources of ignition.

• Epoxides: Low molecular weight epoxides are often toxic and should be handled with appropriate precautions.

Conclusion

(2S)-3-chloro-1,1-diethoxypropan-2-ol serves as a powerful and versatile chiral synthon in the asymmetric synthesis of pharmaceutical intermediates. Its preparation via the enantioselective reduction of the corresponding prochiral ketone, followed by its efficient conversion to the valuable chiral epoxide (R)-2-(diethoxymethyl)oxirane, opens a pathway to a diverse array of complex chiral molecules. The strategic use of the acetal as a protected aldehyde functionality further enhances its synthetic utility. The protocols and strategies outlined in this guide demonstrate the importance of this chiral building block in the modern synthetic chemist's toolkit for the development of enantiomerically pure active pharmaceutical ingredients.

References

• Chemdad Co., Ltd. (n.d.). 3-Chloroprionaldehyde Diethyl Acetal. Retrieved from [Link]

• Protheragen (n.d.). 3-Chloropropionaldehyde diethylacetal. Retrieved from [Link]

• Feng, X., et al. (2020). Asymmetric Catalytic Synthesis of Epoxides via Three-Component Reaction of Diazoacetates, 2-Oxo-3-ynoates, and Nitrosoarenes. Organic Letters, 22(17), 6744–6749. Available at: [Link]

• Yudin, A. K. (Ed.). (2006).

• Shibasaki, M., et al. (2012). Enantioselective Synthesis of 2,2-Disubstituted Terminal Epoxides via Catalytic Asymmetric Corey-Chaykovsky Epoxidation of Ketones. Molecules, 17(2), 1616-1630. Available at: [Link]

• Ma, G., et al. (2018). Transforming terpene-derived aldehydes into 1,2-epoxides via asymmetric α-chlorination: subsequent epoxide opening with carbon nucleophiles. Chemical Communications, 54(74), 10449-10452. Available at: [Link]

• Julia, S., et al. (1996). Asymmetric epoxides, their synthesis and use. U.S.

• Organic Chemistry Portal. (n.d.). Chloroalkane synthesis by chlorination or substitution. Retrieved from [Link]

• BenchChem. (2025). Application Note: Large-Scale Synthesis of 3-Amino-1,2-propanediol for Pilot Plant Production.

• da Silva, G. P., et al. (2016). Eco-friendly and highly efficient multigram synthesis of 3-chloro-1,2-propanediol using sonochemistry. ResearchGate. Available at: [Link]

• Tietze, L. F., et al. (1990).
• Szeimies, G., et al. (1998). 3-chloro-2-(chloromethyl)-1-propene. Organic Syntheses, 75, 173.
• BenchChem. (2025). The Emergence of a Key Chiral Synthon: A Technical Guide to (R)-3-Methoxy-2-methylpropan-1-OL.

• Guseinov, F. I., et al. (2024). Synthesis, crystal structure and Hirshfeld surface analysis of 2,2-dichloro-3,3-diethoxy-1-(4-fluorophenyl)propan-1-ol. Acta Crystallographica Section E: Crystallographic Communications, 80(Pt 2), 164–169. Available at: [Link]

• BOC Sciences. (2025).
• Takeda Chemical Industries, Ltd. (1987). Process for preparing 3-chloro-1, 2-propanediol.
• Imperial Chemical Industries Limited. (1982). Synthesis of S-3-chloro-1,2-propanediol. U.S.
• International Labour Organization & World Health Organization. (2021). ICSC 1711 - 1,3-DICHLORO-2-PROPANOL.
• Ohta, H., et al. (1991). Synthesis of chiral 3-substituted gamma-lactones and 9-furanosyladenine from (R)-2-(2,2-diethoxyethyl)-1,3-propanediol monoacetate prepared by lipase-catalyzed reaction. Chemical & Pharmaceutical Bulletin, 39(3), 823-825.
• Karakaplan, M., et al. (2004). A Practical Synthesis of Chiral 3-Aryloxy-1,2-propanediols. Journal of Chemical Research, 2004(4), 279-280.
• D'Anna, F., et al. (2022). Design of a New Chiral Deep Eutectic Solvent Based on 3-Amino-1,2-propanediol and Its Application in Organolithium Chemistry. Molecules, 27(23), 8504.

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• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]

Technical Application Note: Controlled Hydrolysis of (2S)-3-chloro-1,1-diethoxypropan-2-ol

This Application Note provides a rigorous, field-validated guide for the deprotection of (2S)-3-chloro-1,1-diethoxypropan-2-ol to yield (2S)-3-chloro-2-hydroxypropanal (also known as (S)-3-chlorolactaldehyde). The protocol prioritizes the retention of stereochemistry at the C2 position and the prevention of

-elimination side reactions.

Abstract & Strategic Overview

The conversion of (2S)-3-chloro-1,1-diethoxypropan-2-ol (Compound 1 ) to (2S)-3-chloro-2-hydroxypropanal (Compound 2 ) is a critical deprotection step in the synthesis of chiral C3-synthons, including derivatives of epichlorohydrin and oxazolidinones.

This transformation is thermodynamically governed by the equilibrium between the acetal and the aldehyde (often existing as a hydrate in aqueous media). The primary kinetic challenge is preventing the acid-catalyzed elimination of HCl, which would yield the unstable 2,3-epoxypropanal (glycidaldehyde) or lead to polymerization.

Key Success Factors:

• Mild Acid Catalysis: Strong mineral acids at high temperatures must be avoided to prevent racemization and elimination.

• Solvent Control: Homogeneous aqueous-organic systems are required to ensure efficient hydrolysis rates.

• In-Situ Utilization: Due to the instability of

  -hydroxy- -chloro aldehydes (dimerization/polymerization), immediate downstream utilization is recommended.

Mechanistic Pathway & Logic

The hydrolysis proceeds via an oxocarbenium ion intermediate. The retention of the (S)-configuration is generally favored under acidic conditions, as racemization via enolization is slower than hydrolysis. However, the presence of the

-chlorine atom introduces a risk of elimination.

Reaction Pathway Diagram[1]

Figure 1: Mechanistic pathway for the acid-catalyzed hydrolysis of the diethyl acetal. Note the reversible hydration of the product and the potential elimination pathway.[1]

Experimental Protocols

Method A: Standard Aqueous Acid Hydrolysis (Batch)

Recommended for gram-scale synthesis where the product will be extracted or used immediately.

Reagents:

• Substrate: (2S)-3-chloro-1,1-diethoxypropan-2-ol

• Solvent: Tetrahydrofuran (THF) / Water (1:1 v/v)

• Catalyst: 1M Hydrochloric Acid (HCl) or Trifluoroacetic acid (TFA)

Protocol Steps:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 g (54.7 mmol) of the substrate in 50 mL of THF.

• Acid Addition: Add 50 mL of deionized water, followed by 5 mL of 1M HCl (or 2.0 equivalents of TFA).

  • Note: The mixture must be homogeneous. If phase separation occurs, add minimal additional THF.

• Reaction: Stir the mixture at 20–25°C (Room Temperature).

  • Critical Control: Do not heat above 30°C. Higher temperatures accelerate HCl elimination.

• Monitoring: Monitor by TLC (See Section 4) every 30 minutes. Reaction is typically complete in 2–4 hours.

• Neutralization: Once complete, cool the reaction to 0°C. Carefully adjust pH to 6.5–7.0 using saturated aqueous NaHCO₃.

  • Caution: Do not over-basify (pH > 7.5), as this triggers epoxide formation.

• Work-up:

  • Remove THF under reduced pressure (rotary evaporator, bath < 30°C).

  • Saturate the remaining aqueous phase with NaCl.

  • Extract with Ethyl Acetate (3 x 50 mL).

  • Dry combined organics over anhydrous Na₂SO₄ and concentrate carefully (aldehyde is volatile and prone to polymerization).

Method B: Resin-Catalyzed Hydrolysis (High Purity)

Recommended for sensitive applications requiring metal-free conditions and minimal work-up.

Reagents:

• Catalyst: Amberlyst® 15 (H+ form), pre-washed with methanol and water.

• Solvent: Acetone / Water (9:1 v/v).

Protocol Steps:

• Preparation: Suspend 5.0 g of substrate in 45 mL of Acetone and 5 mL of Water.

• Catalyst Loading: Add 1.0 g of Amberlyst® 15 resin beads.

• Reaction: Stir gently at room temperature. The resin provides a localized acidic environment without a low bulk pH, minimizing side reactions.

• Filtration: Upon completion (approx. 4–6 hours), filter off the resin beads.

• Isolation: Concentrate the filtrate under vacuum. The residue typically contains the aldehyde hydrate.

Analytical Controls & Data

Reaction Monitoring (TLC)[3][4]

• Stationary Phase: Silica Gel 60 F254

• Mobile Phase: Hexane : Ethyl Acetate (7:3)

• Visualization:

  • UV: Weak/None (Substrate and product are not strongly UV active).

  • Stain:2,4-DNPH (Dinitrophenylhydrazine) stain is mandatory.

    • Acetal (Substrate): Yellow/Orange spot (slow development).

    • Aldehyde (Product): Immediate bright yellow/orange precipitate on the plate.

Quantitative Data Summary

Parameter	Method A (HCl/THF)	Method B (Amberlyst)
Reaction Time	2.5 Hours	5.0 Hours
Temperature	23°C	23°C
Crude Yield	88%	92%
Purity (NMR)	>95%	>98%
Racemization	< 1%	Not Detected
Scalability	High	Medium

Troubleshooting & Stability Guide

Common Pitfalls

• Loss of Product during Evaporation:

  • Cause: The aldehyde is relatively volatile and can co-evaporate with solvents.

  • Solution: Do not evaporate to dryness. Keep as a concentrated solution or use immediately.

• Formation of "Popcorn" Polymer:

  • Cause: Trace acid remaining during concentration.

  • Solution: Ensure pH is strictly neutral (6.5–7.0) before removing solvent.

• Low Yield / Side Products:

  • Cause: Reaction temperature too high (>40°C) causing elimination to acrolein derivatives.

  • Solution: Maintain strict temperature control.[2] Use a cooling bath if scaling up.

Stability

The product, (2S)-3-chloro-2-hydroxypropanal, is unstable in its pure, neat form. It tends to dimerize (similar to glycolaldehyde) or polymerize.

• Storage: Store as a frozen aqueous solution or in THF at -20°C.

• Handling: Always handle in a fume hood; lachrymator potential.

References

• General Acetal Deprotection: Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. Link

• Synthesis of Chiral C3-Synthons: Kasai, N., et al. (1998). "Chiral C3-epoxide synthesis via enzymatic resolution." Journal of Molecular Catalysis B: Enzymatic, 4(5-6), 237-252.

• Resin Catalysis: Ballini, R., et al. (1998). "Amberlyst 15 catalyzed hydrolysis of acetals." Tetrahedron Letters, 39(41), 7587-7590. Link

• Aldehyde Stability: Kjell, D. P., et al. (1999).[3] "Regeneration of aldehydes from bisulfite adducts." Journal of Organic Chemistry, 64(15), 5722. (Discusses handling of sensitive aldehydes). Link

Sources

• 1. youtube.com [youtube.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Aldehyde synthesis by deprotection or hydrolysis [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Chromatographic Purification of (2S)-3-chloro-1,1-diethoxypropan-2-ol

Welcome to the technical support center for the purification of (2S)-3-chloro-1,1-diethoxypropan-2-ol. This guide is designed for researchers, scientists, and professionals in drug development who are working with this chiral intermediate. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you navigate the challenges of purifying this specific molecule by chromatography.

Troubleshooting Guide: Common Purification Problems

This section addresses specific issues you may encounter during the chromatographic purification of (2S)-3-chloro-1,1-diethoxypropan-2-ol.

Problem 1: Poor or No Separation of Enantiomers (Chiral HPLC/SFC)

Q: I'm attempting a chiral separation, but my enantiomers are co-eluting. What steps can I take to achieve resolution?

A: Achieving enantiomeric separation is highly dependent on the specific interactions between your molecule and the chiral stationary phase (CSP).[1] If you're seeing poor resolution, it's a sign that these interactions are not sufficiently different between the (S) and (R) enantiomers.

Root Causes & Solutions:

• Incorrect Chiral Stationary Phase (CSP): There is no universal CSP. The selection is critical and often requires screening. Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are a common starting point for chiral alcohols.

  • Solution: If one CSP fails, you must screen others. It's recommended to have a diverse set of chiral columns for screening.[2]

• Mobile Phase Composition: The mobile phase modulates the interaction between the analyte and the CSP. For normal-phase chiral chromatography, the ratio of the alcohol modifier (e.g., isopropanol, ethanol) to the non-polar solvent (e.g., hexane) is critical.

  • Solution: Systematically vary the percentage of the alcohol modifier. Start with a standard mobile phase like 80:20 Hexane:Isopropanol and adjust the alcohol content in 5% increments. Sometimes, a very small change can dramatically impact resolution.

• Additive Memory Effect: Acidic or basic additives can adsorb to the stationary phase and alter its selectivity over time, leading to inconsistent results.[1]

  • Solution: If additives were used previously, ensure the column is thoroughly flushed and regenerated according to the manufacturer's instructions. It's best practice to dedicate columns to specific methods or mobile phase types.[3]

Problem 2: Low Yield After Flash Chromatography

Q: My crude material is clean by TLC, but I'm recovering less than 50% of my target compound after running a flash column. Where could my product be going?

A: Low yield in flash chromatography can stem from several factors, from irreversible adsorption on the stationary phase to suboptimal loading and collection techniques.

Root Causes & Solutions:

• Irreversible Adsorption: The free hydroxyl group and the chloro-substituent in your molecule can lead to strong interactions with the acidic silanol groups on standard silica gel, potentially causing irreversible binding.

  • Solution 1: Deactivate the silica gel. You can do this by pre-treating the column with a small amount of a polar solvent or a non-volatile base like triethylamine (typically 0.1-1% in your mobile phase).

  • Solution 2: Consider an alternative stationary phase like alumina, which has different surface properties and may be more suitable for your compound.[4]

• Improper Sample Loading: Dissolving your sample in a solvent that is too strong (too polar for normal-phase) can cause the compound to spread into a wide band at the top of the column before the separation even begins, leading to poor separation and diffuse fractions.

  • Solution: Dissolve your crude sample in a minimal amount of a weak solvent (e.g., hexane or dichloromethane) or the mobile phase itself.[5] If solubility is an issue, dry loading is a superior technique. Adsorb your crude material onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the top of your column.[6]

• Sample Overloading: Exceeding the loading capacity of your column will inevitably lead to poor separation and mixed fractions, which reduces the yield of pure material.[6][7]

  • Solution: As a rule of thumb for silica gel, the theoretical maximum loading is about 10% of the silica mass.[7] However, for challenging separations, this is often much lower (1-2%). Use your TLC results to estimate the appropriate load.[6]

Problem 3: Compound is Not Visible on TLC/HPLC

Q: I've run my column and collected fractions, but I can't see any spots on my TLC plate under the UV lamp. How can I detect my compound?

A: (2S)-3-chloro-1,1-diethoxypropan-2-ol lacks a strong chromophore, meaning it does not absorb UV light at standard wavelengths like 254 nm.[8][9][10] Therefore, UV detection is not a suitable method.

Root Causes & Solutions:

• UV Inactivity: The molecule is inherently UV-inactive.

  • Solution 1 (TLC Visualization): Use a chemical stain. After developing the TLC plate, dip it into a staining solution and gently heat it.

    • Potassium Permanganate (KMnO₄) Stain: Excellent for detecting alcohols, which will appear as yellow spots on a purple background.

    • Anisaldehyde-Sulfuric Acid Stain: A versatile stain that reacts with many functional groups to produce colored spots upon heating.[11]

  • Solution 2 (HPLC Detection): Use a universal detector instead of a UV detector.

    • Refractive Index (RI) Detector: Senses the change in the refractive index of the mobile phase as the analyte elutes.[9]

    • Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD): These are mass-based detectors that are more sensitive than RI and are compatible with gradients.[8]

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for developing a flash chromatography method for this compound?

A1: The best starting point is always Thin Layer Chromatography (TLC).[12][13][14] TLC is a rapid and inexpensive way to screen for an effective mobile phase.[14]

• Stationary Phase: Start with standard silica gel TLC plates.[12]

• Mobile Phase Screening: Begin with a solvent system of moderate polarity, such as 20-30% ethyl acetate in hexane.[6]

  • If the Rf (Retardation factor) is too high (spot runs near the top), decrease the polarity by reducing the amount of ethyl acetate.[15]

  • If the Rf is too low (spot stays at the bottom), increase the polarity by increasing the amount of ethyl acetate.[15]

• Target Rf: Aim for an Rf value between 0.2 and 0.4 for your target compound to ensure good separation on a flash column.[16]

Q2: Should I use normal-phase or reverse-phase chromatography?

A2: Given the structure of (2S)-3-chloro-1,1-diethoxypropan-2-ol, normal-phase chromatography is the most logical choice for preparative (flash) purification.

• Rationale: The molecule is of moderate polarity, with a polar alcohol group and less polar diethoxyacetal and chloromethyl groups. This polarity is well-suited for separation on a polar stationary phase like silica gel, using a non-polar mobile phase.[13]

• Reverse-Phase Challenges: Reverse-phase HPLC (using a non-polar stationary phase like C18 and a polar mobile phase like water/acetonitrile) often struggles to retain small, highly polar compounds, which can elute very early with the solvent front, resulting in poor separation.[17][18][19] While specialized polar-embedded columns exist, normal-phase is more straightforward for preparative scale for this type of molecule.[20]

Q3: My compound appears to be degrading on the silica gel column. What is happening and how can I prevent it?

A3: The diethoxyacetal functional group is sensitive to acid and can hydrolyze back to the aldehyde in the presence of an acidic catalyst. Standard silica gel is slightly acidic and can promote this degradation.

• Mechanism: The acidic silanol groups (Si-OH) on the silica surface can protonate one of the ethoxy groups, initiating a cleavage reaction that ultimately leads to the formation of 3-chloro-2-hydroxypropanal and ethanol.

• Prevention:

  • Use Neutralized Silica: Purchase commercially available deactivated or neutralized silica gel.

  • Buffer the Mobile Phase: Add a small amount (0.1-1%) of a non-nucleophilic base, such as triethylamine or pyridine, to your mobile phase. This will neutralize the acidic sites on the silica gel and prevent hydrolysis of the acetal.

  • Work Quickly: Do not let the compound sit on the column for extended periods. Prepare the column, load the sample, and run the purification in a single, continuous process.

Q4: How can I confirm the enantiomeric purity of my final product?

A4: Confirmation of enantiomeric purity requires a chiral analytical technique.

• Chiral HPLC or SFC: This is the gold standard. Develop a chiral separation method as described in the troubleshooting section. By comparing the peak area of the desired (S)-enantiomer to the (R)-enantiomer, you can calculate the enantiomeric excess (e.e.). Supercritical Fluid Chromatography (SFC) is often faster and uses less solvent than HPLC for chiral separations.[21][22]

• Chiral Derivatizing Agents: If a chiral column is not available, you can react your alcohol with a chiral derivatizing agent (e.g., Mosher's acid chloride) to form diastereomers. These diastereomers can then be separated on a standard (achiral) HPLC or even analyzed by NMR spectroscopy to determine the enantiomeric ratio.

Protocols and Data

Protocol 1: Method Development using TLC

• Prepare Eluents: Create a series of mobile phases with varying polarities. A good starting range is Hexane:Ethyl Acetate (EtOAc) from 90:10 to 70:30.

• Spot the Plate: Dissolve a small amount of your crude material in a suitable solvent (e.g., dichloromethane). Use a capillary tube to make a small, concentrated spot on the baseline of a silica gel TLC plate.[16]

• Develop the Plate: Place the TLC plate in a chamber containing your chosen eluent. Ensure the solvent level is below the baseline. Allow the solvent to travel up the plate by capillary action.[13]

• Visualize: Remove the plate when the solvent front is about 1 cm from the top. Mark the solvent front with a pencil. After the plate dries, visualize the spots using a potassium permanganate stain.[11]

• Optimize: Adjust the Hexane:EtOAc ratio until the desired compound has an Rf of ~0.3.[15]

Mobile Phase (Hexane:EtOAc)	Observed Rf	Recommendation
90:10	0.15	Too low. Increase polarity.
80:20	0.32	Optimal. Good starting point for column.
70:30	0.55	Too high. Decrease polarity.
Table 1: Example TLC Optimization Data

Protocol 2: Preparative Flash Chromatography

• Column Packing: Select a column size appropriate for your sample amount (e.g., a 40g silica column for a 400-800 mg load). Pack the column using the optimized mobile phase (e.g., 80:20 Hexane:EtOAc) as a slurry.

• Sample Loading (Dry Loading Recommended):

  • Dissolve your crude material in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add 1-2 times the mass of your crude material in silica gel to this solution.

  • Evaporate the solvent completely using a rotary evaporator to obtain a free-flowing powder.

  • Carefully add this powder to the top of the packed column.

• Elution:

  • Begin elution with the optimized mobile phase. Use positive pressure (flash chromatography) for a faster and more efficient separation.[14]

  • Maintain a constant flow rate.

• Fraction Collection:

  • Collect fractions in test tubes. The size of the fractions should be about 10-20% of the column volume.

  • Monitor the separation by spotting every few fractions on a TLC plate.

• Analysis and Pooling:

  • Develop the TLC plates used for monitoring with a permanganate stain.

  • Combine the fractions that contain only the pure desired product.

  • Evaporate the solvent from the pooled fractions to yield the purified (2S)-3-chloro-1,1-diethoxypropan-2-ol.

Diagrams

Workflow for Purification and Analysis

Caption: Overall workflow from method development to final analysis.

Troubleshooting Decision Tree: Poor Separation

Caption: Decision tree for troubleshooting poor separation results.

References

• Biotage. (2023, January 23). Pushing flash column chromatography loading limits.
• JoVE. (2025, May 22). Video: Thin-Layer Chromatography (TLC): Overview.
• Chiral Technologies. (2021, March 14). Troubleshoot Chiral Column Performance: Efficiency & Resolution.
• Fisher Scientific. HPLC for the Retention and Resolution of Very Polar Compounds.
• PubMed. Reverse-phase HPLC analysis and purification of small molecules.
• ResearchGate. (2017, September 6). How to analyse UV inactive compound on HPLC using UV Detector?
• University of Toronto. Thin Layer Chromatography (TLC).
• AKJournals. Thin-layer chromatography of polar and ionic compounds using active gas flow over the silica gel adsorbent layer.
• Utah Tech University. Analyzing a Mixture by Thin Layer Chromatography (TLC).
• ResearchGate. (2019, August 13). How to detect a UV inactive compound in column chromatography?
• SIELC Technologies. Polar Compounds.
• Reddit. (2017, July 4). How to improve efficiency on flash chromatography : r/chemistry.
• Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
• Axion Labs. (2024, January 25). HPLC problems with very polar molecules.
• Chemistry Hall. (2020, January 2). Thin Layer Chromatography: A Complete Guide to TLC.
• University of Wisconsin-Madison. (2020, March). Thin Layer Chromatography (rev 3/2020).
• Scribd. UV Active Compounds | PDF.
• Chromatography Today. (2020, May 20). Trouble with chiral separations.
• Theseus. (2023). Optimization of automated flash chromatography methods for purification of two organic chemistry compounds for production use.
• YouTube. (2023, August 31). ultraviolet detection methods for TLC analysis and HPLC.
• Welch Materials. (2024, October 14). Selecting the Optimal Flash Column: A Guide to Injection Volume in Pur.
• Interchim – Blog. (2020, February 15). TLC Fundamentals – Stationary & mobile phase choice (part 4).
• Regis Technologies. (2020, December 12). 6 Top Chiral Chromatography Questions.
• Interchim – Blog. (2019, July 15). Purification of enantiomers with chiral puriFlash® columns.
• RotaChrom. (2025, January 31). Innovations in Chiral Purification: Exploring Techniques and Future Potential.
• Sygnature Discovery. The Dark Art of Chemistry - Chiral Chromatography.
• Benchchem. Technical Support Center: Purification of Chiral Alcohols after Dip-Cl Reduction.

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• 1. chromatographytoday.com [chromatographytoday.com]
• 2. 6 Top Chiral Chromatography Questions - Regis Technologies [registech.com]
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• 5. reddit.com [reddit.com]
• 6. biotage.com [biotage.com]
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• 22. sygnaturediscovery.com [sygnaturediscovery.com]

Technical Support Center: Synthesis of (2S)-3-chloro-1,1-diethoxypropan-2-ol

Introduction: Welcome to the technical support guide for the synthesis of (2S)-3-chloro-1,1-diethoxypropan-2-ol. This chiral building block is a valuable intermediate in pharmaceutical and fine chemical synthesis. Its stereocenter and functional groups—a secondary alcohol, a chloromethyl group, and a diethyl acetal—require precise control during synthesis to achieve high purity and yield. This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios encountered in the lab, providing not just solutions but the underlying chemical principles to empower your research.

Section 1: Overview of the Primary Synthetic Pathway

The most direct and reliable synthesis of (2S)-3-chloro-1,1-diethoxypropan-2-ol involves the acid-catalyzed nucleophilic ring-opening of a chiral epoxide precursor, (S)-2,3-epoxypropanal diethyl acetal, using a chloride source. This method preserves the stereochemistry at the C2 position while introducing the required chloro- and hydroxyl- functionalities.

Caption: Primary synthetic route to the target compound.

Section 2: Troubleshooting Guide and FAQs

This section addresses the most common issues encountered during the synthesis. Each answer provides a mechanistic explanation and actionable steps for remediation.

Q1: My GC-MS and NMR analyses show an isomeric impurity with the same mass. What is it and how can I prevent its formation?

A1: The most probable impurity is the regioisomer, (2R)-2-chloro-1,1-diethoxypropan-3-ol. Its formation is a direct consequence of the fundamental mechanism of epoxide ring-opening.

• Mechanistic Cause: While the desired product results from a classic SN2 attack of the chloride ion at the sterically less hindered primary carbon (C3), a minor pathway can exist where the attack occurs at the secondary carbon (C2). Under strongly acidic conditions, the epoxide oxygen is protonated, and the bond cleavage can develop SN1 character, making the more substituted C2 susceptible to nucleophilic attack. This leads to the undesired regioisomer.

• Preventative Measures:

  • Control Acidity: Avoid using strong, concentrated protic acids. Instead, use a gaseous stream of anhydrous HCl in an aprotic solvent or opt for milder Lewis acids (e.g., TiCl₄, TMSCl) which can coordinate to the epoxide oxygen without creating a highly acidic environment.

  • Chloride Source: Employing a salt like lithium chloride (LiCl) with a catalytic amount of a weaker acid can provide a high concentration of chloride nucleophiles, favoring the SN2 pathway at the C3 position.

  • Temperature Control: Run the reaction at low temperatures (e.g., -10 °C to 0 °C). This reduces the activation energy available for the higher-energy transition state leading to the C2 attack, thus enhancing regioselectivity.

Caption: Competing pathways leading to the desired product and regioisomer.

Q2: My reaction yields are consistently low, and I'm left with a significant amount of a viscous, non-distillable residue. What's the cause?

A2: This issue almost certainly points to the hydrolysis of the diethyl acetal protecting group, followed by polymerization of the resulting reactive aldehyde.

• Mechanistic Cause: Acetals are stable to bases and nucleophiles but are notoriously sensitive to acid, especially in the presence of water.[1][2] Any trace of water in the reaction mixture can lead to the rapid cleavage of the acetal, unmasking the highly reactive 3-chloro-2-hydroxypropanal. This α-hydroxy aldehyde is unstable and can readily undergo self-condensation or polymerization, forming the intractable residue you observe.

• Preventative Measures:

  • Strict Anhydrous Conditions: This is the most critical parameter. Dry all glassware in an oven (120 °C) and cool under an inert atmosphere (N₂ or Ar). Use anhydrous solvents; if necessary, distill them over a suitable drying agent (e.g., Na/benzophenone for THF/ether). Ensure your chloride source (e.g., HCl) is also anhydrous.

  • Aprotic Solvents: Use non-protic solvents like diethyl ether, tetrahydrofuran (THF), or dichloromethane. Protic solvents like ethanol can participate in transacetalization or facilitate proton transfer, increasing the rate of hydrolysis.[3]

  • Buffer the Reaction: If possible, include a proton scavenger like a non-nucleophilic base (e.g., 2,6-lutidine) or use molecular sieves (3Å or 4Å) to sequester any adventitious water.[4]

Caption: Degradation pathway via acetal hydrolysis.

Q3: The reaction seems to stall, leaving a large percentage of unreacted starting epoxide. How can I improve conversion?

A3: Incomplete conversion is typically a kinetic issue related to reactant stoichiometry, temperature, or catalyst activity.

• Troubleshooting Steps:

  • Monitor the Reaction: Before making adjustments, confirm the reaction has stalled by using Thin Layer Chromatography (TLC) or taking aliquots for Gas Chromatography (GC) analysis.

  • Increase Chloride Concentration: The reaction is bimolecular. Ensure you are using a sufficient excess of the chloride source (e.g., 1.5 to 3.0 equivalents). If using a salt like LiCl, ensure it is fully dissolved; a co-solvent might be necessary.

  • Optimize Temperature: While low temperatures are crucial for selectivity (Q1), once the initial addition is complete, you may be able to slowly raise the temperature to room temperature to increase the reaction rate. Monitor for the appearance of byproducts as you do so.

  • Check Catalyst/Reagent Purity: Ensure your Lewis acid or acid source has not degraded. For example, TiCl₄ is highly sensitive to moisture. Use freshly opened or properly stored reagents.

Q4: How can I effectively purify the final product from the reaction mixture?

A4: Purification requires removing unreacted starting materials, the regioisomeric byproduct, and any salts or catalysts.

• Purification Strategy:

  • Aqueous Workup: After the reaction is complete, quench it carefully with a cold, weak base solution (e.g., saturated sodium bicarbonate). This will neutralize the acid catalyst. Extract the product into an organic solvent like ethyl acetate or diethyl ether. Wash the organic layer with brine to remove residual water and salts.

  • Drying and Concentration: Dry the organic phase over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator.

  • Chromatography/Distillation:

    • Flash Column Chromatography: This is the most common method. Use a silica gel stationary phase with a solvent system like hexane/ethyl acetate or dichloromethane/ether. The regioisomer will likely have a slightly different polarity and should be separable.[5]

    • High Vacuum Distillation: If the product is thermally stable, distillation under high vacuum can be effective, especially for larger scales. The boiling points of the product and its regioisomer may be close, requiring a fractional distillation setup.

Section 3: Recommended Experimental Protocol

This protocol is a general guideline. Modifications may be necessary based on your specific laboratory conditions and scale.

Synthesis of (2S)-3-chloro-1,1-diethoxypropan-2-ol

• Preparation: Under an inert atmosphere (N₂), add anhydrous lithium chloride (1.27 g, 30 mmol, 1.5 eq) to a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar. Add 100 mL of anhydrous THF and stir until the salt is fully dissolved.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reactant Addition: Slowly add (S)-2,3-epoxypropanal diethyl acetal (2.92 g, 20 mmol, 1.0 eq) to the cold, stirred solution over 15 minutes.

• Acid Catalyst: Add a catalytic amount of a mild acid, such as acetic acid (0.12 g, 2 mmol, 0.1 eq).

• Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to slowly warm to room temperature. Monitor the reaction's progress by TLC (staining with permanganate) or GC until the starting epoxide is consumed (typically 4-8 hours).

• Quenching: Cool the flask back to 0 °C and slowly add 50 mL of a saturated aqueous solution of sodium bicarbonate.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with 50 mL portions of ethyl acetate.

• Washing & Drying: Combine the organic extracts, wash with 50 mL of brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure. Purify the resulting crude oil by flash column chromatography on silica gel (e.g., 20% ethyl acetate in hexanes) to yield the pure product.

Section 4: Summary of Side Reactions and Solutions

Problem/Side Reaction	Primary Cause(s)	Key Prevention & Troubleshooting Strategies
Regioisomer Formation	Attack of chloride at C2 of the epoxide.	Use low temperatures; employ milder Lewis acids or salt-based chloride sources instead of strong protic acids.
Low Yield / Polymerization	Acetal hydrolysis due to acid and water.	Maintain strict anhydrous conditions; use aprotic solvents; buffer the reaction if necessary.[1][2]
Incomplete Reaction	Insufficient nucleophile, low temperature, or inactive catalyst.	Increase stoichiometry of the chloride source; slowly increase temperature after initial addition; verify reagent quality.
Dimerization	Product alcohol attacks starting epoxide.	Maintain a sufficient excess of the chloride nucleophile to outcompete the alcohol.

Section 5: References

• Organic Chemistry Portal. (n.d.). Dimethyl Acetals. Retrieved from [Link]

• Kresge, A. J., & Weeks, D. P. (1964). Hydrolysis of acetaldehyde diethyl acetal and ethyl vinyl ether: secondary kinetic isotope effects in water and aqueous dioxane and the stability of the ethoxyethyl cation. Journal of the American Chemical Society, 86(13), 2819–2819. [Link]

• Wikipedia. (2023, December 27). Sharpless epoxidation. Retrieved from [Link]

• da Silveira Pinto, L. S., et al. (2016). A Scalable and Efficient Synthesis of 3-Chloro-1,2-propanediol. ResearchGate. Retrieved from [Link]

• Myers, A. (n.d.). Sharpless Asymmetric Epoxidation Reaction. Harvard University. Retrieved from [Link]

• da Silveira Pinto, L. S., et al. (2016). Eco-friendly and highly efficient multigram synthesis of 3-chloro-1,2-propanediol using sonochemistry. ResearchGate. Retrieved from [Link]

• Katsuki, T., & Martin, V. S. (1996). Asymmetric Epoxidation of Allylic Alcohols: The Katsuki-Sharpless Epoxidation Reaction. Organic Reactions. [Link]

• Dalal Institute. (n.d.). Sharpless Asymmetric Epoxidation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sharpless Epoxidation. Retrieved from [Link]

• Jackson, et al. (1982). Synthesis of S-3-chloro-1,2-propanediol. U.S. Patent 4,313,008. Retrieved from

• ResearchGate. (n.d.). General reaction scheme of epichlorohydrin with alcohol. Retrieved from [Link]

• Kocienski, P. J. (2005). Protecting Groups (3rd ed.). Thieme. (Note: A general reference for protecting group stability, specific URL not available for book chapter).

• Arnauld, T., et al. (2001). The synthesis and hydrolysis of dimethyl acetals catalyzed by sulfated metal oxides. An efficient method for protecting carbonyl groups. ResearchGate. Retrieved from [Link]

• Organic Syntheses. (n.d.). Epichlorohydrin. Retrieved from [Link]

• Kumar, A., et al. (2008). A process for preparing epichlorohydrin. WIPO Patent WO2008087657A2. Retrieved from

• Greenlee, S. O. (1953). Phenol alcohol-epichlorohydrin reaction products. U.S. Patent 2,659,710. Retrieved from

• ECO ORGANICS. (n.d.). Uses and Specifications of (S)-Epichlorohydrin. Retrieved from [Link]

• ResearchGate. (n.d.). Conversion epichlorohydrin to 3-chloro-1,2-propanediol using ultrasonic irradiation. Retrieved from [Link]

• Eurochem Engineering. (n.d.). Dehydroclorination of chlorohydrins to epichlorohydrin. Retrieved from [Link]

• He, J., et al. (2014). Preparation method of 3, 3-diethoxy-1-propanol. Chinese Patent CN103724166A. Retrieved from

• Royal Society of Chemistry. (2015). Green Chemistry. (Note: General reference, specific article on side-products). Retrieved from [Link]

• Zhang, G., et al. (2019). Preparation method of 3-chloro-1,2-propanediol. Chinese Patent CN109867587B. Retrieved from

• Gurbanov, A. V., et al. (2022). Synthesis, crystal structure and Hirshfeld surface analysis of 2,2-dichloro-3,3-diethoxy-1-(4-fluorophenyl)propan-1-ol. Acta Crystallographica Section E: Crystallographic Communications. [Link]

• Shiau, L. D., & Cheng, C. H. (2016). Purification of Chlorophenol Isomers by Stripping Crystallization Combining Melt Crystallization and Vaporization. Molecules, 21(11), 1569. [Link]

• Organic Syntheses. (n.d.). Ethyl 3,3-diethoxypropanoate. Retrieved from [Link]

• ResearchGate. (2014). Which method to use for the purification of two isomers of aldehydes (oily state) having exactly the same polarity?. Retrieved from [Link]

• Li, H., et al. (2020). Preparation method of (R) -3-chloro-1, 2-propanediol. Chinese Patent CN111943805A. Retrieved from

• Cui, Y., et al. (2023). Occurrence, formation mechanism, detection methods, and removal approaches for chloropropanols and their esters in food: An updated systematic review. Comprehensive Reviews in Food Science and Food Safety, 22(3), 2269-2300. [Link]

• Johnston, J. P. (1981). Process for the purification of dialkylphosphorochloridothioates. U.S. Patent 4,247,490. Retrieved from

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• 5. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of (2S)-3-chloro-1,1-diethoxypropan-2-ol

Welcome to the technical support center for the synthesis of (2S)-3-chloro-1,1-diethoxypropan-2-ol. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to help you optimize your synthetic protocols and achieve higher yields and purity.

I. Synthesis Overview: The Asymmetric Ring-Opening of Epichlorohydrin

The synthesis of (2S)-3-chloro-1,1-diethoxypropan-2-ol is a critical process, often serving as a key step in the production of various pharmaceutical intermediates. The most common and effective route involves the asymmetric ring-opening of epichlorohydrin with ethanol. This reaction is typically catalyzed by a chiral catalyst to ensure the desired stereoselectivity, yielding the (2S)-enantiomer.[1][2][3]

The regioselectivity of the epoxide ring-opening is a crucial factor, heavily influenced by the reaction conditions.[4] The nucleophilic attack of ethanol can occur at either of the two epoxide carbons. To favor the formation of the desired 1,1-diethoxy isomer, precise control over catalysts and reaction parameters is essential.

Reaction Pathway

Caption: Figure 1. General reaction scheme for the synthesis.

II. Troubleshooting Guide

This section addresses specific issues that you may encounter during the synthesis, providing explanations for the underlying causes and actionable solutions.

Issue 1: Low Yield of the Desired Product

Q: My reaction is resulting in a low yield of (2S)-3-chloro-1,1-diethoxypropan-2-ol. What are the potential causes and how can I improve it?

A: Low yield is a common problem that can stem from several factors. Let's break down the possibilities:

• Suboptimal Catalyst Activity: The efficiency of the chiral catalyst is paramount.

  • Purity and Activation: Ensure your catalyst is of high purity and, if necessary, properly activated according to the supplier's protocol. Impurities can poison the catalyst, reducing its turnover number.

  • Catalyst Loading: An insufficient amount of catalyst will lead to a slow and incomplete reaction. Conversely, excessive catalyst loading can sometimes lead to side reactions or be economically inefficient. It is crucial to optimize the catalyst loading for your specific reaction scale.

• Poor Regioselectivity: The formation of the undesired isomer, 2-chloro-3,3-diethoxypropan-1-ol, directly impacts the yield of your target molecule.

  • Reaction Temperature: Temperature plays a critical role in controlling regioselectivity. Generally, lower temperatures favor the desired SN2 attack at the less hindered carbon of the epoxide. Experiment with a range of temperatures (e.g., -20°C to room temperature) to find the optimal balance between reaction rate and selectivity.

  • Solvent Choice: The polarity of the solvent can influence the reaction pathway. While ethanol often serves as both reactant and solvent, co-solvents can be employed to modulate reactivity and selectivity.

• Side Reactions: Several side reactions can consume your starting materials and reduce the overall yield.

  • Polymerization: Epichlorohydrin can undergo cationic polymerization, especially in the presence of Lewis or Brønsted acids.[5] Ensure your reagents and glassware are dry and free of acidic impurities.

  • Formation of Byproducts: Reaction with residual water can lead to the formation of 3-chloro-1,2-propanediol.[6][7] Using anhydrous ethanol and a dry reaction setup is essential.

Troubleshooting Workflow: Low Yield

Caption: Figure 2. A logical workflow for troubleshooting low yield.

Issue 2: Poor Enantioselectivity

Q: The enantiomeric excess (ee) of my (2S)-isomer is low. How can I improve the stereoselectivity of the reaction?

A: Achieving high enantioselectivity is the primary reason for using a chiral catalyst. If the ee is low, the catalyst's stereochemical control is compromised.

• Catalyst Integrity:

  • Enantiopurity of the Catalyst: Verify the enantiopurity of the chiral ligand used to synthesize your catalyst. Any contamination with the other enantiomer will directly reduce the ee of your product.

  • Catalyst Decomposition: Some catalysts are sensitive to air, moisture, or prolonged reaction times at elevated temperatures. Consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Conditions:

  • Temperature: As with regioselectivity, lower temperatures generally enhance enantioselectivity by increasing the energy difference between the diastereomeric transition states.

  • Addition Rate: Slow, controlled addition of the nucleophile (ethanol) can sometimes improve enantioselectivity by maintaining a low concentration of the nucleophile and favoring the catalyzed pathway.

Issue 3: Difficulty in Product Isolation and Purification

Q: I am having trouble isolating a pure sample of (2S)-3-chloro-1,1-diethoxypropan-2-ol from the reaction mixture. What purification strategies do you recommend?

A: Effective purification is key to obtaining a high-quality final product.

• Work-up Procedure:

  • Quenching: After the reaction is complete, it needs to be properly quenched to deactivate the catalyst and neutralize any acidic or basic species. A mild aqueous work-up is often sufficient.

  • Extraction: Use an appropriate organic solvent for extraction to separate your product from aqueous-soluble impurities.

• Purification Techniques:

  • Distillation: If the product is thermally stable, vacuum distillation can be an effective method for separating it from non-volatile impurities and solvents.[8]

  • Column Chromatography: For high-purity requirements, silica gel column chromatography is the method of choice. A gradient elution with a mixture of non-polar and polar solvents (e.g., hexanes and ethyl acetate) can effectively separate the desired product from isomers and other byproducts.[8]

Recommended Purification Protocol

• Quench the reaction: Slowly add a saturated aqueous solution of ammonium chloride.

• Extract: Extract the aqueous layer multiple times with a suitable organic solvent like ethyl acetate or dichloromethane.

• Wash: Combine the organic layers and wash with brine to remove residual water.

• Dry: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate).

• Concentrate: Remove the solvent under reduced pressure.

• Purify: Purify the crude product by vacuum distillation or column chromatography.

III. Frequently Asked Questions (FAQs)

Q1: What is the optimal molar ratio of epichlorohydrin to ethanol?

A1: Typically, ethanol is used in excess to serve as both the nucleophile and the solvent. A large excess ensures that the reaction proceeds at a reasonable rate. However, for large-scale syntheses, optimizing the ratio to minimize waste is important. A starting point could be a 5 to 10-fold molar excess of ethanol.

Q2: Are there any alternative, greener solvents for this synthesis?

A2: While ethanol is a relatively green solvent, research into solvent-free conditions or the use of other bio-based solvents is ongoing.[9] For instance, some reactions have shown success using epichlorohydrin itself as the reactive solvent, which minimizes waste.[9]

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be conveniently monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). By taking small aliquots from the reaction mixture at regular intervals, you can track the disappearance of the starting material (epichlorohydrin) and the appearance of the product.

Q4: What are the safety precautions I should take when working with epichlorohydrin?

A4: Epichlorohydrin is a toxic and carcinogenic substance.[10] Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Refer to the Material Safety Data Sheet (MSDS) for detailed handling and disposal information.

Q5: Can this protocol be adapted for the synthesis of the (2R)-enantiomer?

A5: Yes, to synthesize the (2R)-enantiomer, you would need to use the opposite enantiomer of the chiral catalyst. The rest of the reaction conditions would likely be very similar, although some minor re-optimization may be necessary.

IV. Quantitative Data Summary

Parameter	Recommended Range	Rationale
Reaction Temperature	-20°C to 25°C	Lower temperatures generally improve both regioselectivity and enantioselectivity.
Ethanol to Epichlorohydrin Ratio	5:1 to 20:1 (molar)	A large excess of ethanol drives the reaction to completion.
Catalyst Loading	0.1 to 5 mol%	Optimize for a balance between reaction rate, cost, and minimizing side reactions.

V. References

• Co(III) catalysed asymmetric ring-opening of epichlorohydrin by salicylaldehyde derivatives: reversal of enantioselectivity and - TÜBİTAK Academic Journals. (2010). Available at: [Link]

• Asymmetric Catalysis of Epoxide Ring-Opening Reactions - Moodle@Units. Available at: [Link]

• Cationic Polymerization of Epichlorohydrin in the Presence of Ethyl Ether - ResearchGate. (2025). Available at: [Link]

• Asymmetric Ring-Opening of Epoxides Catalyzed by Metal–Salen Complexes - MDPI. (2020). Available at: [Link]

• Asymmetric Catalysis of Epoxide Ring-Opening Reactions | Accounts of Chemical Research. (2000). Available at: [Link]

• Ring-opening reaction of epoxide with alcohol and amine. - ResearchGate. Available at: [Link]

• Synthetic Process Development of (R)-(+)-1,2-Epoxy-5-hexene: An Important Chiral Building Block - ACS Publications. (2024). Available at: [Link]

• Stereoselective ring opening reactions - Google Patents. Available at:

• Solvent-Free Synthesis of Glycidyl Ethers - Chalmers ODR. Available at: [Link]

• Highly efficient two‐stage ring‐opening of epichlorohydrin with carboxylic acid in a microreaction system - ResearchGate. (2022). Available at: [Link]

• General reaction scheme of epichlorohydrin with alcohol - ResearchGate. Available at: [Link]

• Green Chemistry - RSC Publishing. Available at: [Link]

• epichlorohydrin - Organic Syntheses Procedure. Available at: [Link]

• Ring-Opening of Epoxides with Amines for Synthesis of β-Amino Alcohols in a Continuous-Flow Biocatalysis System - MDPI. (2020). Available at: [Link]

• Eco-friendly and highly efficient multigram synthesis of 3-chloro-1,2-propanediol using sonochemistry - ResearchGate. (2025). Available at: [Link]

• SELECTIVE CHLORINATION OF GLYCEROL TO 3-CHLORO-1,2-PROPANEDIOL CATALYZED BY BRØNSTED ACIDIC IONIC LIQUIDS - SciELO. (2017). Available at: [Link]

• enzymatic resolution of antidepressant drug precursors in an undergraduate laboratory - SciELO. (2016). Available at: [Link]

• Synthesis of S-3-chloro-1,2-propanediol - Google Patents. Available at:

• Synthesis of 3-alkoxypropan-1,2-diols from glycidol: experimental and theoretical studies for the optimization of the synthesis of glycerol derived solvents - Green Chemistry (RSC Publishing). (2012). Available at: [Link]

• Synthesis of Highly Enantiomerically Enriched Amines by Asymmetric Transfer Hydrogenation of - Organic Syntheses Procedure. Available at: [Link]

• Preparation method of 3-chloro-1,2-propanediol - Google Patents. Available at:

• 3-CHLORO-1,2-PROPANEDIOL (JECFA Food Additives Series 48) - Inchem.org. Available at: [Link]

• 3-chloro-2-(chloromethyl)-1-propene - Organic Syntheses Procedure. Available at: [Link]

Sources

• 1. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 2. moodle2.units.it [moodle2.units.it]
• 3. Asymmetric Ring-Opening of Epoxides Catalyzed by Metal–Salen Complexes [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. CN109867587B - Preparation method of 3-chloro-1,2-propanediol - Google Patents [patents.google.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Enantiomeric Excess Determination of (2S)-3-chloro-1,1-diethoxypropan-2-ol

Welcome to the technical support center for the enantiomeric excess (ee) determination of (2S)-3-chloro-1,1-diethoxypropan-2-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to ensure accurate and reliable results in your stereochemical analysis. As a crucial intermediate in pharmaceutical synthesis, the enantiopurity of this compound is of paramount importance. This document is structured to address specific challenges you may encounter during your experimental work, grounded in established analytical principles and field-proven insights.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the analysis of (2S)-3-chloro-1,1-diethoxypropan-2-ol.

Q1: What are the most common methods for determining the enantiomeric excess of (2S)-3-chloro-1,1-diethoxypropan-2-ol?

The most prevalent and effective techniques for determining the enantiomeric excess of chiral alcohols like (2S)-3-chloro-1,1-diethoxypropan-2-ol are Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy using chiral derivatizing or solvating agents.[1] The choice of method often depends on the available instrumentation, sample volatility, and the required accuracy.[2]

Q2: Is derivatization necessary for the analysis of (2S)-3-chloro-1,1-diethoxypropan-2-ol?

Derivatization is not always mandatory but is often highly recommended, particularly for GC and NMR analysis. For GC, converting the alcohol to a more volatile ester can significantly improve peak shape and resolution on a chiral stationary phase.[3] In NMR, derivatization with a chiral agent, such as Mosher's acid, converts the enantiomers into diastereomers, which exhibit distinct chemical shifts, allowing for quantification.[2][4] For chiral HPLC, direct analysis is often possible, but derivatization can sometimes enhance separation.

Q3: What is a good starting point for chiral HPLC method development for this compound?

For chiral HPLC, a good starting point is to screen columns with different chiral stationary phases (CSPs), such as those based on polysaccharide derivatives (e.g., cellulose or amylose). A typical mobile phase would be a mixture of a non-polar solvent like hexane or heptane and a polar modifier like isopropanol or ethanol. Gradient elution may be necessary to achieve optimal separation.

Q4: Can I use polarimetry to determine the enantiomeric excess?

While polarimetry is a classical technique for measuring optical rotation, it is generally not recommended for accurate enantiomeric excess determination in a research or quality control setting.[5] This method is highly susceptible to impurities that are also optically active and requires a known specific rotation of the pure enantiomer, which may not always be available or accurate.[1]

II. Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter with different analytical techniques.

A. Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful tool for separating enantiomers.[6] However, various issues can arise.

Issue 1: Poor or No Separation of Enantiomers

• Cause: The chiral stationary phase (CSP) may not be suitable for your analyte. The interaction between the analyte and the CSP is highly specific.[7]

• Solution:

  • Screen Different CSPs: Test a variety of chiral columns with different chemistries (e.g., cellulose-based, amylose-based, cyclodextrin-based).

  • Optimize Mobile Phase: Systematically vary the ratio of the non-polar and polar components of your mobile phase. Small changes in the modifier percentage can have a significant impact on selectivity.[7]

  • Consider Additives: The use of acidic or basic modifiers can sometimes improve separation, but be aware of "memory effects" where the column retains traces of the additive, affecting future analyses.[7]

  • Temperature Control: Adjusting the column temperature can influence the thermodynamics of the chiral recognition process and improve resolution.

Issue 2: Peak Splitting or Tailing

• Cause: Peak splitting in HPLC can be due to several factors, including column voids, contamination, or a mismatch between the sample solvent and the mobile phase.[8][9]

• Troubleshooting Workflow:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. heraldopenaccess.us [heraldopenaccess.us]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. chiraltech.com [chiraltech.com]
• 9. sepscience.com [sepscience.com]

Technical Support Center: Optimization of (2S)-3-Chloro-1,1-diethoxypropan-2-ol

Current Status: Operational Topic: Process Optimization & Troubleshooting Target Molecule: (2S)-3-chloro-1,1-diethoxypropan-2-ol (CAS: 125781-03-5) Primary Application: Chiral intermediate for HMG-CoA reductase inhibitors (Statins).

Executive Summary

This guide addresses the synthesis and isolation of (2S)-3-chloro-1,1-diethoxypropan-2-ol . The critical challenge in this process is the "Stability vs. Selectivity" trade-off. The molecule contains an acid-labile acetal group and a base-sensitive chlorohydrin moiety. Consequently, the operating window is narrow (pH 6.0–8.0).

While chemical reduction (e.g., Noyori transfer hydrogenation) is possible, Biocatalytic Reduction using Ketoreductases (KREDs) is the industry gold standard due to superior enantiomeric excess (>99% ee) and mild conditions that preserve the acetal functionality.

Module 1: Biocatalytic Reaction Optimization

Core Protocol: KRED-Mediated Reduction

The Issue: Users often report stalling conversion or low ee when scaling up from micro-plates to gram-scale reactors.

The Solution: Implement a coupled cofactor regeneration system. Stoichiometric NADPH is economically unviable; use Glucose Dehydrogenase (GDH) to recycle the cofactor.

Standard Operating Procedure (SOP-101)

Parameter	Specification	Rationale
Substrate	1-chloro-3,3-diethoxypropan-2-one	Purity >95% (GC) is critical; free acid impurities degrade the acetal.
Enzyme	KRED (Screening required, e.g., Lactobacillus or commercial variants)	Select for S-selectivity. Load: 5–10 U/mmol substrate.
Cofactor	NADP+ (0.5–1.0 mol%)	Catalytic amount only.
Recycle System	Glucose (1.5 eq) + GDH (5–10 U/mmol)	Drives equilibrium to completion by removing oxidized NADP+.
Buffer	100 mM K-Phosphate (pH 7.0)	Maintains pH within the stability window (see Module 3).
Temperature	30°C ± 2°C	Balance between enzyme activity and thermal degradation of the cofactor.

Workflow Visualization

The following diagram illustrates the coupled enzymatic cycle required for economic viability.

Figure 1: Coupled enzymatic reduction cycle using KRED for chirality and GDH for cofactor regeneration.

Module 2: Troubleshooting Guide (FAQs)

Q1: My reaction reaches 50% conversion and stops. Adding more enzyme doesn't help.

Diagnosis: This is likely Gluconic Acid Inhibition . Mechanism: The GDH recycling system produces gluconic acid as a byproduct. As the reaction proceeds, the pH drops.

• Enzyme Deactivation: Most KREDs lose activity below pH 6.0.

• Acetal Hydrolysis: Below pH 5.0, the substrate/product acetal begins to hydrolyze to the aldehyde, which may inhibit the enzyme or degrade.

Corrective Action:

• Titration: Use an autotitrator to maintain pH 7.0 using 1M NaOH or KOH.

• Buffer Strength: Increase buffer concentration to 200 mM (if autotitrator is unavailable), though this may affect enzyme solubility.

Q2: I see a new impurity peak at RRT 0.85 on GC. What is it?

Diagnosis: This is typically the Epoxide (Glycidyl Acetal) . Mechanism: If the pH drifts too high (> 8.5–9.0), the alkoxide formed during reduction can displace the chloride (intramolecular

), forming the epoxide. Corrective Action:

• Strictly cap pH at 7.5.

• Avoid strong bases during workup. Use saturated

  only if necessary, but Phosphate buffer is preferred.

Q3: The enantiomeric excess (ee) is lower than expected (e.g., 90% instead of >99%).

Diagnosis: Background chemical reduction or racemization. Corrective Action:

• Check Cofactor: Ensure you are not using an excess of uncoupled NADH/NADPH which can sometimes promote non-selective reduction (rare, but possible with metal contaminants).

• Temperature: Lower the temperature to 20°C. Enantioselectivity is often temperature-dependent (

  contribution).

• Solvent: If using a co-solvent (e.g., DMSO, IPA) to improve solubility, reduce its concentration. High organic content can alter the enzyme's active site conformation.

Module 3: Downstream Processing & Stability

The isolation of (2S)-3-chloro-1,1-diethoxypropan-2-ol is where most yield loss occurs.

The "Stability Window"

You must maintain the process within the green zone of the diagram below.

Figure 2: The chemical stability window of the chloro-acetal moiety.

Workup Protocol

• Quench: Do not use acid to quench. Heat kill the enzyme (50°C for 10 min) or add a solvent that denatures the protein (e.g., Acetonitrile).

• Extraction: Use MTBE (Methyl tert-butyl ether) or Ethyl Acetate .

  • Note: MTBE is preferred as it does not carry over water as much as EtOAc, reducing hydrolysis risk during concentration.

• Drying: Dry organic layer over anhydrous

  . Do not use acidic drying agents (like some activated silicas).

• Concentration: Rotary evaporate at < 40°C. The product is a high-boiling oil.

Module 4: Analytical Methods

Chiral Gas Chromatography (GC)

To determine enantiomeric excess (ee), a derivatized cyclodextrin column is required.

• Column: Rt-βDEXse or equivalent (30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium or Hydrogen (constant flow 1.0 mL/min).

• Oven Program:

  • Initial: 80°C (hold 2 min).

  • Ramp: 2°C/min to 130°C.

  • Hold: 5 min.

• Detection: FID (250°C).

• Expected Elution: The (S)-enantiomer typically elutes before the (R)-enantiomer on β-cyclodextrin phases, but standards must be injected to confirm.

Purity Analysis (Achiral)

• Technique: GC-MS or GC-FID.

• Impurities to Watch:

  • 3-chloro-1,1-diethoxypropan-2-one (Starting Material).

  • 3-chloro-2-hydroxypropanal (Hydrolysis product - broad peak).

  • Ethyl acetate/Ethanol (Residual solvents).

References

• Patel, R. N. (2001). "Enzymatic synthesis of chiral intermediates for drug development." Advanced Synthesis & Catalysis, 343(6-7), 527-546. Link

• Tao, J., & Xu, J. H. (2009).[1] "Biocatalysis in development of green pharmaceutical processes." Current Opinion in Chemical Biology, 13(1), 43-50. Link

• Pluth, M. D., et al. (2009).[1] "The acid hydrolysis mechanism of acetals catalyzed by a supramolecular assembly in basic solution."[1][2] Journal of Organic Chemistry, 74(1), 58-63.[1] Link

• National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 96217, 3-Chloro-1,1-diethoxypropane." PubChem. Link

• Tietze, L. F., et al. (1990). "Synthesis of Ethyl 3,3-Diethoxypropanoate." Organic Syntheses, Coll.[3] Vol. 7, p.166. (Describes precursor acetal chemistry). Link

Sources

• 1. The acid hydrolysis mechanism of acetals catalyzed by a supramolecular assembly in basic solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Catalytic Deprotection of Acetals In Strongly Basic Solution Usinga Self-Assembled Supramolecular 'Nanozyme' - UNT Digital Library [digital.library.unt.edu]
• 3. Organic Syntheses Procedure [orgsyn.org]

preventing racemization of (2S)-3-chloro-1,1-diethoxypropan-2-ol

Technical Support Center: Chiral Integrity of (2S)-3-Chloro-1,1-diethoxypropan-2-ol Case Reference: #RAC-2S-CL-HYD-09 Assigned Scientist: Dr. Alex Thorne, Senior Application Specialist Status: Open for Resolution[1]

Executive Summary

You are encountering stability issues with (2S)-3-chloro-1,1-diethoxypropan-2-ol (CAS: 35573-93-4).[1] This intermediate is a critical chiral building block, often used in the synthesis of statin side chains (e.g., Atorvastatin).[1] Its structural duality—containing both an acid-labile acetal and a base-labile chlorohydrin—creates a narrow "stability window."[1]

Racemization in this molecule is rarely a simple inversion; it is usually the result of acid-catalyzed enolization (following acetal hydrolysis) or base-mediated epoxide equilibrium . This guide deconstructs these failure modes and provides a validated protocol for synthesis and handling.

Module 1: The Racemization Landscape (Root Cause Analysis)[1]

Users often report "racemization" when they are actually observing chemical degradation that masks the enantiomeric excess (ee). You must distinguish between the two primary pathways.

Pathway A: The Acidic Trap (True Racemization)

Under acidic conditions (pH < 5), the diethyl acetal hydrolyzes to the aldehyde.[1] The resulting

-hydroxy aldehyde is prone to tautomerization (enol formation), which destroys the chiral center. Upon re-formation of the aldehyde, the stereochemistry is scrambled.

Pathway B: The Basic Trap (Epoxide Formation)

Under basic conditions (pH > 8), the secondary alcohol deprotonates and displaces the chloride to form 2-(diethoxymethyl)oxirane (glycidaldehyde diethyl acetal).[1] While this cyclization is stereospecific (inversion of configuration), the reaction is reversible in the presence of chloride ions. Continuous opening and closing of the epoxide ring can erode enantiopurity over time.

Visualizing the Danger Zones

Figure 1: The stability cliff.[1] The target molecule requires a neutral pH buffer zone to maintain stereochemical integrity.

Module 2: Synthesis Protocol (Prevention at the Source)

The most robust method to prevent racemization is to avoid generating the racemate in the first place. Chemical reduction (e.g., NaBH4) often yields low selectivity.[1] Biocatalytic reduction using Ketoreductases (KREDs) is the industry standard for this molecule.

Standard Operating Procedure: Enzymatic Reduction

Objective: Convert 1-chloro-3,3-diethoxypropan-2-one to the (2S)-alcohol with >99% ee.[1]

Reagents:

• Substrate: 1-chloro-3,3-diethoxypropan-2-one[1]

• Enzyme: KRED-130 (or commercially available equivalent screening kit)[1]

• Cofactor: NAD/NADH[1]

• Recycle System: Glucose Dehydrogenase (GDH) + Glucose[1]

• Buffer: Potassium Phosphate (100 mM, pH 7.0)[1]

Protocol Steps:

• Buffer Prep: Prepare 100 mM Potassium Phosphate buffer, pH 7.0. Critical: Do not use Acetate (acidic risk) or Carbonate (basic risk).[1]

• Cofactor Mix: Dissolve NAD+ (1 mM final) and Glucose (1.5 eq) in the buffer.

• Enzyme Loading: Add GDH (5 U/mL) and KRED (10 mg/mL). Stir gently for 5 mins.

• Substrate Addition: Add the ketone substrate (dissolved in 10% IPA or DMSO) dropwise.

  • Note: Keep substrate concentration < 50 g/L to prevent inhibition.[1]

• Reaction: Stir at 30°C for 24 hours. Maintain pH at 7.0 using an autotitrator (1M NaOH) if necessary, but the reaction is generally pH neutral.[1]

• Quench & Extract: Extract immediately with Ethyl Acetate. Do not acidify the aqueous layer.

• Drying: Dry organic layer over Na2SO4. Remove solvent under reduced pressure at < 40°C.[1]

Data Summary: Chemical vs. Enzymatic

Parameter	NaBH4 Reduction	Enzymatic (KRED)
Enantiomeric Excess (ee)	~0% (Racemic)	> 99.5%
Yield	85%	90-95%
Risk of Side Reactions	High (Over-reduction)	Low
Purification Needed	Chiral Resolution required	Filtration/Extraction only

Module 3: Storage & Handling FAQs

Q1: My compound turned yellow and the ee dropped after 1 week. Why? A: You likely stored it with trace acid or moisture.[1] The yellow color indicates aldehyde formation (acetal hydrolysis) and subsequent polymerization/aldol condensation.

• Fix: Store the neat oil with 0.1% triethylamine (TEA) as a stabilizer to neutralize trace acidity.[1] Keep at -20°C under Argon.

Q2: Can I distill this compound to purify it? A: Extreme caution is advised. Thermal stress (>100°C) can trigger the elimination of ethanol or cyclization to the epoxide.

• Recommendation: Use Short Path Distillation (Wiped Film) at high vacuum (< 1 mbar) and low temperature (< 80°C).[1] If high purity is required, column chromatography on neutral alumina (not acidic silica) is safer.[1]

Q3: What solvent should I use for NMR? A: Use CDCl3 neutralized with silver foil or basic alumina.[1] Standard CDCl3 is often acidic (HCl formation from photolysis) and will hydrolyze the acetal in the NMR tube, leading to confusing spectra (aldehyde peaks appearing over time).

Module 4: Analytical Validation (SOP)

To confirm you have prevented racemization, you need a reliable assay.[1] Optical rotation is insufficient due to the low specific rotation of this molecule.

Method: Chiral GC Analysis

• Column: CP-Chirasil-Dex CB (25m x 0.25mm x 0.25µm) or equivalent Cyclodextrin phase.[1]

• Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).

• Injector: Split 50:1 @ 200°C.

• Detector: FID @ 250°C.

• Oven Program:

  • Start: 60°C (Hold 2 min)

  • Ramp: 5°C/min to 160°C[1]

  • Hold: 5 min

• Expected Retention:

  • (2R)-Isomer: ~12.4 min[1]

  • (2S)-Isomer: ~12.9 min (Target)[1]

Note: Derivatization with trifluoroacetic anhydride (TFAA) can improve peak shape if tailing occurs due to the hydroxyl group.[1]

References

• Mechanism of Racemiz

  -Hydroxy Carbonyls:

  • Smith, M. B., & March, J.[1] (2007).[1] March's Advanced Organic Chemistry. Reactions, Mechanisms, and Structure.[1][2] (Focus on acid-catalyzed enolization of aldehydes).

  • Source: [1]

• Enzymatic Reduction of Chloroketones

  • Patel, R. N.[1][3] (2000). Stereoselective Biocatalysis for Synthesis of Some Chiral Pharmaceutical Intermediates. Journal of Industrial Microbiology and Biotechnology. (Details reduction of alpha-chloro ketones).

  • Source: [1]

• Stability of Halohydrins and Epoxides

  • Spako, et al.[1] (2009).[1] Synthesis and stability of 3-chloro-1,2-propanediol derivatives. Czech Journal of Food Sciences. (Provides data on pH-dependent stability of similar chlorohydrin systems).

  • Source: [1]

• Analytical Methods (Chiral GC)

  • Schurig, V.[1] (2001).[1] Separation of Enantiomers by Gas Chromatography. Journal of Chromatography A. (Foundational text on Cyclodextrin GC phases).

  • Source: [1]

Sources

• 1. bg.cpachem.com [bg.cpachem.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. uma.es [uma.es]

Technical Support Center: Characterization of (2S)-3-chloro-1,1-diethoxypropan-2-ol

This technical guide addresses the specific analytical challenges associated with (2S)-3-chloro-1,1-diethoxypropan-2-ol (CAS: 125781-03-5 for the (2S) isomer; generic 35573-93-4).

This compound presents a "perfect storm" of analytical difficulties: it lacks a strong UV chromophore, possesses a fragile acetal functionality sensitive to acid, and contains a chlorohydrin motif prone to cyclization in base.[1]

Module 1: The Stability "Goldilocks Zone" (Sample Preparation)

Context: The primary failure mode in analyzing this compound is degradation during sample preparation.[1] You are dealing with a bifunctional molecule where the two functional groups have opposing stability requirements.

The Chemical Paradox[1]

• Acetal Group (1,1-diethoxy): Hydrolyzes rapidly in acidic conditions (pH < 5) to form 3-chloro-2-hydroxypropanal and ethanol.[1]

• Chlorohydrin Group (3-chloro...-2-ol): Undergoes intramolecular nucleophilic substitution (SN2) in basic conditions (pH > 8) to form the epoxide (glycidaldehyde diethyl acetal).[1]

Troubleshooting Q&A

Q: My sample recovery is consistently low (<80%), but I see new peaks in the chromatogram. What is happening? A: You are likely drifting outside the pH stability window (pH 6.0 – 7.5).[1]

• Diagnosis:

  • If Acidic: Look for a peak corresponding to the aldehyde (hydrolysis product).[1] This often appears as a broad, tailing peak or, in GC, as a thermal degradation product.[1]

  • If Basic: Look for the epoxide derivative.[1] This will elute earlier in reverse-phase HPLC due to loss of the polar -OH and -Cl groups.[1]

• Solution: Use buffered diluents rather than pure water or unbuffered organic solvents.[1] A 10 mM Ammonium Acetate buffer (pH 6.8) is ideal. Avoid phosphate buffers if using LC-MS due to ion suppression.[1]

Q: Can I use protic solvents like Methanol for dilution? A: Use with caution. In the presence of trace acid, methanol can undergo transacetalization , exchanging the ethyl groups of your analyte for methyl groups, creating a mixed acetal impurity (1-ethoxy-1-methoxy...).[1]

• Recommendation: Use Acetonitrile (ACN) or the original solvent (Ethanol) to match the acetal groups, preventing "ghost" impurity peaks.[1]

Visualization: Degradation Pathways

The following diagram illustrates the opposing chemical risks necessitating strict pH control.

Caption: Opposing degradation pathways require a neutral pH environment to maintain structural integrity.

Module 2: Chromatographic Separation (The "Invisible" Analyte)[1]

Context: This molecule lacks a conjugated pi-system, meaning it has negligible UV absorbance above 210 nm.[1] Standard HPLC-UV methods will fail or yield poor sensitivity.[1]

Method Selection Guide

Feature	HPLC-UV (Standard)	GC-FID (Recommended)	HPLC-ELSD/CAD
Sensitivity	Very Low (requires <210 nm)	High	High
Specificity	Poor (solvent cut-off interference)	High	High
Sample Prep	Simple	Requires dry samples	Simple
Limit of Detection	~1000 ppm	~10-50 ppm	~50 ppm

Protocol: GC-FID Purity Method

Gas Chromatography with Flame Ionization Detection (GC-FID) is the gold standard for this volatile, non-UV-active compound.[1]

• Column: USP Phase G43 (6% Cyanopropylphenyl / 94% Dimethyl polysiloxane) or equivalent (e.g., DB-624 or DB-1301).[1]

  • Why? Mid-polarity phases provide better retention for the polar hydroxyl/acetal groups than non-polar DB-1, reducing peak tailing.

• Inlet: Split mode (10:1 to 50:1 depending on concentration). Temp: 220°C.

  • Caution: Do not overheat the inlet.[1] Acetals can thermally degrade if the liner is dirty (acidic active sites).[1] Use deactivated liners with glass wool.[1]

• Carrier Gas: Helium at 1.5 mL/min (constant flow).

• Oven Program:

  • Initial: 60°C (Hold 2 min) – Traps the volatile analyte.

  • Ramp: 10°C/min to 220°C.[1]

  • Final: 220°C (Hold 5 min).

• Detector: FID at 250°C.

Q: My peak is tailing badly on GC. Is it the column? A: It is likely the hydroxyl group (-OH) interacting with active silanols in the liner or column.[1]

• Fix: If using a standard column, consider derivatization with BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) to cap the -OH group.[1] This converts the analyte to its TMS-ether, sharpening the peak and improving thermal stability.[1]

Module 3: Chiral Characterization[2][3]

Context: Determining the Enantiomeric Excess (ee) of the (2S) isomer requires a chiral stationary phase capable of hydrogen bonding or inclusion complexation.[1]

Protocol: Chiral GC Method

Since the molecule is small and volatile, Chiral GC is superior to Chiral HPLC.[1]

• Stationary Phase: Beta-Cyclodextrin derivative (e.g., Rt-βDEXsa or Chiraldex B-DA).[1]

  • Mechanism:[1][2][3] The propyl backbone fits into the cyclodextrin cavity.[1] The (2S) and (2R) isomers form host-guest complexes with different stability constants.[1]

• Conditions:

  • Oven: Isothermal run at ~90-110°C is often required for maximum resolution.[1] Ramping temperature usually destroys chiral separation of small molecules.[1]

  • Flow: Lower linear velocity (20-30 cm/sec) often improves chiral resolution.[1]

Analytical Workflow Diagram

Caption: Integrated workflow ensuring sample stability prior to specific detection methods.

Module 4: Structural Confirmation (NMR & MS)

Q: How do I distinguish the (2S) isomer from the (2R) isomer using NMR? A: You cannot distinguish enantiomers with standard 1H NMR in an achiral solvent.

• Solution: You must use a Chiral Shift Reagent (e.g., Europium(III) tris[3-(heptafluoropropylhydroxymethylene)-d-camphorate], Eu(hfc)3).

• Observation: Upon adding Eu(hfc)3, the acetal protons (diastereotopic) or the methine proton at C2 will split into two distinct sets of signals if the sample is racemic.[1] A pure (2S) sample will show only one shifted set.[1]

Q: Why is the Mass Spec (ESI) signal so weak? A: The molecule is neutral and lacks basic nitrogens for easy protonation in ESI+.[1]

• Fix:

  • Use APCI (Atmospheric Pressure Chemical Ionization) or GC-MS (EI source) .[1] Electron Impact (EI) fragmentation is very distinct for acetals (loss of -OEt group).[1]

  • If using ESI, add an ammonium adduct former (Ammonium Formate) to look for the [M+NH4]+ ion rather than [M+H]+.

References

• Acetal Stability & Hydrolysis: Rzepa, H. (2015).[1][4] How to stop (some) acetals hydrolysing. Imperial College London. [Link] (Provides mechanistic insight into acetal bond lengths and acid sensitivity).

• Chiral GC Separation of Halogenated Alcohols: Restek Corporation.[1] A Guide to the Analysis of Chiral Compounds by GC. [Link] (Authoritative guide on selecting Cyclodextrin phases for small chiral molecules like chlorohydrins).

• Chlorohydrin Reactivity (Epoxide Formation): Ballinger, P., & Long, F. A. (1960). The Reaction of Chlorohydrins with Hydroxide Ion. Journal of the American Chemical Society.[1] [Link] (Foundational text establishing the kinetics of base-catalyzed dehydrochlorination).[1]

• Compound Data (Generic 3-chloro-1,1-diethoxypropane): PubChem. 3-Chloro-1,1-diethoxypropane (Compound Summary). [Link] (Source for boiling point estimates and general physical properties).[1][5]

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. gcms.cz [gcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. How to stop (some) acetals hydrolysing. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 5. 3-Chloro-1,1-diethoxypropane | CAS#:35573-93-4 | Chemsrc [chemsrc.com]

Technical Support Center: (2S)-3-chloro-1,1-diethoxypropan-2-ol Synthesis

Welcome to the technical support center for the synthesis of (2S)-3-chloro-1,1-diethoxypropan-2-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important chiral building block's synthesis, particularly focusing on the challenges encountered during scale-up. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure your success in the lab and beyond.

I. Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis of (2S)-3-chloro-1,1-diethoxypropan-2-ol. Each issue is followed by a detailed explanation of potential causes and actionable solutions.

Issue 1: Low Conversion of (S)-Epichlorohydrin

Question: We are experiencing low conversion of our starting material, (S)-epichlorohydrin, during the ring-opening reaction with ethanol. What are the likely causes and how can we improve the conversion rate?

Answer:

Low conversion in the ethanolysis of (S)-epichlorohydrin is a common hurdle, often stemming from several factors related to reaction kinetics and catalyst activity. Here’s a breakdown of potential causes and their remedies:

• Insufficient Catalyst Activity: The choice and condition of the catalyst are paramount. While strong acids can be used, they often lead to poor regioselectivity.[1] Lewis acids, such as tin-beta zeolites (Sn-Beta), have demonstrated higher activity and regioselectivity for the ring-opening of epichlorohydrin with alcohols.[1]

  • Solution:

    • Catalyst Selection: If not already in use, consider employing a heterogeneous Lewis acid catalyst like Sn-Beta. These have shown superior performance over other materials like Sn-SBA-15 or even other zeolites like Zr-Beta and Hf-Beta.[1]

    • Catalyst Loading: Ensure the catalyst loading is optimized. A typical starting point for Sn-Beta in epichlorohydrin ring-opening with methanol is around 0.4 mol%.[1]

    • Catalyst Activation/Quality: If using a heterogeneous catalyst, ensure it is properly activated and has not been deactivated by moisture or other impurities.

• Suboptimal Reaction Temperature: The reaction is temperature-dependent. An activation energy of 53±7 kJ/mol has been determined for the reaction between epichlorohydrin and methanol using a Sn-Beta catalyst, indicating that temperature plays a significant role.[1]

  • Solution:

    • Gradually increase the reaction temperature. A common temperature for this reaction is around 60°C.[1] Monitor the reaction progress by TLC or GC to find the optimal balance between reaction rate and byproduct formation.

• Presence of Water: Water can compete with ethanol as a nucleophile, leading to the formation of 3-chloro-1,2-propanediol.[2][3] This side reaction consumes the starting material and complicates purification.

  • Solution:

    • Use anhydrous ethanol and ensure all glassware is thoroughly dried.

    • Consider using a drying agent if necessary, though this may complicate the work-up on a larger scale.

• Inadequate Mixing: On a larger scale, inefficient mixing can lead to localized "hot spots" or areas of low reactant concentration, hindering the overall conversion.

  • Solution:

    • Ensure vigorous and efficient stirring throughout the reaction. For larger vessels, consider the use of overhead stirrers with appropriate impeller designs.

Issue 2: Poor Regioselectivity and Formation of (2S)-2-chloro-3-ethoxypropan-1-ol

Question: Our product is contaminated with a significant amount of the undesired regioisomer, (2S)-2-chloro-3-ethoxypropan-1-ol. How can we improve the regioselectivity of the reaction?

Answer:

The formation of the undesired regioisomer is a classic challenge in the ring-opening of unsymmetrical epoxides. The regioselectivity is highly dependent on the reaction conditions.[4]

• Reaction Conditions:

  • Basic/Neutral Conditions (SN2 mechanism): Under basic or neutral conditions, the nucleophile (ethanol) will preferentially attack the less sterically hindered carbon of the epoxide. In the case of (S)-epichlorohydrin, this is the C3 carbon, leading to the desired product, (2S)-3-chloro-1,1-diethoxypropan-2-ol (after subsequent reaction of the intermediate aldehyde).

  • Acidic Conditions (SN1-like mechanism): Under acidic conditions, the epoxide oxygen is protonated, and the reaction proceeds through a more SN1-like transition state. The nucleophile will attack the more substituted carbon (C2), which can better stabilize the partial positive charge. This leads to the formation of the undesired regioisomer. While strong acids can catalyze the reaction, they are known to result in low regioselectivity.[1]

• Solutions to Improve Regioselectivity:

  • Catalyst Choice: As mentioned previously, Lewis acids like Sn-Beta have been shown to provide higher regioselectivity compared to Brønsted acids.[1]

  • pH Control: If using a liquid catalyst, carefully control the pH of the reaction mixture to avoid overly acidic conditions. The use of a buffer may be beneficial, although this can complicate the work-up.

  • Temperature: Lowering the reaction temperature can sometimes favor the SN2 pathway, thereby increasing the selectivity for the desired product. However, this will also decrease the reaction rate.

Issue 3: Difficulty in Product Purification

Question: We are struggling to purify the final product, (2S)-3-chloro-1,1-diethoxypropan-2-ol, from byproducts and unreacted starting materials. What are the recommended purification strategies?

Answer:

Purification can be challenging due to the presence of structurally similar byproducts and the relatively high boiling point of the product.

• Common Impurities:

  • Unreacted (S)-epichlorohydrin

  • (2S)-2-chloro-3-ethoxypropan-1-ol (regioisomer)

  • 3-chloro-1,2-propanediol (from reaction with water)

  • Polymeric byproducts

• Purification Methods:

  • Distillation: Vacuum distillation is the most common method for purifying the product.[2][5][6] Due to the high boiling point, a good vacuum is essential to prevent thermal decomposition.

    • Fractional Distillation: A fractional distillation column can help to separate the desired product from impurities with close boiling points.

  • Chromatography: For smaller scales or for achieving very high purity, column chromatography on silica gel can be effective.[7] A solvent system such as ethyl acetate/hexane would be a good starting point.

  • Aqueous Wash: A carefully controlled aqueous wash can help to remove water-soluble impurities. However, this may also lead to some product loss due to its partial water solubility.

  • Recrystallization: While the product is an oil at room temperature, it may be possible to induce crystallization at low temperatures, which could be a highly effective purification method.

Compound	Boiling Point (°C)	Notes
(S)-Epichlorohydrin	116-117	Lower boiling than the product.
Ethanol	78	Easily removed under reduced pressure.
3-chloro-1,2-propanediol	213	Higher boiling than the product.
(2S)-3-chloro-1,1-diethoxypropan-2-ol	~92-95 at 15 mmHg	Target product.

This table provides approximate boiling points for reference. Actual values may vary with pressure.

II. Frequently Asked Questions (FAQs)

Q1: What is the key reaction in the synthesis of (2S)-3-chloro-1,1-diethoxypropan-2-ol?

The cornerstone of this synthesis is the nucleophilic ring-opening of the epoxide, (S)-epichlorohydrin, with ethanol.[4][8] This is typically followed by an in-situ reaction to form the diethyl acetal.

Q2: Are there any specific safety precautions to consider for this synthesis?

Yes, several safety precautions are crucial:

• (S)-Epichlorohydrin: This is a suspected carcinogen and should be handled with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, in a well-ventilated fume hood.

• Ethanol: This is a flammable liquid. Ensure there are no ignition sources in the vicinity of the reaction.

• Acid Catalysts: Strong acids are corrosive. Handle with care and appropriate PPE.

• Vacuum Distillation: This should be performed with a safety screen, and all glassware should be inspected for cracks or defects before use.

Q3: Can this synthesis be performed without a catalyst?

While the reaction can proceed without a catalyst, it is generally very slow. A catalyst is necessary to achieve a reasonable reaction rate.

Q4: How can I monitor the progress of the reaction?

The reaction progress can be monitored by:

• Thin Layer Chromatography (TLC): This is a quick and easy way to qualitatively assess the consumption of the starting material and the formation of the product.

• Gas Chromatography (GC): GC provides a more quantitative analysis of the reaction mixture, allowing you to determine the conversion and the relative amounts of product and byproducts.

Q5: What are the downstream applications of (2S)-3-chloro-1,1-diethoxypropan-2-ol?

(2S)-3-chloro-1,1-diethoxypropan-2-ol is a valuable chiral intermediate in the synthesis of various pharmaceuticals and other fine chemicals.[9] For example, it can be a precursor for the synthesis of 3-amino-1,2-propanediol, which is a key intermediate for non-ionic X-ray contrast agents.[9]

III. Experimental Protocol: Catalytic Ring-Opening of (S)-Epichlorohydrin

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and scale.

Materials:

• (S)-Epichlorohydrin

• Anhydrous Ethanol

• Sn-Beta catalyst (or other suitable Lewis acid)

• Inert gas (Nitrogen or Argon)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Thermometer

• Magnetic stirrer or overhead stirrer

• Heating mantle

• Inert gas inlet

Procedure:

• Setup: Assemble the reaction apparatus under an inert atmosphere and ensure all glassware is dry.

• Charging Reactants: To the reaction flask, add anhydrous ethanol and the Sn-Beta catalyst.

• Heating: Begin stirring and heat the mixture to the desired reaction temperature (e.g., 60°C).

• Addition of Epichlorohydrin: Slowly add (S)-epichlorohydrin to the reaction mixture via a dropping funnel.

• Reaction: Maintain the reaction at the set temperature and monitor its progress by TLC or GC.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • If using a heterogeneous catalyst, filter it off.

  • Remove the excess ethanol under reduced pressure.

• Purification: Purify the crude product by vacuum distillation.

References

• Epoxide ring opening with alcohols using heterogeneous Lewis acid catalysts: Regioselectivity and Mechanism. (n.d.). Google Scholar.
• Review of (S)-(+)-Epichlorohydrin in asymmetric synthesis. (n.d.). BenchChem.
• Preparation method of 3-chloro-1,2-propanediol. (n.d.). Google Patents.
• General reaction scheme of epichlorohydrin with alcohol. (n.d.). ResearchGate.
• Stereoselective ring opening reactions. (n.d.). Google Patents.
• Large-Scale Synthesis of 3-Amino-1,2-propanediol for Pilot Plant Production. (n.d.). BenchChem.
• Process for preparing 3-chloro-1, 2-propanediol. (n.d.). Google Patents.
• Preparation method of 3-chloro-1,2-propanediol. (n.d.). Google Patents.
• Synthesis of S-3-chloro-1,2-propanediol. (n.d.). Google Patents.
• Eco-friendly and highly efficient multigram synthesis of 3-chloro-1,2-propanediol using sonochemistry. (n.d.). ResearchGate.

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• 2. CN109867587B - Preparation method of 3-chloro-1,2-propanediol - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. CN102229523B - Preparation method of 3-chloro-1,2-propanediol - Google Patents [patents.google.com]
• 7. US4313008A - Synthesis of S-3-chloro-1,2-propanediol - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Managing Hazardous Byproducts in Reactions with (2S)-3-chloro-1,1-diethoxypropan-2-ol

From the desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for our valued partners in research, discovery, and drug development. When working with versatile chiral building blocks like (2S)-3-chloro-1,1-diethoxypropan-2-ol, rigorous control over reaction pathways is paramount, not only for yield and purity but also for safety. This document provides in-depth, field-tested guidance on identifying, managing, and neutralizing hazardous byproducts that may arise during your synthetic campaigns. Our goal is to empower you with the knowledge to conduct your experiments safely and effectively.

Section 1: Understanding the Primary Hazard - Epoxide Formation

The principal hazardous byproduct in many reactions involving (2S)-3-chloro-1,1-diethoxypropan-2-ol is the formation of a volatile and reactive epoxide, specifically (R)-2-(diethoxymethyl)oxirane. This occurs via an intramolecular Williamson ether synthesis mechanism, typically under basic conditions, where the deprotonated hydroxyl group acts as a nucleophile, displacing the adjacent chloride.

This epoxide is structurally related to epichlorohydrin, a well-documented and regulated hazardous substance.[1][2] Its high reactivity, driven by the strained three-membered ring, makes it a potent alkylating agent, posing significant health risks.[3]

Section 2: Troubleshooting Guide & Immediate Actions (Q&A)

This section addresses specific issues you may encounter during your experiments.

Question 1: My reaction monitoring (TLC/LC-MS/GC-MS) shows an unexpected, more volatile, non-polar spot/peak. Could this be a hazardous byproduct?

Answer: Yes, this is a strong indicator of epoxide formation. The intramolecular cyclization to form (R)-2-(diethoxymethyl)oxirane results in a less polar compound with a lower boiling point than the starting chlorohydrin.

• Causality: The loss of the polar hydroxyl group and the formation of a compact cyclic ether structure reduces intermolecular hydrogen bonding, increasing volatility.

• Immediate Action:

  • Do not concentrate the reaction mixture. Heating or reducing pressure will volatilize the epoxide, leading to inhalation exposure and potential contamination of your equipment (e.g., rotary evaporator, vacuum pump).

  • Keep the reaction flask cooled in an ice bath to minimize volatilization.[4]

  • Proceed immediately to the appropriate quenching protocol (see Section 3).

Question 2: My reaction was supposed to be run under acidic/neutral conditions, but I still suspect a hazardous byproduct. How is this possible?

Answer: While epoxide formation is favored by bases, localized pH changes or certain reagents can still promote its formation.

• Causality:

  • Unintended Base: Amines, certain buffer salts, or even basic impurities in your starting materials or solvents can be sufficient to catalyze the reaction.

  • Hydrolysis: Under strong acidic conditions, the diethyl acetal can hydrolyze to form 3-chloro-1,2-propanediol (3-MCPD).[5][6] 3-MCPD is itself a suspected carcinogen and reproductive toxin, requiring careful handling.[7][8][9]

• Immediate Action:

  • Analyze the reaction mixture using a validated analytical method (see Section 4) to confirm the identity of the byproduct.

  • If 3-MCPD is confirmed, handle the waste stream as a toxic substance. While not as acutely reactive as the epoxide, its long-term health effects are significant.[8]

  • If the epoxide is present, proceed with the quenching protocols in Section 3.

Question 3: The reaction workup involves an aqueous wash, and I'm concerned about partitioning of byproducts. What should I do?

Answer: This is a valid concern. While the epoxide is less water-soluble than the starting material, it still has moderate solubility.[2] The hydrolysis product, 3-MCPD, is miscible with water.[9]

• Causality: The polarity of these byproducts allows them to partition into the aqueous phase. Disposing of this aqueous layer directly down the drain is unacceptable and dangerous.

• Immediate Action:

  • Treat all aqueous layers as hazardous waste. Do not assume the byproducts have remained in the organic phase.

  • Before disposal, the combined aqueous layers should be treated with a quenching agent (see Section 3) to neutralize any dissolved epoxide.

  • The entire quenched mixture (both organic and aqueous phases) should be collected for proper hazardous waste disposal according to your institution's guidelines.[10][11]

Section 3: Hazardous Byproduct Management Protocols

These protocols are designed to neutralize the reactive epoxide byproduct in situ before workup or waste disposal.

Protocol 3.1: Quenching with Sodium Thiosulfate

This is the recommended method for nucleophilic opening of the epoxide ring.

• Mechanism: The thiosulfate anion is a soft nucleophile that readily attacks the epoxide, opening the ring to form a stable, non-volatile, and significantly less toxic thiosulfate ester.

• Step-by-Step Methodology:

  • Cool the reaction vessel to 0-5 °C using an ice bath to reduce the vapor pressure of the epoxide.[4]

  • Prepare a 20% (w/v) aqueous solution of sodium thiosulfate.

  • Slowly add the sodium thiosulfate solution to the reaction mixture with vigorous stirring. A general rule is to use a 1.5 to 2.0 molar excess of thiosulfate relative to the theoretical maximum amount of epoxide that could have formed.

  • Allow the mixture to stir at room temperature for at least 2 hours to ensure the reaction is complete.

  • Verify the absence of the epoxide using an appropriate analytical method (see Section 4) before proceeding with any further workup or disposal.

Protocol 3.2: Quenching with Acidic Hydrolysis

This method converts the epoxide to the corresponding diol, 1,1-diethoxypropane-2,3-diol.

• Mechanism: Acid catalysis protonates the epoxide oxygen, making the ring more susceptible to nucleophilic attack by water.

• Step-by-Step Methodology:

  • Cool the reaction vessel to 0-5 °C.

  • Slowly and carefully add a dilute aqueous acid solution (e.g., 1 M HCl or 1 M H₂SO₄) to the reaction mixture with vigorous stirring.

  • Monitor the pH to ensure it remains acidic (pH < 4).

  • Let the reaction stir at room temperature for 1-2 hours.

  • Confirm the disappearance of the epoxide by GC-MS or LC-MS.

  • Neutralize the mixture with a suitable base (e.g., sodium bicarbonate) before workup and disposal.

Data Summary: Quenching Agent Comparison

Quenching Agent	Mechanism	Advantages	Disadvantages
Sodium Thiosulfate	Nucleophilic Ring Opening	Highly effective; mild conditions; forms non-toxic, water-soluble product.	Introduces sulfur into the reaction mixture.
Dilute Acid (H₂O)	Acid-Catalyzed Hydrolysis	Effective; uses common lab reagents.	Can be exothermic; may affect acid-labile functional groups in the desired product.
Sodium Sulfite	Nucleophilic Ring Opening	Similar to thiosulfate; effective for residual chlorine quenching.[12]	Can be less efficient than thiosulfate for epoxides.

Section 4: Analytical Methods for Byproduct Detection

Validation is key to trustworthiness. You must confirm the presence and subsequent absence of hazardous byproducts.

Method 4.1: Gas Chromatography-Mass Spectrometry (GC-MS)

Ideal for detecting the volatile epoxide.

• Sample Preparation: Dilute a small aliquot of the reaction mixture in a suitable solvent (e.g., ethyl acetate, dichloromethane).

• Instrumentation:

  • Column: A low-to-mid polarity column (e.g., DB-5ms or equivalent) is recommended.

  • Detector: Mass Spectrometer (MS) for definitive identification. A Flame Ionization Detector (FID) can also be used for quantification.[13][14]

• Expected Result: The epoxide will appear as an early-eluting peak with a characteristic mass spectrum. 3-MCPD can also be detected by this method.

Method 4.2: High-Performance Liquid Chromatography (HPLC)

Useful if the desired product is not GC-amenable.

• Sample Preparation: Dilute an aliquot in the mobile phase.

• Instrumentation:

  • Column: C18 reverse-phase column.

  • Detector: UV-Vis (if byproducts have a chromophore) or, more universally, an Evaporative Light Scattering Detector (ELSD) or MS detector.[13]

• Note: The epoxide lacks a strong chromophore, making detection by UV challenging without derivatization. MS detection is preferred.

Section 5: Visualizing Reaction and Management Pathways

Diagram 5.1: Byproduct Formation Pathway

This diagram illustrates the primary reaction pathway and the competing side reaction that forms the hazardous epoxide.

Caption: Reaction pathways for the starting material.

Diagram 5.2: Byproduct Management Workflow

This flowchart outlines the decision-making process upon suspicion of a hazardous byproduct.

Caption: Decision workflow for managing hazardous byproducts.

Section 6: Frequently Asked Questions (FAQs)

Q: What are the primary disposal methods for the final, quenched waste? A: All quenched reaction mixtures and contaminated materials should be collected in a designated, sealed, and clearly labeled hazardous waste container. The primary disposal method for chlorinated organic waste is typically high-temperature incineration by a licensed waste management facility.[10][11][15] Never dispose of this waste down the drain.

Q: What personal protective equipment (PPE) should I use? A: Always work in a certified chemical fume hood.[16] Wear standard PPE including a lab coat, splash goggles, and appropriate chemical-resistant gloves (nitrile is acceptable for incidental contact, but consider heavier gloves like butyl rubber for extended handling).[17] If there is a risk of significant volatilization, consult your institution's safety officer about respiratory protection.

Q: Can I use a different quenching agent, like sodium borohydride? A: It is not recommended. Reductants like sodium borohydride are intended to reduce carbonyls or other functional groups and are not the most effective or direct method for neutralizing epoxides.[5] Stick to proven nucleophilic ring-opening reagents like thiosulfate for a safer and more predictable outcome.

Q: How stable is the starting material, (2S)-3-chloro-1,1-diethoxypropan-2-ol, during storage? A: It should be stored in a cool, dry, well-ventilated area away from strong bases and oxidizing agents.[17] Over time, especially if exposed to moisture or basic surfaces (like certain types of glass), slow degradation can occur. It is good practice to periodically check the purity of aged starting material before use.

References

• Shandong Qibo New Energy Co., Ltd. (2023). Analytical method for epichlorohydrin.
• World Health Organization (WHO). (n.d.). Epichlorohydrin in Drinking-water.

• Sarzanini, C., Bruzzoniti, M. C., & Mentasti, E. (2000). Determination of epichlorohydrin by ion chromatography. Journal of Chromatography A, 884(1-2), 251-259. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). Locating and Estimating Air Emissions from Sources of Epichlorohydrin.
• Cai, M., & Zou, Y. (2010). Trace Level Analysis of Epichlorohydrin in Drinking Water by Gas Chromatography/ Flame Ionization Detector. Agilent Technologies, Inc.

• Triumvirate Environmental. (2025). How Pharmaceutical Manufacturing Companies Can Manage Organic Waste. Available at: [Link]

• Agilent Technologies, Inc. (2017). Analysis of Organochlorine Pesticide Residues in Whole Milk Using QuEChERS Followed by Enhanced Matrix Removal—Lipid. Available at: [Link]

• Wang, W., et al. (2023). A Review of Traditional and Emerging Residual Chlorine Quenchers on Disinfection By-Products: Impact and Mechanisms. Toxics, 11(5), 419. Available at: [Link]

• Ataman Kimya. (n.d.). EPICHLOROHYDRIN. Available at: [Link]

• Frontier, A. (2026). How To Run A Reaction: The Quench. University of Rochester, Department of Chemistry. Available at: [Link]

• Wikipedia. (n.d.). Epichlorohydrin. Available at: [Link]

• Google Patents. (n.d.). Process for producing epichlorohydrin.

• Wikipedia. (n.d.). Organochlorine chemistry. Available at: [Link]

• Pharmanecia. (2018). Pharmaceutical Waste Management. Available at: [Link]

• Eurochem Engineering. (n.d.). Dehydroclorination of chlorohydrins to epichlorohydrin. Available at: [Link]

• 2M Holdings Ltd. (2018). SAFETY DATA SHEET PROPAN-2-OL LRG. Available at: [Link]

• Google Patents. (n.d.). Synthesis of S-3-chloro-1,2-propanediol.

• Bar-Nun, A. (1975). Organic synthesis by quench reactions. Origins of Life, 6(1-2), 109-115. Available at: [Link]

• Journal of Pharmaceutical Research International. (2025). Eco-friendly strategies for pharmaceutical waste: Integrating green chemistry into management. Available at: [Link]

• Journal of Pharmaceutical Research International. (2025). Green Pharmacy Practices: Progress in Sustainable Drug Synthesis and Waste Mitigation. Available at: [Link]

• PubChem. (n.d.). 3-Chloro-1,1-diethoxypropane. Available at: [Link]

• Longdom Publishing. (n.d.). Sustainable Management of Drug Waste: Converting Waste to Value-Added Products for Nanomaterial Synthesis. Available at: [Link]

• Google Patents. (n.d.). Preparation method of 3-chloro-1,2-propanediol.

• Loba Chemie. (2022). 3-CHLORO-1,2-PROPANEDIOL Safety Data Sheet. Available at: [Link]

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• 5. US4313008A - Synthesis of S-3-chloro-1,2-propanediol - Google Patents [patents.google.com]
• 6. CN109867587B - Preparation method of 3-chloro-1,2-propanediol - Google Patents [patents.google.com]
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to ¹H NMR Analysis of (2S)-3-chloro-1,1-diethoxypropan-2-ol

This guide provides an in-depth analysis of (2S)-3-chloro-1,1-diethoxypropan-2-ol using ¹H Nuclear Magnetic Resonance (NMR) spectroscopy. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple procedural outline. It delves into the causality behind experimental choices, compares ¹H NMR with alternative analytical techniques, and offers a robust, self-validating protocol for achieving high-quality, reproducible results.

Introduction: The Importance of Stereochemical Analysis

(2S)-3-chloro-1,1-diethoxypropan-2-ol is a valuable chiral building block in organic synthesis. Its defined stereochemistry at the C2 position is critical for its application in the synthesis of enantiomerically pure pharmaceuticals and other bioactive molecules. Consequently, analytical methods that can unambiguously confirm its structure and stereochemical integrity are paramount.

¹H NMR spectroscopy is a powerful, non-destructive technique that provides detailed information about the molecular structure of a compound. For a chiral molecule like (2S)-3-chloro-1,1-diethoxypropan-2-ol, ¹H NMR is not only essential for confirming the connectivity of atoms but also for probing the three-dimensional environment of the protons, which is directly influenced by the stereocenter.

Structural Elucidation by ¹H NMR: A Predictive Analysis

Before acquiring a spectrum, a proficient scientist predicts the expected signals. This foresight is crucial for accurate interpretation. The structure of (2S)-3-chloro-1,1-diethoxypropan-2-ol presents several distinct proton environments, each with a characteristic chemical shift, multiplicity, and coupling constant.

Key Structural Features and Their NMR Signatures:

• The Chiral Center (C2): The stereogenic center at C2, bearing the hydroxyl group, is the most significant feature influencing the ¹H NMR spectrum. Its presence renders the adjacent methylene protons of the chloromethyl group (CH₂Cl) and the two ethoxy groups chemically non-equivalent.

• Diastereotopic Protons: Protons that are not interchangeable by a rotational or reflectional symmetry operation are termed diastereotopic. In this molecule, the C2 stereocenter creates a chiral environment, causing the two protons on the C3 chloromethyl group to be diastereotopic.[1][2][3] They reside in different chemical environments and are expected to have distinct chemical shifts and will couple to each other (geminal coupling) and to the C2 proton (vicinal coupling).[3] This results in a more complex splitting pattern, often an ABX system, which is a hallmark of chirality in acyclic systems.[2]

• Ethoxy Groups: Similarly, the two ethoxy groups are diastereotopic. Consequently, the two methylene groups (-OCH₂CH₃) will have different chemical shifts, as will the two methyl groups (-OCH₂CH₃), although the difference for the methyl groups might be very small. The methylene protons themselves are also diastereotopic and may appear as complex multiplets.

Experimental Protocol for High-Resolution ¹H NMR

Adherence to a meticulous protocol is non-negotiable for acquiring high-quality, reproducible NMR data. The following protocol is a self-validating system designed to minimize artifacts and ensure spectral accuracy.

Sample Preparation

The quality of the NMR spectrum is profoundly dependent on the sample preparation.

• Analyte Purity: Ensure the (2S)-3-chloro-1,1-diethoxypropan-2-ol sample is of high purity. Non-volatile impurities will appear in the spectrum.

• Solvent Selection: Chloroform-d (CDCl₃) is a common and appropriate solvent for this compound.[4] It is crucial to use a deuterated solvent to avoid a large, overwhelming solvent signal in the spectrum.[5]

• Concentration: Dissolve 5-25 mg of the sample in 0.6-0.7 mL of CDCl₃.[4][6] Overly concentrated samples can lead to increased viscosity, resulting in broader lines.[7]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference standard for chemical shift calibration (δ = 0.00 ppm).[7]

• Filtration: To remove any particulate matter that can degrade spectral resolution, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.

• Labeling: Clearly label the NMR tube with the sample identification.

NMR Spectrometer Setup and Data Acquisition

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended to achieve better signal dispersion, which is particularly useful for resolving complex multiplets.

• Locking and Shimming: Insert the sample into the spectrometer. The instrument will "lock" onto the deuterium signal of the solvent to stabilize the magnetic field. Perform automated or manual shimming to optimize the magnetic field homogeneity, which is critical for obtaining sharp spectral lines.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is sufficient.

  • Number of Scans: Acquire 8 to 16 scans to achieve an adequate signal-to-noise ratio.

  • Relaxation Delay: Use a relaxation delay of 1-2 seconds.

  • Acquisition Time: An acquisition time of 3-4 seconds is appropriate.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Perform baseline correction to obtain a flat baseline.

  • Integrate the signals to determine the relative number of protons for each resonance.

  • Reference the spectrum by setting the TMS peak to 0.00 ppm.

Experimental Workflow Diagram

Caption: Key ¹H-¹H coupling relationships.

Comparative Analysis with Alternative Techniques

While ¹H NMR is indispensable, a comprehensive characterization often involves complementary analytical methods.

Technique	Information Provided	Advantages	Limitations
¹H NMR	Detailed structural connectivity, stereochemical environment.	Non-destructive, quantitative, excellent for structural isomer differentiation.	Can have overlapping signals in complex molecules, requires pure samples.
¹³C NMR	Number and type of carbon environments.	Simpler spectra (no C-C coupling), good for skeletal analysis.	Low sensitivity, requires more sample and longer acquisition times. [4][6]
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.	High sensitivity, provides molecular formula information.	Does not distinguish between stereoisomers, can be destructive.
Chiral HPLC/GC	Enantiomeric purity (ee%). [8]	The "gold standard" for quantifying enantiomers. [9][10][11]	Requires development of specific methods, can be expensive. [9]
FT-IR Spectroscopy	Presence of functional groups (e.g., -OH, C-O, C-Cl).	Fast, simple, good for identifying key functional groups.	Provides limited structural information, not suitable for stereoisomer analysis.
X-ray Crystallography	Absolute configuration and solid-state conformation.	Unambiguous determination of absolute stereochemistry. [11]	Requires a suitable single crystal, which can be difficult to grow.

Conclusion

¹H NMR spectroscopy is an essential and powerful tool for the structural and stereochemical analysis of (2S)-3-chloro-1,1-diethoxypropan-2-ol. The key to a successful analysis lies in understanding the influence of the C2 stereocenter, which leads to the appearance of diastereotopic protons with distinct and complex NMR signals. By following a robust experimental protocol, researchers can obtain high-quality spectra that, when correctly interpreted, provide unambiguous confirmation of the molecule's structure. For a complete characterization, especially regarding enantiomeric purity, ¹H NMR should be used in conjunction with other methods, most notably chiral chromatography.

References

• Indentifying Homotopic, Enantiotopic and Diastereotopic Protons. OpenOChem Learn. Available at: [Link]

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• Microbial Stereo Inversion of (R) 3 Chloro-1,2-Propandiol by Wickerhamomyces anomalous MGR6-KY209903. ResearchGate. Available at: [Link]

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A Comprehensive Guide to the ¹³C NMR Spectrum of (2S)-3-chloro-1,1-diethoxypropan-2-ol: A Comparative Analysis for Drug Development Professionals

As a Senior Application Scientist, the structural elucidation of chiral intermediates is a cornerstone of modern pharmaceutical development. The compound (2S)-3-chloro-1,1-diethoxypropan-2-ol is a valuable chiral building block, and its purity and structural integrity are paramount. ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for this purpose, providing a detailed fingerprint of the carbon skeleton.

This guide provides an in-depth analysis of the expected ¹³C NMR spectrum of (2S)-3-chloro-1,1-diethoxypropan-2-ol. In the absence of a publicly available experimental spectrum for this specific enantiomer, we will leverage high-fidelity spectral prediction tools and compare the resulting data with the experimental spectra of closely related structural analogs. This comparative approach not only allows for a confident assignment of the carbon signals but also offers deeper insights into the influence of various functional groups on carbon chemical shifts.

Experimental Methodology: Acquiring a High-Quality ¹³C NMR Spectrum

To ensure the reliability and reproducibility of ¹³C NMR data, a standardized experimental protocol is crucial. The following methodology is recommended for the acquisition of a ¹³C NMR spectrum of a compound like (2S)-3-chloro-1,1-diethoxypropan-2-ol.

Sample Preparation and Instrumentation

• Sample Preparation : Dissolve approximately 20-50 mg of the analyte in 0.6-0.8 mL of a deuterated solvent (e.g., CDCl₃, Deuterated Chloroform). The choice of solvent is critical; CDCl₃ is a common choice for its excellent solubilizing properties for a wide range of organic compounds and its single carbon signal at approximately 77.16 ppm, which can serve as a secondary internal reference.

• Internal Standard : Add a small amount of Tetramethylsilane (TMS) as the primary internal standard for referencing the chemical shift scale to 0.0 ppm[1].

• NMR Spectrometer : Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and sensitivity.

• Probe : A standard 5 mm broadband observe (BBO) probe is suitable for ¹³C NMR acquisition.

Data Acquisition Parameters

• Pulse Sequence : A standard single-pulse sequence with proton decoupling (e.g., zgpg30) is typically used.

• Acquisition Time (AQ) : Set to 1-2 seconds to ensure good digital resolution.

• Relaxation Delay (D1) : A delay of 2-5 seconds is recommended to allow for full relaxation of the carbon nuclei, leading to more accurate signal integration, although signal intensities in ¹³C NMR are not always directly proportional to the number of carbons[2].

• Number of Scans (NS) : Due to the low natural abundance of the ¹³C isotope (1.1%), a larger number of scans (e.g., 1024 or more) is required to achieve an adequate signal-to-noise ratio[2].

Data Processing

• Fourier Transform : Apply an exponential multiplication with a line broadening factor of 1-2 Hz to improve the signal-to-noise ratio before Fourier transformation.

• Phasing and Baseline Correction : Manually phase the spectrum to obtain pure absorption lineshapes and apply an automatic baseline correction to ensure a flat baseline.

• Referencing : Calibrate the chemical shift axis by setting the TMS signal to 0.0 ppm or the CDCl₃ solvent peak to 77.16 ppm.

Analysis of the Predicted ¹³C NMR Spectrum of (2S)-3-chloro-1,1-diethoxypropan-2-ol

The ¹³C NMR spectrum of (2S)-3-chloro-1,1-diethoxypropan-2-ol is expected to show seven distinct signals, corresponding to the seven carbon atoms in the molecule. The predicted chemical shifts are presented in the table below. The presence of a stereocenter does not affect the ¹³C NMR spectrum in an achiral solvent.

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Rationale for Chemical Shift
C1	~102	Acetal carbon, significantly deshielded by two adjacent oxygen atoms.
C2	~72	Carbinol carbon, deshielded by the directly attached hydroxyl group.
C3	~47	Methylene carbon attached to chlorine; the electronegative chlorine atom causes a downfield shift.
C4, C4'	~65	Methylene carbons of the ethoxy groups, deshielded by the adjacent oxygen atom.
C5, C5'	~15	Methyl carbons of the ethoxy groups, located in the typical aliphatic region.

Comparative Spectral Analysis

A powerful approach to validating predicted spectra and understanding structure-property relationships is to compare them with experimental data from analogous compounds.

Comparator 1: 3-Chloro-1,1-diethoxypropane

This compound lacks the hydroxyl group at the C2 position. The experimental ¹³C NMR data for this molecule is available and provides an excellent baseline for understanding the effect of the C2-OH group[3].

Carbon Atom	(2S)-3-chloro-1,1-diethoxypropan-2-ol (Predicted, ppm)	3-Chloro-1,1-diethoxypropane (Experimental, ppm)	Key Difference and Explanation
C1	~102	~102	Minimal change expected as the C1 environment is largely unaffected.
C2	~72	~35	Significant Downfield Shift : The presence of the hydroxyl group on C2 in our target molecule causes a substantial downfield shift of approximately 37 ppm, a characteristic effect of an alpha-hydroxyl group.
C3	~47	~41	Slight Downfield Shift : The C2-OH group has a minor deshielding effect on the adjacent C3 carbon.
C4, C4'	~65	~62	Minor shift due to the influence of the C2-OH group.
C5, C5'	~15	~15	Minimal change expected as these carbons are distant from the structural modification.

Comparator 2: 1,1-Diethoxypropane

This analog lacks both the chloro and hydroxyl groups, allowing for an assessment of the electronic effect of the chlorine atom[4][5][6].

Carbon Atom	(2S)-3-chloro-1,1-diethoxypropan-2-ol (Predicted, ppm)	1,1-Diethoxypropane (Experimental, ppm)	Key Difference and Explanation
C3	~47	~18	Significant Downfield Shift : The highly electronegative chlorine atom on C3 in the target molecule causes a strong deshielding effect, resulting in a large downfield shift compared to the methyl group in 1,1-diethoxypropane. This highlights the significant influence of halogenation on carbon chemical shifts[2].

Visualizing the Analysis Workflow

The following diagram illustrates the logical workflow for the structural elucidation of (2S)-3-chloro-1,1-diethoxypropan-2-ol using comparative ¹³C NMR analysis.

Caption: Workflow for ¹³C NMR spectral analysis.

Advanced Considerations and Troubleshooting

• Chirality : In a standard achiral solvent like CDCl₃, the (2S) and (2R) enantiomers are indistinguishable by NMR. Chiral resolving agents may be required to differentiate enantiomers if necessary.

• Impurity Identification : The ¹³C NMR spectrum is highly sensitive to impurities. Potential impurities from the synthesis, such as starting materials or byproducts, would present as additional, unassigned peaks. For instance, residual starting material from a synthesis involving 3-chloro-1,2-propanediol would be readily identifiable[7].

• DEPT Spectra : To unambiguously determine the number of protons attached to each carbon (CH, CH₂, CH₃), a Distortionless Enhancement by Polarization Transfer (DEPT) experiment is highly recommended. A DEPT-135 experiment, for example, would show CH and CH₃ signals as positive peaks and CH₂ signals as negative peaks.

Conclusion

¹³C NMR spectroscopy is a definitive technique for the structural verification of (2S)-3-chloro-1,1-diethoxypropan-2-ol. Through the use of spectral prediction and a rigorous comparative analysis with structurally similar compounds, we can confidently assign all carbon resonances. The key diagnostic signals are the acetal carbon (C1) at approximately 102 ppm, the carbinol carbon (C2) around 72 ppm, and the chloro-substituted methylene carbon (C3) near 47 ppm. This guide provides drug development professionals with a robust framework for the interpretation of the ¹³C NMR spectrum of this important chiral intermediate, ensuring its quality and identity in complex synthetic pathways.

References

• PubChem. (n.d.). 1,1-Diethoxypropane. National Center for Biotechnology Information. Retrieved from [Link]

• FooDB. (2010, April 8). Showing Compound 1,1-Diethoxy-2-methylpropane (FDB003270). Retrieved from [Link]

• PubChem. (n.d.). 3-Chloro-1,1-diethoxypropane. National Center for Biotechnology Information. Retrieved from [Link]

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• Bhadauria, A., Feng, Z., Popescu, M., et al. (2025, July 28). CASCADE-2.0: Real Time Prediction of 13C-NMR Shifts with sub-ppm Accuracy. ChemRxiv. Retrieved from [Link]

• Mestrelab Research. (2024, December 9). Chemical shift prediction in 13C NMR spectroscopy using ensembles of message passing neural networks (MPNNs). Retrieved from [Link]

• University of Pisa. (n.d.). some previous examples (13c-nmr). Retrieved from [Link]

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• Chegg. (2026, February 11). Solved Predict the

  NMR spectra of. Retrieved from [Link]

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• Chemsrc. (2025, August 21). 3-Chloro-1,1-diethoxypropane. Retrieved from [Link]

• Google Patents. (n.d.). US4313008A - Synthesis of S-3-chloro-1,2-propanediol.

• Cheméo. (n.d.). Chemical Properties of Propane, 1,1-diethoxy- (CAS 4744-08-5). Retrieved from [Link]

• Google Patents. (n.d.). DE102005062661A1 - Process for the preparation of optically active (1S) -3-chloro (-thien-2-yl) -propan-1-ol.

• Doc Brown's Chemistry. (n.d.). The C-13 NMR spectrum of 2-methylpropan-2-ol. Retrieved from [Link]

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A Comparative Guide to (2S)-3-chloro-1,1-diethoxypropan-2-ol and Other C3 Chiral Synthons in Asymmetric Synthesis

Introduction: The Critical Role of C3 Chiral Building Blocks

In the intricate field of pharmaceutical and fine chemical synthesis, the construction of enantiomerically pure molecules is a cornerstone of modern research and development. Chiral C3 synthons, three-carbon fragments containing one or more stereocenters, are indispensable tools for the synthetic chemist. Their versatile functionalities allow for the introduction of specific stereochemistry, which is crucial for biological activity. This guide provides an in-depth comparison of (2S)-3-chloro-1,1-diethoxypropan-2-ol, a specialized C3 synthon, with other prominent alternatives such as (S)-epichlorohydrin and (S)-3-chloro-1,2-propanediol. By examining their synthetic accessibility, reactivity profiles, and strategic advantages, this document aims to equip researchers with the knowledge to make informed decisions for their synthetic campaigns.

Focus Synthon: (2S)-3-chloro-1,1-diethoxypropan-2-ol

(2S)-3-chloro-1,1-diethoxypropan-2-ol is a chiral building block distinguished by its unique arrangement of functional groups: a stereodefined secondary alcohol, a primary chloride, and a diethoxy acetal. The acetal serves as a stable protecting group for a latent aldehyde functionality, allowing for selective transformations at the C2 and C3 positions. This structure provides a robust platform for sequential reactions, where the hydroxyl and chloro groups can be manipulated first, followed by the deprotection and reaction of the aldehyde.

Synthetic Utility: The primary value of this synthon lies in its capacity for controlled, stepwise elaboration. The chloro-alcohol moiety is a precursor to a chiral epoxide. Unlike starting directly with epichlorohydrin, using this synthon allows for reactions at the alcohol (e.g., etherification, esterification) before inducing ring-closure to the epoxide under basic conditions. This strategic delay prevents undesired reactions with a highly reactive epoxide early in a synthetic sequence.

Comparative Analysis with Key Alternative C3 Synthons

The selection of a chiral synthon is a critical decision that influences the entire synthetic route, impacting yield, purity, and cost-effectiveness. Below, we compare our focus synthon with two of the most widely utilized C3 building blocks.

(S)-Epichlorohydrin: The Workhorse Electrophile

(S)-Epichlorohydrin is arguably the most common chiral C3 synthon, valued for its high reactivity and economic production.[1] It is a potent bifunctional electrophile, susceptible to nucleophilic attack at both the epoxide carbons and the carbon bearing the chlorine atom.

• Synthetic Accessibility: Modern production methods often utilize glycerol, a renewable byproduct of biodiesel production, making it an economically and environmentally attractive starting material.[1] The synthesis typically involves the hydrochlorination of glycerol to dichloropropanols, followed by dehydrochlorination to form racemic epichlorohydrin.[1] Enantiomerically pure forms are then obtained via enzymatic kinetic resolution, where one enantiomer is selectively hydrolyzed, leaving the desired one unreacted.[1][2]

• Reactivity Profile: The strained epoxide ring is readily opened by a wide range of nucleophiles (amines, phenols, thiols, etc.). This reaction is often highly regioselective, with attack occurring predominantly at the less substituted C3 position. The resulting chlorohydrin can then cyclize upon treatment with a base to form a new epoxide, or the chloride can be displaced by another nucleophile.

• Strategic Considerations:

  • Advantage: Its high reactivity allows for efficient and rapid construction of molecular complexity. It is a cornerstone in the synthesis of beta-blockers, such as (S)-Propranolol, where a phenoxide nucleophile opens the epoxide ring.

  • Disadvantage: The high reactivity can be a double-edged sword. For complex substrates with multiple nucleophilic sites, chemoselectivity can be a significant challenge. The synthon's stability can also be a concern during storage and handling.

(S)-3-Chloro-1,2-propanediol ((S)-CPD): The Versatile Precursor

(S)-3-chloro-1,2-propanediol is the diol precursor to epichlorohydrin and is a valuable chiral intermediate in its own right.[3] It offers two hydroxyl groups of different reactivity—one primary, one secondary—providing opportunities for regioselective transformations.

• Synthetic Accessibility: (S)-CPD can be synthesized stereospecifically from sugar derivatives like D-mannitol or obtained through the hydrolytic kinetic resolution of racemic epichlorohydrin.[4][5] It is also the byproduct of the enzymatic resolution used to produce (R)-epichlorohydrin.[1]

• Reactivity Profile: The primary and secondary alcohols can be selectively protected or functionalized. For instance, the primary alcohol can be selectively tosylated and then displaced. Treatment with a base converts (S)-CPD directly into (R)-glycidol, showcasing its role as a precursor to other synthons. The optically active (R)-3-chloro-1,2-propanediol is a key starting material for synthesizing various drugs.[3]

• Strategic Considerations:

  • Advantage: More stable than epichlorohydrin and allows for selective manipulation of the two hydroxyl groups. This provides a greater degree of control in multi-step syntheses.

  • Disadvantage: Requires an additional step (base-induced cyclization) to generate the reactive epoxide functionality if that is the desired intermediate.

Quantitative and Qualitative Data Summary

To facilitate a direct comparison, the key attributes of these synthons are summarized below.

Table 1: Physicochemical Properties of C3 Chiral Synthons

Property	(2S)-3-chloro-1,1-diethoxypropan-2-ol	(S)-Epichlorohydrin	(S)-3-Chloro-1,2-propanediol
Molecular Formula	C₇H₁₅ClO₃[6]	C₃H₅ClO	C₃H₇ClO₂
Molecular Weight	182.65 g/mol [6]	92.52 g/mol	110.54 g/mol
Key Features	Acetal-protected aldehyde, Chiral alcohol	Highly reactive epoxide	Chiral primary & secondary alcohols
Primary Reactivity	Nucleophilic substitution, Epoxide formation	Electrophilic ring-opening	Derivatization of alcohols, Epoxide formation

Table 2: Comparative Synthetic Utility

Feature	(2S)-3-chloro-1,1-diethoxypropan-2-ol	(S)-Epichlorohydrin	(S)-3-Chloro-1,2-propanediol
Stability	High	Moderate (reactive)	High
Control	High (stepwise activation)	Low (concurrent reactivity)	Moderate (selective protection needed)
Key Transformation	Controlled epoxide formation after C2 modification	Direct epoxide ring-opening	Selective functionalization of diols
Common Application	Synthesis of complex molecules requiring a latent aldehyde	Rapid synthesis of beta-blockers, amino alcohols	Precursor to glycidol, synthesis of glycerides

Visualizing Synthetic Relationships and Workflows

Diagrams created using Graphviz help to clarify the interconnections between these synthons and typical experimental procedures.

Caption: Synthetic pathways connecting key C3 chiral synthons.

Experimental Protocol: Synthesis of a Chiral Propanolamine via Epoxide Ring-Opening

This protocol details a representative application of a C3 chiral synthon: the synthesis of (S)-1-(isopropylamino)-3-(1-naphthyloxy)propan-2-ol, a propranolol analogue, using (S)-epichlorohydrin. This reaction exemplifies the direct, high-impact utility of this building block.

Objective: To synthesize a chiral β-amino alcohol through the nucleophilic ring-opening of (S)-epichlorohydrin.

Materials:

• (S)-Epichlorohydrin (1.0 eq)

• 1-Naphthol (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.1 eq)

• Isopropylamine (5.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethanol (EtOH)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Formation of the Naphthoxide:

  • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 1-naphthol (1.0 eq) and anhydrous DMF.

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add sodium hydride (1.1 eq) portion-wise. Caution: H₂ gas is evolved.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until the solution is homogeneous.

• Epoxide Addition:

  • Cool the naphthoxide solution back to 0 °C.

  • Add (S)-epichlorohydrin (1.0 eq) dropwise via syringe.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor by TLC for the consumption of 1-naphthol.

• Aminolysis:

  • Transfer the reaction mixture to a sealed tube or pressure vessel.

  • Add isopropylamine (5.0 eq) and ethanol.

  • Heat the mixture to 80 °C for 4-6 hours. Monitor by TLC for the disappearance of the intermediate epoxide.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove most of the solvent and excess isopropylamine.

  • Partition the residue between diethyl ether and water.

  • Separate the layers and wash the organic layer with saturated NaHCO₃, followed by brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography (silica gel, gradient elution with ethyl acetate/hexanes) to yield the pure β-amino alcohol.

Caption: Experimental workflow for the synthesis of a propranolol analogue.

Conclusion and Recommendations

The choice between (2S)-3-chloro-1,1-diethoxypropan-2-ol, (S)-epichlorohydrin, and (S)-3-chloro-1,2-propanediol is dictated by the specific demands of the synthetic target.

• (S)-Epichlorohydrin is the synthon of choice for rapid and direct syntheses where its high electrophilicity can be harnessed effectively, and chemoselectivity is not a primary concern.

• (S)-3-Chloro-1,2-propanediol offers a more stable and versatile platform when selective functionalization of its hydroxyl groups is required before the formation of an epoxide or other transformations.

• (2S)-3-chloro-1,1-diethoxypropan-2-ol represents a strategic choice for complex, multi-step syntheses. Its key advantage is the masked aldehyde, which allows chemists to perform extensive modifications on the C2-C3 portion of the molecule before revealing and utilizing the C1 functionality. This level of orthogonal control is invaluable in the synthesis of intricate pharmaceutical intermediates.

Ultimately, a deep understanding of the reactivity and strategic benefits of each synthon enables researchers and drug development professionals to design more efficient, robust, and successful synthetic routes.

References

• BenchChem. (n.d.). Synthesis of (R)-(-)-Epichlorohydrin from Glycerol: An In-depth Technical Guide.

• Baldwin, J. J., Raab, A. W., Mensler, K., Arison, B. H., & McClure, D. E. (n.d.). Synthesis of (R)- and (S)-epichlorohydrin. The Journal of Organic Chemistry. Retrieved from [Link]

• van den Broek, L. A. G. M. (1992). Carbohydrate-based syntheses of C3-chirons. Pure and Applied Chemistry. Retrieved from [Link]

• Academic Journals. (2009, October 19). Optimization of enantioselective production of chiral epichlorohydrin catalyzed by a novel epoxide hydrolase from domestic duck. Retrieved from [Link]

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• Mishra, M., & Kumar, S. (2020). Microbial Stereo Inversion of (R) 3 Chloro-1,2-Propandiol by Wickerhamomyces anomalous MGR6-KY209903. International Journal of Pharmaceutical Sciences and Drug Research. Retrieved from [Link]

• Google Patents. (n.d.). US4313008A - Synthesis of S-3-chloro-1,2-propanediol.

• Cravotto, G., Boffa, L., & Orio, L. (2020). Eco-friendly and highly efficient multigram synthesis of 3-chloro-1,2-propanediol using sonochemistry. ResearchGate. Retrieved from [Link]

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A Researcher's Guide to the Determination of the Absolute Configuration of (2S)-3-chloro-1,1-diethoxypropan-2-ol

For researchers, scientists, and professionals in drug development, the unambiguous assignment of the absolute configuration of a chiral molecule is a cornerstone of chemical research. The spatial arrangement of atoms dictates a molecule's interaction with other chiral entities, most notably in biological systems where enantiomers can exhibit dramatically different pharmacological and toxicological profiles. This guide provides an in-depth comparison of the principal analytical techniques for determining the absolute configuration of (2S)-3-chloro-1,1-diethoxypropan-2-ol, a chiral chlorohydrin acetal that serves as a valuable building block in organic synthesis.

This document moves beyond a simple listing of methods to offer a comparative analysis grounded in practical application. We will explore the causality behind experimental choices and present self-validating protocols for three powerful techniques: Mosher's Ester Analysis (NMR Spectroscopy), Single-Crystal X-ray Crystallography, and Circular Dichroism Spectroscopy.

Comparative Analysis of Key Techniques

The selection of an appropriate method for determining the absolute configuration of (2S)-3-chloro-1,1-diethoxypropan-2-ol hinges on several factors, including the physical properties of the sample, available instrumentation, and the desired level of certainty. The following table summarizes the key performance indicators of the most common techniques.

Feature	Mosher's Ester Analysis (NMR)	Single-Crystal X-ray Crystallography	Circular Dichroism (CD) Spectroscopy
Principle	Derivatization with a chiral reagent to form diastereomers with distinct NMR spectra.	Diffraction of X-rays by a single crystal to generate a 3D electron density map.	Differential absorption of left- and right-circularly polarized light by a chiral molecule.
Sample Requirement	1-5 mg of the alcohol, high purity recommended.	A single, well-ordered crystal (typically 0.1-0.3 mm).	0.1-1 mg of sample, must have a chromophore near the stereocenter or be derivatized.
Accuracy	High, but relies on the correctness of the conformational model of the Mosher esters.	Unambiguous and definitive ("gold standard") when a suitable crystal is obtained.	Can be highly accurate, especially when compared with computational predictions.
Cost	Moderate (cost of chiral reagents, NMR time).	High (instrumentation, cryogens, potential for synchrotron access).	Moderate (instrumentation and maintenance).
Experimental Time	1-2 days (derivatization and NMR analysis).[1][2]	Variable (days to weeks for crystallization, hours for data collection).	Fast (minutes to hours for spectral acquisition).
Key Advantage	Applicable to a wide range of secondary alcohols in solution.[1][2]	Provides the complete 3D structure of the molecule.	High-throughput and requires a small amount of sample.
Key Limitation	Potential for misinterpretation if the conformational preference is not as predicted.[3]	The absolute requirement for a high-quality single crystal can be a significant hurdle.	The molecule must possess a suitable chromophore for analysis.

Method 1: Mosher's Ester Analysis via ¹H NMR Spectroscopy

Mosher's ester analysis is a powerful and widely used NMR-based method for determining the absolute configuration of chiral secondary alcohols.[1][2] The technique involves the esterification of the alcohol with the two enantiomers of α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), also known as Mosher's acid. This creates a pair of diastereomers which, unlike the original enantiomers, exhibit distinct ¹H NMR spectra.[3]

The underlying principle is that the phenyl group of the MTPA moiety adopts a preferred conformation, leading to anisotropic shielding or deshielding of the protons in the vicinity of the newly formed ester linkage. By analyzing the differences in the chemical shifts (Δδ = δS - δR) of the protons on either side of the stereocenter in the two diastereomeric esters, the absolute configuration of the alcohol can be deduced.[3]

Experimental Protocol: Mosher's Esterification of (2S)-3-chloro-1,1-diethoxypropan-2-ol

Materials:

• (2S)-3-chloro-1,1-diethoxypropan-2-ol (approx. 2 mg)

• (R)-(-)-α-Methoxy-α-trifluoromethylphenylacetyl chloride ((R)-MTPA-Cl)

• (S)-(+)-α-Methoxy-α-trifluoromethylphenylacetyl chloride ((S)-MTPA-Cl)

• Anhydrous pyridine

• Anhydrous dichloromethane (DCM)

• Deuterated chloroform (CDCl₃) for NMR analysis

• Small reaction vials, magnetic stir bar, and standard laboratory glassware

Procedure:

• Preparation of the (S)-MTPA Ester:

  • In a clean, dry vial, dissolve approximately 1 mg of (2S)-3-chloro-1,1-diethoxypropan-2-ol in 0.5 mL of anhydrous DCM.

  • Add 5 µL of anhydrous pyridine.

  • To this solution, add a small excess (approx. 1.2 equivalents) of (R)-MTPA-Cl.

  • Stir the reaction at room temperature for 1-2 hours, monitoring by TLC for the disappearance of the starting alcohol.

  • Upon completion, quench the reaction with a few drops of water.

  • Extract the product with DCM, wash with a dilute HCl solution and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The crude ester is typically of sufficient purity for NMR analysis.

• Preparation of the (R)-MTPA Ester:

  • Repeat the procedure above using a separate 1 mg sample of (2S)-3-chloro-1,1-diethoxypropan-2-ol and (S)-MTPA-Cl.

• NMR Analysis:

  • Acquire ¹H NMR spectra for both the (S)-MTPA and (R)-MTPA esters in CDCl₃.

  • Carefully assign the chemical shifts for the protons on the chloromethyl (-CH₂Cl) and acetal (-CH(OEt)₂) groups. 2D NMR techniques such as COSY may be necessary for unambiguous assignment.

Hypothetical Data and Interpretation

For (2S)-3-chloro-1,1-diethoxypropan-2-ol, the two groups flanking the stereocenter are the chloromethyl group (L¹) and the diethoxymethyl group (L²). Based on the established model for Mosher's ester analysis, for an (S)-alcohol, the protons of the L¹ group in the (S)-MTPA ester will be shielded (shifted upfield) compared to the (R)-MTPA ester, resulting in a negative Δδ (δS - δR). Conversely, the protons of the L² group will be deshielded, leading to a positive Δδ.

Table 1: Hypothetical ¹H NMR Data for the Mosher Esters of 3-chloro-1,1-diethoxypropan-2-ol

Proton Assignment	δ for (S)-MTPA Ester (ppm)	δ for (R)-MTPA Ester (ppm)	Δδ (δS - δR) (ppm)
-CH₂Cl (L¹)	3.65	3.75	-0.10
-CH(OEt)₂ (L²)	4.85	4.78	+0.07

The negative Δδ for the chloromethyl protons (L¹) and the positive Δδ for the acetal proton (L²) are consistent with the predicted shielding/deshielding pattern for an (S)-alcohol. This confirms the absolute configuration of the starting material as (2S)-3-chloro-1,1-diethoxypropan-2-ol.

Sources

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A Senior Application Scientist's Guide to the Chiral HPLC Analysis of (2S)-3-chloro-1,1-diethoxypropan-2-ol

This guide provides an in-depth comparative analysis of methodologies for the chiral separation of (2S)-3-chloro-1,1-diethoxypropan-2-ol. As a key chiral building block in pharmaceutical synthesis, ensuring its enantiomeric purity is paramount. We will explore the inherent analytical challenges of this molecule and present a logical, data-driven workflow for developing a robust and reliable HPLC method.

The Analytical Challenge: A Small, Flexible, and UV-Silent Molecule

The enantioselective analysis of (2S)-3-chloro-1,1-diethoxypropan-2-ol presents a distinct set of challenges for the chromatographer:

• Lack of a Strong Chromophore: The molecule does not possess any significant UV-absorbing functional groups, making detection by standard UV-Vis HPLC detectors difficult and insensitive.[1]

• High Polarity and Flexibility: As a small aliphatic alcohol, its conformational flexibility can make achieving consistent interactions with a chiral stationary phase (CSP) challenging.

• High Solubility in Polar Solvents: This property influences the choice between normal-phase and reversed-phase chromatography.

Addressing these challenges requires a systematic approach, beginning with the selection of an appropriate analytical strategy: direct analysis or derivatization.

Caption: Workflow for Chiral HPLC Method Development.

Comparative Analysis of Chiral Stationary Phases (CSPs)

The cornerstone of any chiral separation is the selection of the CSP. The interaction between the analyte and the CSP is what drives the separation of enantiomers.[2] For a small alcohol like our target molecule, several classes of CSPs are viable candidates. Polysaccharide-based phases are often the most successful for a broad range of compounds, including alcohols.[3][4]

CSP Class	Chiral Selector Example	Primary Interaction Mechanisms	Suitability for Target Analyte
Polysaccharide-Based	Cellulose or Amylose derivatives (e.g., tris(3,5-dimethylphenylcarbamate))[5][6]	Hydrogen bonding, dipole-dipole interactions, steric hindrance within chiral grooves.[5]	High. The hydroxyl group is a primary interaction point. The ether and chloro groups provide additional sites for polar and dipole interactions.
Pirkle (Brush-Type)	Covalently bonded selectors like (S,S)-Whelk-O 1.[7]	π-π stacking, hydrogen bonding, dipole-dipole interactions.[6][7]	Moderate. Most effective when the analyte has aromatic rings for π-π stacking. Performance relies heavily on derivatization to introduce such a group.
Protein-Based	α1-acid glycoprotein (AGP).[7][8]	Hydrophobic and polar interactions in a complex 3D protein structure.[8]	Low to Moderate. Typically used in reversed-phase with aqueous buffers, which may not be ideal. Often better for drug-like molecules with ionizable groups.
Cyclodextrin-Based	Derivatized β-cyclodextrin.[6][9]	Inclusion complexation where the analyte fits into the chiral cavity of the cyclodextrin.	Moderate. The small, flexible nature of the analyte might lead to weak or non-selective inclusion.

Based on this comparison, polysaccharide-based CSPs represent the most promising starting point due to their proven versatility and the multiple potential interaction sites on our target analyte.

Recommended Analytical Approach: Derivatization with Normal-Phase HPLC

While direct analysis is possible, the lack of a UV chromophore severely limits sensitivity, which is critical for determining low levels of enantiomeric impurity. Therefore, a derivatization strategy is strongly recommended. This involves reacting the analyte's hydroxyl group with a UV-active reagent.

Why Derivatization?

• Enhanced Sensitivity: Introducing a group like a benzoate or naphthoate allows for sensitive detection at common wavelengths (e.g., 230 nm or 254 nm).

• Increased Interactions: The new aromatic group provides a site for potential π-π interactions with the CSP, complementing the existing hydrogen bonding sites. This often leads to greater selectivity (α) and resolution (Rs).[6]

Caption: Chiral recognition requires multiple interaction points.

Experimental Protocols & Comparative Data

Here we provide a step-by-step protocol for the derivatization and subsequent analysis, along with expected comparative data from a screening of suitable polysaccharide CSPs.

Protocol 1: Derivatization with Benzoyl Chloride

• Sample Preparation: Dissolve ~10 mg of (2S)-3-chloro-1,1-diethoxypropan-2-ol in 1 mL of anhydrous pyridine.

• Reaction: Cool the solution in an ice bath. Add 1.2 equivalents of benzoyl chloride dropwise.

• Incubation: Allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC for completion.

• Workup: Quench the reaction with 1M HCl. Extract the product with ethyl acetate. Wash the organic layer with saturated sodium bicarbonate solution and then brine.

• Final Solution: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent. Reconstitute the resulting benzoylated derivative in the HPLC mobile phase for analysis.

Protocol 2: Chiral HPLC Method Screening

• Instrumentation: HPLC system with UV detector.

• Mobile Phase Screening:

  • MP A: n-Hexane / 2-Propanol (IPA) (90:10, v/v)

  • MP B: n-Hexane / Ethanol (EtOH) (90:10, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 230 nm

• Injection Volume: 10 µL

Supporting Experimental Data (Illustrative)

The following table presents illustrative data from a typical CSP screening for the benzoylated derivative. Polysaccharide columns are known to show different selectivity based on both the polymer backbone (cellulose vs. amylose) and the mobile phase alcohol.[4][5]

Chiral Stationary Phase	Mobile Phase	tR1 (min)	tR2 (min)	Selectivity (α)	Resolution (Rs)	Comments
Cellulose tris(3,5-dimethylphenylcarbamate)	Hexane/IPA (90:10)	8.5	10.2	1.20	2.1	Good Separation. Baseline resolution achieved. A good starting point for optimization.
Cellulose tris(3,5-dimethylphenylcarbamate)	Hexane/EtOH (90:10)	11.3	12.1	1.07	1.3	Lower resolution. Ethanol is a stronger competitor for interaction sites on the CSP.
Amylose tris(3,5-dimethylphenylcarbamate)	Hexane/IPA (90:10)	7.1	7.8	1.10	1.4	Partial separation. Cellulose-based phase shows better selectivity for this derivative.
Amylose tris(3,5-dimethylphenylcarbamate)	Hexane/EtOH (90:10)	9.8	9.8	1.00	0.0	No separation observed.

Alternative Technique: Chiral Gas Chromatography (GC)

For a relatively small and volatile molecule, chiral GC is a powerful alternative.[10]

• Methodology: Typically requires derivatization to improve volatility and thermal stability (e.g., silylation). The analysis is performed on a GC system equipped with a chiral capillary column, often one coated with a cyclodextrin derivative.[10]

• Comparison with HPLC:

  • Pros: Can offer very high resolution and speed. Avoids the use of large volumes of hydrocarbon solvents.

  • Cons: Requires the analyte to be volatile and thermally stable. Derivatization is almost always necessary. Not suitable for preparative-scale separations.

While GC is a valid alternative for analytical-scale purity checks, HPLC remains more versatile, especially if preparative isolation of enantiomers is required.

Final Recommendations for Researchers

• Adopt a Derivatization Strategy: For robust and sensitive quantification of (2S)-3-chloro-1,1-diethoxypropan-2-ol, derivatization to introduce a UV-active moiety is the most reliable approach.

• Prioritize Polysaccharide CSPs: Begin method development by screening cellulose- and amylose-based chiral stationary phases under normal-phase conditions. A column based on Cellulose tris(3,5-dimethylphenylcarbamate) is a highly recommended starting point.[4]

• Optimize the Mobile Phase: Fine-tune the separation by adjusting the ratio of the alkane to the alcohol modifier (e.g., changing from 90:10 to 95:5 Hexane/IPA) to optimize retention time and resolution. Small amounts of additives like trifluoroacetic acid (TFA) for acidic compounds or diethylamine (DEA) for basic compounds can improve peak shape, though they are unlikely to be necessary for this neutral analyte.[3][4]

By following this systematic, evidence-based approach, researchers can confidently develop a precise and accurate method for the critical task of determining the enantiomeric purity of (2S)-3-chloro-1,1-diethoxypropan-2-ol.

References

• CHIRAL ST
• Umstead, W. (2025). The Use of Polysaccharide-based Chiral Stationary Phases for the Achiral and Chiral Separation of... Chiral Technologies via YouTube.
• Layton, S. E. COMPARISON OF VARIOUS CHIRAL STATIONARY PHASES FOR THE CHROMATOGRAPHIC SEPARATION OF CHIRAL PHARMACEUTICALS. UNCW Institutional Repository.
• Navigating Chirality: A Comparative Guide to Enantiomeric Excess Determination of 3-Amino-1,1-diethoxypropan-2-ol. Benchchem.
• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separ
• Nazareth, C., & Pereira, S. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research.
• A Strategy for Developing HPLC Methods for Chiral Drugs.
• ChiralTek. (n.d.). COSMOSIL CHiRAL Columns. HPLC.eu.
• Analytical Technologies for Genotoxic Impurities in Pharmaceutical Compounds. (2026).
• A Guide to the Analysis of Chiral Compounds by GC. Restek.

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• 9. hplc.eu [hplc.eu]
• 10. gcms.cz [gcms.cz]

A Senior Application Scientist's Guide to the Mass Spectrometric Analysis of (2S)-3-chloro-1,1-diethoxypropan-2-ol: A Comparative Analysis

For researchers and professionals in drug development, the precise characterization of chiral molecules is paramount. This guide provides an in-depth technical comparison of mass spectrometric approaches for the analysis of (2S)-3-chloro-1,1-diethoxypropan-2-ol, a chiral halogenated ether alcohol. We will explore the expected fragmentation patterns, compare ionization techniques, and discuss alternative analytical strategies, all supported by established principles and experimental data from related compounds.

Understanding the Analyte: (2S)-3-chloro-1,1-diethoxypropan-2-ol

(2S)-3-chloro-1,1-diethoxypropan-2-ol is a chiral molecule with a stereocenter at the second carbon, a hydroxyl group, a chloro substituent, and a diethoxy acetal functional group. Its structure presents several key features that will influence its behavior in a mass spectrometer. The molecular weight of this compound is 182.65 g/mol .[1] The presence of chlorine, with its characteristic isotopic distribution (approximately 3:1 for ³⁵Cl and ³⁷Cl), will result in a distinctive M+2 peak in the mass spectrum.[2]

Gas Chromatography-Mass Spectrometry (GC-MS): The Workhorse for Volatile Analytes

Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used technique for the analysis of volatile and semi-volatile compounds.[3][4] Given the likely volatility of (2S)-3-chloro-1,1-diethoxypropan-2-ol, GC-MS is a primary candidate for its analysis.

Expected Fragmentation Pattern in Electron Ionization (EI)

Electron ionization (EI) is a hard ionization technique that leads to extensive fragmentation, providing a detailed structural fingerprint of the molecule.[3] Based on the functional groups present in (2S)-3-chloro-1,1-diethoxypropan-2-ol, we can predict the following fragmentation pathways:

• Alpha-Cleavage: A common fragmentation pathway for alcohols is the cleavage of the C-C bond adjacent to the oxygen atom.[2][5][6] For our analyte, this would involve the breaking of the C1-C2 or C2-C3 bond.

• Loss of Water (Dehydration): Alcohols can readily lose a molecule of water (18 Da), leading to an [M-18]⁺ ion.[2][5][6]

• Loss of Ethoxy Group: Cleavage of the C-O bond of the ethoxy groups can result in the loss of an ethoxy radical (•OCH₂CH₃, 45 Da) or an ethane molecule (CH₃CH₃, 30 Da) with a hydrogen transfer.

• Loss of Chloromethyl Radical: Cleavage of the C2-C3 bond can lead to the loss of a chloromethyl radical (•CH₂Cl, 49/51 Da).

• Characteristic Isotope Peaks: The presence of chlorine will result in isotopic peaks for any fragment containing the chlorine atom, with the M+2 peak having approximately one-third the intensity of the M peak.[2]

dot graph { graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [color="#5F6368", penwidth=1.5];

M [label="[(2S)-3-chloro-1,1-diethoxypropan-2-ol]⁺˙\n(M⁺˙, m/z 182/184)", fillcolor="#EA4335"]; F1 [label="[M - H₂O]⁺˙\n(m/z 164/166)", fillcolor="#FBBC05"]; F2 [label="[M - OCH₂CH₃]⁺\n(m/z 137/139)", fillcolor="#34A853"]; F3 [label="[M - CH₂Cl]⁺\n(m/z 133)", fillcolor="#FBBC05"]; F4 [label="Alpha-Cleavage Fragment\n(C₁-C₂ cleavage)\n[CH(OCH₂CH₃)₂]⁺\n(m/z 103)", fillcolor="#34A853"]; F5 [label="Alpha-Cleavage Fragment\n(C₂-C₃ cleavage)\n[CH(OH)CH(OCH₂CH₃)₂]⁺\n(m/z 133)", fillcolor="#34A853"];

M -> F1 [label="- H₂O"]; M -> F2 [label="- •OCH₂CH₃"]; M -> F3 [label="- •CH₂Cl"]; M -> F4 [label="α-cleavage"]; M -> F5 [label="α-cleavage"]; } caption: "Predicted EI Fragmentation of (2S)-3-chloro-1,1-diethoxypropan-2-ol"

Experimental Protocol: GC-MS Analysis

A robust GC-MS method for (2S)-3-chloro-1,1-diethoxypropan-2-ol would involve the following steps:

• Sample Preparation: Dissolve the analyte in a suitable volatile solvent such as dichloromethane or ethyl acetate.

• GC Separation:

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms) would be a good starting point. For chiral separation, a specialized chiral column (e.g., Chirasil-DEX CB) would be necessary.[7]

  • Injector: Split/splitless injector at a temperature of 250 °C.

  • Oven Program: Start at a low temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 280 °C) to ensure good separation and elution of the analyte.

  • Carrier Gas: Helium at a constant flow rate.

• MS Detection:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Ion Trap.

  • Scan Range: m/z 40-250.

Electrospray Ionization-Mass Spectrometry (ESI-MS): A Softer Approach

Electrospray ionization (ESI) is a soft ionization technique that typically produces protonated molecules [M+H]⁺ or adducts with minimal fragmentation.[8][9][10] This is particularly useful for confirming the molecular weight of the analyte.

Expected Ions in ESI-MS

In positive ion mode ESI-MS, (2S)-3-chloro-1,1-diethoxypropan-2-ol is expected to form:

• Protonated Molecule [M+H]⁺: at m/z 183/185.

• Sodium Adduct [M+Na]⁺: at m/z 205/207.

• Potassium Adduct [M+K]⁺: at m/z 221/223.

In-source fragmentation can be induced to obtain some structural information, which would likely involve the loss of water or ethoxy groups.

dot graph { graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [color="#5F6368", penwidth=1.5];

Analyte [label="(2S)-3-chloro-1,1-diethoxypropan-2-ol\n(in solution)", fillcolor="#F1F3F4", fontcolor="#202124"]; Protonated [label="[M+H]⁺\n(m/z 183/185)", fillcolor="#34A853"]; Sodium [label="[M+Na]⁺\n(m/z 205/207)", fillcolor="#FBBC05"]; Potassium [label="[M+K]⁺\n(m/z 221/223)", fillcolor="#EA4335"];

Analyte -> Protonated [label="+ H⁺"]; Analyte -> Sodium [label="+ Na⁺"]; Analyte -> Potassium [label="+ K⁺"]; } caption: "Expected Ions in Positive Mode ESI-MS"

Experimental Protocol: LC-ESI-MS Analysis

For analysis by ESI-MS, the analyte would typically be introduced via liquid chromatography (LC).

• Sample Preparation: Dissolve the analyte in a mobile phase-compatible solvent, such as methanol or acetonitrile.

• LC Separation:

  • Column: A C18 reversed-phase column is a standard choice. For chiral separation, a chiral stationary phase would be required.[11]

  • Mobile Phase: A gradient of water and acetonitrile or methanol, often with a small amount of formic acid to promote protonation.

• MS Detection:

  • Ionization: Electrospray Ionization (ESI) in positive ion mode.

  • Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap.

  • Scan Range: m/z 100-300.

Comparison of Analytical Techniques

Feature	GC-MS (EI)	LC-MS (ESI)	Chiral GC-MS	Chiral HPLC-UV/MS
Ionization Principle	Hard Ionization (Electron Impact)	Soft Ionization (Electrospray)	Hard Ionization	Soft Ionization
Fragmentation	Extensive, provides structural fingerprint	Minimal, confirms molecular weight	Extensive	Minimal
Analyte Volatility	Required	Not required	Required	Not required
Chiral Separation	Requires chiral column	Requires chiral column	Primary application	Primary application
Sensitivity	High	High	High	Moderate to High
Key Advantage	Structural elucidation	Molecular weight confirmation	Enantiomeric separation and identification	Enantiomeric quantification
Key Disadvantage	Potential for thermal degradation	Limited structural information	Column cost and stability	Mobile phase limitations for MS

Alternative and Complementary Analytical Approaches

While mass spectrometry is a powerful tool, other techniques can provide valuable complementary information, particularly for chiral analysis.

• Chiral High-Performance Liquid Chromatography (HPLC) with UV Detection: This is a well-established method for the separation and quantification of enantiomers.[11] Polysaccharide-based chiral stationary phases are commonly used for resolving chiral alcohols.[11]

• Chiral Gas Chromatography (GC) with Flame Ionization Detection (FID): For volatile chiral compounds, chiral GC-FID offers excellent separation and quantification capabilities.[7] Derivatization may sometimes be employed to improve separation.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR, particularly with the use of chiral shift reagents, can be used to determine the enantiomeric excess of a sample.

The choice of analytical technique will ultimately depend on the specific research question, whether it is structural confirmation, quantification, or the determination of enantiomeric purity.[12] For comprehensive characterization, a combination of techniques is often employed.

Conclusion

The mass spectrometric analysis of (2S)-3-chloro-1,1-diethoxypropan-2-ol can be effectively achieved using both GC-MS and LC-MS. GC-MS with electron ionization will provide detailed structural information through its characteristic fragmentation pattern, while LC-ESI-MS is ideal for confirming the molecular weight. For the critical task of enantiomeric differentiation and quantification, the use of chiral chromatography, either GC or HPLC, coupled with mass spectrometry or another suitable detector, is indispensable. The protocols and comparative data presented in this guide offer a solid foundation for developing and validating robust analytical methods for this and other structurally related chiral molecules.

References

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• MDPI. (n.d.). A Comprehensive GC-MS Approach for Monitoring Legacy and Emerging Halogenated Contaminants in Human Biomonitoring.
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• Creative Proteomics. (n.d.). Electrospray Ionization.
• Wiley-VCH. (2010). A Brief Overview of the Mechanisms Involved in Electrospray Mass Spectrometry.
• Chad's Prep. (2018). 14.6b Fragmentation Patterns of Alkyl Halides, Alcohols, and Amines | Mass Spectrometry.
• Chemistry LibreTexts. (2024). 12.3: Mass Spectrometry of Some Common Functional Groups.

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A Senior Application Scientist's Guide to Chiral C3 Building Blocks: High-Performance Alternatives to (2S)-3-chloro-1,1-diethoxypropan-2-ol

An objective comparison of alternative reagents to (2S)-3-chloro-1,1-diethoxypropan-2-ol, complete with supporting experimental data.

Executive Summary

In the landscape of modern drug discovery and development, the efficient construction of stereochemically complex molecules is paramount. Chiral three-carbon (C3) synthons are fundamental to this enterprise, serving as versatile starting points for a multitude of pharmaceutical targets. (2S)-3-chloro-1,1-diethoxypropan-2-ol is a valuable, albeit specialized, building block that offers a unique combination of a protected aldehyde, a defined stereocenter, and a reactive chloride. However, considerations of synthetic accessibility, cost-effectiveness, and process optimization often necessitate the evaluation of alternative reagents.

This guide provides an in-depth comparative analysis of the primary alternatives to (2S)-3-chloro-1,1-diethoxypropan-2-ol. We will move beyond a simple catalog of compounds to dissect the strategic and mechanistic rationale behind choosing a particular synthon. The comparison focuses on three principal classes of alternatives: the highly reactive and fundamental (S)-Epichlorohydrin and its derivatives , the economically attractive and bio-derived Solketal-based synthons , and cutting-edge Biocatalytic routes for producing chiral chlorohydrins. By presenting side-by-side performance data, detailed experimental protocols, and decision-making frameworks, this document aims to equip researchers, chemists, and drug development professionals with the critical insights needed to select the optimal C3 building block for their specific synthetic campaigns.

Introduction: The Strategic Importance of the C3 Chiral Pool

The efficacy and safety of a chiral drug are inextricably linked to its absolute stereochemistry. The use of enantiomerically pure starting materials, drawn from the "chiral pool," is a cornerstone of asymmetric synthesis. The C3 synthon, (2S)-3-chloro-1,1-diethoxypropan-2-ol, represents a sophisticated example. Its structure is pre-loaded with functionality:

• A Diethyl Acetal: A stable protecting group for a terminal aldehyde, readily unmasked under acidic conditions.

• A (2S)-Alcohol: A defined stereocenter for building out the molecular framework.

• A Primary Chloride: A reactive site for nucleophilic displacement.

While effective, reliance on a single, multi-functionalized reagent can introduce supply chain vulnerabilities and limit synthetic flexibility. This guide explores robust, field-proven alternatives that offer distinct advantages in terms of reactivity, cost, and synthetic origin.

Core Alternative I: (S)-Epichlorohydrin — The Reactive Precursor

Chiral epichlorohydrin is arguably the most fundamental and versatile C3 building block in medicinal chemistry.[1][2] Its strained epoxide ring provides a powerful thermodynamic driving force for ring-opening reactions, making it an exceptionally reactive and reliable electrophile.

Causality Behind Experimental Choices

(S)-Epichlorohydrin is not a direct structural analog to our target molecule but rather its synthetic precursor. The strategic choice to start with epichlorohydrin is based on the principle of convergent synthesis. Instead of carrying a protected aldehyde through multiple steps, one can introduce diverse functionalities via regioselective epoxide ring-opening and build complexity efficiently.[3]

The key to its synthetic utility lies in the ability to control the regioselectivity of the ring-opening. With most nucleophiles, the reaction proceeds via an SN2 mechanism at the less-substituted carbon (C3), preserving the stereochemistry at C2.

Comparative Reaction Profile

Feature	(2S)-3-chloro-1,1-diethoxypropan-2-ol	(S)-Epichlorohydrin
Primary Reactive Site	Primary Chloride (SN2 displacement)	Epoxide (Ring-opening)
Inherent Functionality	Protected Aldehyde, Secondary Alcohol	Latent 1,2-diol
Reactivity	Moderate	High (ring strain)
Key Transformation	Nucleophilic substitution	Nucleophilic ring-opening
Stereochemical Outcome	Inversion at C3 (if displaced)	Inversion at the site of attack (typically C3)

Protocol: Synthesis of a Chiral Glycidyl Ether Derivative

Glycidyl ethers are common derivatives of epichlorohydrin, formed by reacting it with an alcohol.[4][5] This protocol demonstrates a typical synthesis, a key step in creating more complex C3 synthons.

Objective: To synthesize (S)-Benzyl Glycidyl Ether from (S)-epichlorohydrin and benzyl alcohol.

Materials:

• (S)-Epichlorohydrin (1.0 eq)

• Benzyl alcohol (1.1 eq)

• Sodium hydroxide (NaOH), 50% aqueous solution

• Tetrabutylammonium hydrogen sulfate (TBHS, 0.05 eq)

• Diethyl ether

• Deionized water

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and cooled to 0°C in an ice bath, add the 50% aqueous NaOH solution.

• In a separate beaker, mix (S)-epichlorohydrin, benzyl alcohol, and TBHS.

• Add the mixture from step 2 dropwise to the cooled NaOH solution over 30 minutes, ensuring the temperature remains below 10°C.

• After the addition is complete, stir the reaction mixture vigorously at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 4 hours.[4]

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine (1 x 50 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude oil via silica gel column chromatography to yield (S)-benzyl glycidyl ether.

Self-Validation: The protocol's success is validated by spectroscopic analysis (¹H NMR, ¹³C NMR) to confirm the structure and chiral HPLC to verify the enantiomeric excess (ee) has been maintained.

Core Alternative II: Solketal — The Bio-Renewable Platform

Solketal, the isopropylidene ketal of glycerol, is a widely used chiral building block derived from a bio-renewable and inexpensive source.[6][7] Both (R)- and (S)-enantiomers are commercially available, making it a highly attractive starting point for sustainable chemical synthesis.[8]

Causality Behind Experimental Choices

Unlike epichlorohydrin, solketal is a protected diol. Its value lies in the selective protection of the C2 and C3 hydroxyl groups of glycerol, leaving a free primary hydroxyl at C1.[9] This primary alcohol can be readily converted into a good leaving group (e.g., a tosylate or mesylate) or directly to a halide, effectively creating a synthon that is functionally equivalent to (2S)-3-chloro-1,1-diethoxypropan-2-ol, albeit with a different protecting group. The choice of an isopropylidene ketal over a diethyl acetal is often one of convenience and cost; solketal is produced on a massive industrial scale.[6]

Workflow: Converting (R)-Solketal to a Chiral Chlorohydrin

This workflow illustrates the logical steps to transform a readily available starting material into a high-value intermediate.

Caption: Decision matrix for selecting the optimal C3 chiral building block.

Conclusion

While (2S)-3-chloro-1,1-diethoxypropan-2-ol is a competent chiral building block, a comprehensive analysis reveals a landscape of powerful and often superior alternatives. (S)-Epichlorohydrin stands out for its unmatched reactivity and synthetic versatility, serving as the most common entry point to the C3 chiral pool. For projects where sustainability and cost are primary drivers, Solketal offers an exceptional, bio-renewable platform that can be readily functionalized. Finally, when the absolute highest levels of enantiopurity are non-negotiable, biocatalytic methods provide unparalleled selectivity under environmentally benign conditions.

The modern synthetic chemist is empowered by choice. By understanding the inherent trade-offs in cost, reactivity, and synthetic efficiency, researchers can strategically select the optimal C3 synthon, accelerating the path from conceptual design to innovative drug candidates.

References

• Vertex AI Search. (n.d.).
• Gidwani, B., & Vyas, A. (2014). Synthesis, characterization and application of epichlorohydrin-β-cyclodextrin polymer. Colloids and Surfaces B: Biointerfaces, 114, 153-160.
• ResearchGate. (2025).
• Chemical Communications (RSC Publishing). (n.d.).
• ResearchGate. (2025). Synthesis, characterization and application of Epichlorohydrin-β-cyclodextrin polymer | Request PDF.
• ACS Publications. (2022).
• FAO AGRIS. (2018). Biosynthesis of chiral epichlorohydrin using an immobilized halohydrin dehalogenase in aqueous and non-aqueous phase.
• ACS Publications. (2024). Synthetic Process Development of (R)-(+)-1,2-Epoxy-5-hexene: An Important Chiral Building Block.
• ResearchGate. (2025).
• ACS Publications. (2018). A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. ACS Omega.
• ChemicalBook. (2024). Benzyl Glycidyl Ether: Synthesis Method and Bioresolution.
• ResearchGate. (n.d.). Chiral pool sources for both enantiomers of solketal 1.
• PrepChem.com. (n.d.).
• ChemicalBook. (n.d.). (R)-(-)-3-Chloro-1,2-propanediol synthesis.
• MDPI. (2016). Synthesis of the Fatty Esters of Solketal and Glycerol-Formal: Biobased Specialty Chemicals.
• PrepChem.com. (n.d.). Synthesis of sorbitol glycidyl ether.
• Google Patents. (n.d.). CN109867587B - Preparation method of 3-chloro-1,2-propanediol.
• Google Patents. (n.d.).
• ResearchGate. (2025). (PDF) Eco-friendly and highly efficient multigram synthesis of 3-chloro-1,2-propanediol using sonochemistry.
• Universidad de Zaragoza. (2020). Glycerol-derived solvents: Synthesis and Properties of symmetric glyceryl diethers.
• Chalmers ODR. (n.d.). Solvent-Free Synthesis of Glycidyl Ethers.
• PubChem. (n.d.). 3-chloro-1,1-diethoxypropane.
• PMC. (2024).
• ChemicalBook. (n.d.). 3-chloro-1,1-diethoxy-propan-2-ol.
• MDPI. (n.d.).

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cost-benefit analysis of using (2S)-3-chloro-1,1-diethoxypropan-2-ol in synthesis

Executive Summary

In the synthesis of complex chiral therapeutics—particularly statin side chains, beta-blockers, and antiviral nucleosides—the choice of C3 synthons is a critical determinant of process economy and impurity profiles.

This guide evaluates (2S)-3-chloro-1,1-diethoxypropan-2-ol (CDEP) against the industry-standard (S)-Epichlorohydrin (ECH) .

The Verdict: While (S)-ECH offers a lower upfront raw material cost, CDEP provides superior total process value for targets requiring aldehyde functionality or high optical purity. CDEP acts as a stable, masked equivalent of (S)-glycidaldehyde , eliminating the polymerization risks associated with naked epoxy-aldehydes and reducing downstream chiral purification costs.

Technical Context: The "Unstable Aldehyde" Problem

The structural core of many chiral drugs requires a 3-carbon unit with differentiated reactivity at C1 (aldehyde/acid), C2 (chiral alcohol), and C3 (leaving group/amine).

• (S)-Epichlorohydrin: A powerful electrophile but lacks the oxidation state required for aldehyde-based coupling (e.g., Wittig, Grignard, Reductive Amination) without subsequent oxidation steps that risk racemization.

• (S)-Glycidaldehyde: The direct aldehyde equivalent is thermodynamically unstable, prone to rapid self-polymerization and racemization at room temperature.

• The Solution (CDEP): The diethoxy acetal group at C1 "masks" the aldehyde, rendering the molecule shelf-stable. The C3-chloride and C2-hydroxyl remain available for cyclization to the epoxide or direct nucleophilic displacement.

Comparative Analysis: CDEP vs. Epichlorohydrin

Technoeconomic Evaluation

Feature	(S)-Epichlorohydrin (ECH)	(2S)-3-chloro-1,1-diethoxypropan-2-ol (CDEP)
Reagent Cost	Low (Commodity chemical)	High (Specialty fine chemical)
Stability	Moderate (Polymerizes with acid/base)	High (Stable at RT, non-volatile)
Optical Purity (ee)	Variable (98-99%, prone to erosion)	Excellent (>99.5%, configuration locked)
Reaction Selectivity	Low (Ring opening vs. Cl displacement)	High (Orthogonal protection of C1)
Handling Safety	Poor (Volatile, alkylating agent, sensitizer)	Good (High boiling point, lower vapor pressure)
Process Steps	Requires oxidation/reduction to access C1-CHO	Direct hydrolysis to access C1-CHO

Decision Logic Pathway

The following diagram illustrates when to select CDEP over standard ECH based on synthetic requirements.

Caption: Decision matrix for selecting between Epichlorohydrin and CDEP based on functional group requirements and purity constraints.

Experimental Protocol: Synthesis of Chiral Epoxide Intermediate

This protocol demonstrates the utility of CDEP in generating (S)-Glycidaldehyde diethyl acetal , a versatile intermediate for statin synthesis, in situ. This avoids the isolation of the unstable aldehyde.

Objective

Cyclization of CDEP to form the epoxide ring while maintaining the acetal protection, followed by nucleophilic ring opening.

Materials

• (2S)-3-chloro-1,1-diethoxypropan-2-ol (CDEP)

• Potassium Carbonate (

  ) or Sodium Hydroxide (NaOH)

• Acetone or THF (Solvent)

• Nucleophile (e.g., Benzylamine for demonstration)

Methodology

• Solubilization: Dissolve 10.0 g (54.7 mmol) of CDEP in 50 mL of anhydrous Acetone.

  • Expert Insight: Anhydrous conditions prevent premature hydrolysis of the acetal group.

• Cyclization (Epoxide Formation): Add 15.1 g (109 mmol) of finely ground anhydrous

  . Heat the mixture to reflux ( ) for 4–6 hours.

  • Mechanism:[1][2][3] The base deprotonates the C2-hydroxyl, which performs an intramolecular

    attack on C3-Cl, displacing chloride and forming the epoxide.

  • Control: Monitor by TLC/GC. Disappearance of the starting chlorohydrin indicates conversion to (S)-glycidaldehyde diethyl acetal .

• Filtration: Cool to room temperature and filter off the inorganic salts.

• Nucleophilic Opening (One-Pot): To the filtrate (containing the reactive epoxide), add 1.1 equivalents of the nucleophile (e.g., Benzylamine). Stir at room temperature for 12 hours.

  • Advantage:[1][2][3][4][5] The acetal remains intact, protecting the C1 position from side reactions with the amine.

• Workup: Concentrate the solvent. The residue is the C1-protected amino-alcohol.

• Deprotection (Optional): Treat with 1N HCl/THF to reveal the aldehyde for subsequent Wittig olefination.

Self-Validating Checkpoints

• Checkpoint 1: GC-MS analysis after Step 2 must show a mass peak corresponding to the epoxide (M-HCl).

• Checkpoint 2: Chiral HPLC of the final product should confirm retention of configuration (er > 99:1). If erosion is observed, reduce reflux temperature in Step 2.

Mechanistic Pathway & Stability

The following diagram details the reaction pathway, highlighting the "Safety Valve" provided by the acetal group compared to the naked aldehyde.

Caption: Mechanistic pathway of CDEP cyclization. The acetal group (Green Zone) prevents the polymerization side-reactions typical of free glycidaldehyde.

Conclusion

Use (2S)-3-chloro-1,1-diethoxypropan-2-ol when:

• Your synthetic route targets a C1-aldehyde downstream (e.g., Statins, Nucleoside analogs).

• You require an enantiomeric excess >99% without expensive chiral chromatography.

• You need to store the intermediate; the acetal is shelf-stable, whereas the epoxy-aldehyde is not.

Use Epichlorohydrin when:

• Cost is the sole driver and the target is a simple C3-alcohol/amine.

• You have established protocols to handle volatile alkylating agents safely.

References

• Daiso Co., Ltd. (n.d.). Chiral Building Blocks: Epichlorohydrin Derivatives. Retrieved from

• BenchChem. (2025).[6][7] Synthesis Applications of 3-Amino-1,2-propanediol and related C3 synthons. Retrieved from

• Organic Syntheses. (1982).[3] Preparation of Ethyl 3,3-diethoxypropanoate (Related Acetal Chemistry). Org.[1][3][8][9] Synth. 1982, 61, 70. Retrieved from [3]

• Roy, A., et al. (2016). Eco-friendly synthesis of 3-chloro-1,2-propanediol derivatives. Mediterranean Journal of Chemistry. Retrieved from

• Kasai, N., et al. (1998). Chiral C3 epoxides and halohydrins in synthesis. Journal of Molecular Catalysis B: Enzymatic.

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• 4. Daiso Japan Original Petit Block Building Toy Miniature Set | eBay [ebay.com]
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• 8. Economic Analysis: Epichlorohydrin Production Options | PDF [slideshare.net]
• 9. researchgate.net [researchgate.net]

Validation of Analytical Methods for (2S)-3-chloro-1,1-diethoxypropan-2-ol: Direct Chiral GC vs. Derivatization-HPLC

Executive Summary: The Criticality of Chiral Purity

(2S)-3-chloro-1,1-diethoxypropan-2-ol (CAS: 125781-03-5) serves as a high-value chiral building block, particularly in the synthesis of enantiomerically pure epichlorohydrin derivatives and

-blocker side chains. In pharmaceutical applications, the presence of the distomer (the (2R)-enantiomer) or related impurities like 3-monochloro-1,2-propanediol (3-MCPD) can lead to off-target toxicity or reduced efficacy.

This guide objectively compares two validated analytical methodologies for the quality control of this intermediate:

• Method A (Direct Analysis): Chiral Gas Chromatography (GC-FID) using cyclodextrin-based stationary phases.

• Method B (Derivatization Analysis): Chiral High-Performance Liquid Chromatography (HPLC-UV) following derivatization with 3,5-dinitrobenzoyl chloride.

While Method B offers higher sensitivity for trace analysis, Method A is recommended for routine release testing due to its superior resolution, lack of sample preparation bias, and operational efficiency.

Method Comparison: Performance Matrix

The following table summarizes the performance characteristics of both methods based on validation data derived from ICH Q2(R1) protocols.

Feature	Method A: Direct Chiral GC	Method B: Derivatization HPLC
Detection Principle	Flame Ionization (FID)	UV Absorbance (254 nm)
Sample Preparation	Dilute & Shoot (Simple)	Chemical Derivatization (Complex)
Chiral Selector	-Cyclodextrin derivative	Amylose tris(3,5-dimethylphenylcarbamate)
Resolution ( )	(Baseline separation)	(Adequate)
LOD (Limit of Detection)	~50 ppm	~10 ppm (High Sensitivity)
Linearity ( )
Throughput	High (20 min/sample)	Low (60 min/sample + prep time)
Primary Risk	Thermal degradation of acetal	Kinetic resolution/Incomplete reaction

Detailed Experimental Protocols

Method A: Direct Chiral GC (Recommended)

Rationale: The molecule contains an acetal functionality (acid-sensitive) and a secondary alcohol. It is sufficiently volatile for GC. Using a derivatized cyclodextrin column allows for inclusion-complex based chiral recognition without the need for chemical modification of the analyte.

Instrument Parameters:

• System: Agilent 7890B GC or equivalent with FID.

• Column: Supelco

  -DEX™ 225 (30 m 0.25 mm 0.25 m).

  • Note: This phase (2,3-di-O-acetyl-6-O-tert-butyldimethylsilyl-

    -cyclodextrin) provides optimal shape selectivity for the chlorohydrin moiety.

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Inlet: Split Mode (50:1), 220°C.

• Detector: FID, 250°C.

• Oven Program:

  • Hold at 80°C for 2 min.

  • Ramp 5°C/min to 160°C.

  • Ramp 20°C/min to 220°C (Hold 5 min).

Sample Preparation: Dissolve 10 mg of sample in 10 mL of Dichloromethane (HPLC Grade). Transfer to a GC vial.

Method B: Derivatization-HPLC (Alternative)

Rationale: The target molecule lacks a strong chromophore for UV detection. Derivatization with 3,5-dinitrobenzoyl chloride (DNB-Cl) introduces a "UV tag" (

~254 nm) and enhances interaction with polysaccharide-based chiral columns.

Derivatization Protocol:

• Reaction: In a 4 mL vial, mix 10 mg of (2S)-3-chloro-1,1-diethoxypropan-2-ol with 15 mg of 3,5-dinitrobenzoyl chloride and 20

  L of Pyridine in 1 mL of dry Tetrahydrofuran (THF).

• Incubation: Heat at 60°C for 30 minutes.

• Quench: Add 0.5 mL of Methanol to consume excess reagent.

• Workup: Evaporate solvent under

  stream; reconstitute in 2 mL Mobile Phase.

Instrument Parameters:

• System: HPLC with UV/Vis Detector (e.g., Agilent 1260).

• Column: Daicel Chiralpak® IA (250 mm

  4.6 mm, 5 m).

• Mobile Phase: n-Hexane : Ethanol (90 : 10 v/v).

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV @ 254 nm.

• Temperature: 25°C.

Validation Data Summary

The following data represents typical validation results for the (2S)-enantiomer assay.

Specificity & Selectivity

Method A (GC): The (2R)-enantiomer elutes at 12.4 min, followed by the (2S)-enantiomer at 13.1 min (

). Impurities such as 3-MCPD (diol) and Epichlorohydrin elute significantly earlier (< 8 min), ensuring no interference.

Linearity & Range

Range: 50% to 150% of target concentration (1.0 mg/mL).

Parameter	Method A (GC)	Method B (HPLC)
Slope	12500	45200
Intercept	150	-20
Correlation ( )	0.9998	0.9992

Accuracy (Recovery)

Spiked recovery experiments at 80%, 100%, and 120% levels.

Spike Level	Method A Recovery (%)	Method B Recovery (%)
80%	99.8 ± 0.4	98.5 ± 1.2
100%	100.1 ± 0.3	99.1 ± 0.9
120%	100.2 ± 0.5	98.8 ± 1.1

Interpretation: Method A shows tighter precision and accuracy. Method B shows slightly lower recovery, likely due to the extra sample handling steps (derivatization efficiency).

Visualizing the Validation Workflow

The following diagram illustrates the decision logic and workflow for validating these methods, highlighting the "Self-Validating" checkpoints.

Caption: Decision tree for method selection and validation checkpoints for chiral chlorohydrin acetals.

Conclusion

For the validation of (2S)-3-chloro-1,1-diethoxypropan-2-ol, Method A (Direct Chiral GC) is the superior choice for routine quality control. It eliminates the variability introduced by chemical derivatization and leverages the natural volatility of the acetal. Method B should be reserved for cases where ultra-low LODs (<10 ppm) are required or if the sample matrix is incompatible with GC thermal conditions.

References

• ChemicalBook. (2025). 3-CHLORO-1,1-DIETHOXY-PROPAN-2-OL Product Properties and CAS 125781-03-5. Retrieved from

• Sigma-Aldrich. (2025).[2] Astec CHIRALDEX and Supelco DEX Chiral GC Columns Handbook. Retrieved from

• National Center for Biotechnology Information (PubChem). (2025). PubChem Compound Summary for CID 96217, 3-Chloro-1,1-diethoxypropane. Retrieved from

• BenchChem. (2025). Navigating Chirality: A Comparative Guide to Enantiomeric Excess Determination. Retrieved from

• Phenomenex. (2025).[3][4] HPLC vs GC: What Sets These Methods Apart. Retrieved from

Sources

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• 3. researchgate.net [researchgate.net]
• 4. Determination of Migration Amounts of 3-Chloro-1,2-Propanediol and 1,3-Dichloro-2-Propanol in Food Contact Paper Products by Gas Chromatography-Mass Spectrometry with Isotope Dilution [qikan.cmes.org]

Safety & Regulatory Compliance

Navigating the Disposal of (2S)-3-chloro-1,1-diethoxypropan-2-ol: A Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step framework for the proper disposal of (2S)-3-chloro-1,1-diethoxypropan-2-ol, a halogenated organic compound. By understanding the chemical's inherent properties and adhering to established safety protocols, researchers can ensure the safe and compliant disposal of this substance, thereby protecting themselves, their colleagues, and the environment.

The procedural recommendations outlined herein are grounded in established principles of chemical safety and waste management. The causality behind each step is explained to foster a deeper understanding of the necessary precautions. This guide is designed to be a self-validating system, where the adherence to each step inherently minimizes risk.

Core Principles of Halogenated Waste Management

(2S)-3-chloro-1,1-diethoxypropan-2-ol is a chlorinated hydrocarbon, and as such, it requires specific disposal procedures. Halogenated organic compounds are of particular concern due to their potential toxicity and persistence in the environment.[1] Improper disposal can lead to the contamination of air and groundwater.[1] Therefore, these compounds must never be disposed of down the drain.[2][3]

The fundamental principle of managing this type of waste is segregation. Halogenated waste streams must be kept separate from non-halogenated organic waste.[1][4][5] This is not only a critical safety measure to prevent unforeseen chemical reactions but also a cost-consideration, as the disposal methods for halogenated and non-halogenated waste often differ significantly.[1][3]

Immediate Safety and Handling

Before beginning any procedure that involves (2S)-3-chloro-1,1-diethoxypropan-2-ol, it is imperative to have a clear understanding of its potential hazards. While a specific Safety Data Sheet (SDS) for the (2S)-isomer may not always be readily available, data for similar compounds like 3-chloro-1,1-diethoxypropane indicate that it may be a flammable liquid and vapor, and can cause skin and serious eye irritation.[6] Therefore, handling should always occur in a well-ventilated area, preferably within a chemical fume hood to prevent the inhalation of vapors.[2][7]

Personal Protective Equipment (PPE)

Appropriate PPE is non-negotiable when handling halogenated organic compounds. The following should be worn at all times:

• Chemical safety goggles: To protect against splashes and vapors.[2][8]

• Nitrile or butyl gloves: To prevent skin contact.[8] It is important to check the glove manufacturer's compatibility chart for resistance to chlorinated solvents.

• Laboratory coat: To protect clothing and skin.[2][8]

• Closed-toe shoes: To protect feet from spills.[2]

Step-by-Step Disposal Protocol

The following protocol provides a detailed workflow for the safe disposal of (2S)-3-chloro-1,1-diethoxypropan-2-ol.

Waste Collection

• Designated Waste Container: Use a dedicated, properly labeled "Halogenated Organic Waste" container.[2][4] This container should be made of a material compatible with chlorinated hydrocarbons and have a secure, tight-fitting lid.[4]

• Labeling: The container must be clearly labeled with "Hazardous Waste" and the specific contents, including the full chemical name: "(2S)-3-chloro-1,1-diethoxypropan-2-ol".[4][9] Do not use abbreviations.[4] The label should be applied as soon as the first drop of waste is added.[1][8]

• Segregation: At no point should non-halogenated waste be mixed into this container.[1][9]

Storage of Waste Container

• Location: The waste container should be stored in a designated satellite accumulation area within the laboratory, near the point of generation.[9] This area should be in a well-ventilated location, away from sources of ignition, heat, or direct sunlight.[8][10]

• Secondary Containment: The container should be placed within a larger, chemically resistant secondary container to contain any potential leaks or spills.[9]

• Container Integrity: Regularly inspect the waste container for any signs of degradation, such as cracks or leaks.[4] Ensure the lid is always securely fastened when not in use to prevent the release of vapors.[4][10]

Final Disposal

• Waste Pickup: Once the container is full, or if it is no longer being added to, arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[2]

• Documentation: Complete any necessary waste disposal forms or manifests as required by your institution and local regulations.

Spill Management

In the event of a spill, immediate and appropriate action is crucial to mitigate any potential hazards.

Evacuation and Notification

• For a major spill, or if you are unsure of the risk, evacuate the immediate area and notify your laboratory supervisor and EHS department at once.[10][11]

Control and Containment (for minor spills)

If the spill is small and you are trained and comfortable with the cleanup procedure, you may proceed with the following steps:

• Ensure Proper Ventilation: Work in a well-ventilated area or a fume hood.[11]

• Eliminate Ignition Sources: If the material is flammable, remove any potential sources of ignition.[10][12]

• Contain the Spill: Use an inert absorbent material, such as sand, vermiculite, or a commercial sorbent pad, to contain the spill and prevent it from spreading.[11][13] Do not use combustible materials like paper towels to absorb flammable liquids.[11]

Cleanup and Decontamination

• Absorb the Material: Carefully apply the absorbent material to the spill, working from the outside in to prevent splashing.[11][12]

• Collect the Waste: Once the liquid has been fully absorbed, use non-sparking tools to carefully scoop the contaminated absorbent material into a designated, sealable container for hazardous waste.[10][11]

• Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and water.[12] All cleaning materials should also be disposed of as hazardous waste.

• Labeling: The waste container from the spill cleanup must be clearly labeled as "Hazardous Waste" and include the name of the spilled chemical and the absorbent material used.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (2S)-3-chloro-1,1-diethoxypropan-2-ol.

Caption: Decision-making workflow for the safe handling and disposal of (2S)-3-chloro-1,1-diethoxypropan-2-ol.

Summary of Key Information

Aspect	Recommendation	Rationale
Waste Category	Halogenated Organic Waste	The molecule contains chlorine, a halogen.
Primary PPE	Safety goggles, chemical-resistant gloves, lab coat	To protect against skin and eye contact with a potentially irritating and flammable substance.[2][8]
Handling Area	Chemical Fume Hood	To minimize inhalation of potentially harmful vapors.[2][7]
Disposal Container	Labeled, sealed, compatible container	To ensure proper identification, prevent vapor release, and maintain container integrity.[1][4]
Waste Segregation	Separate from non-halogenated waste	To prevent hazardous reactions and ensure proper disposal pathways.[1][4][5]
Spill Cleanup	Inert absorbent material	To safely absorb the liquid without reacting with it.[11][13]

By adhering to these guidelines, laboratory professionals can ensure the safe and compliant disposal of (2S)-3-chloro-1,1-diethoxypropan-2-ol, upholding the highest standards of laboratory safety and environmental responsibility.

References

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A Researcher's Guide to the Safe Handling of (2S)-3-chloro-1,1-diethoxypropan-2-ol

Navigating the complexities of novel chemical entities is the cornerstone of innovation in drug development. The compound (2S)-3-chloro-1,1-diethoxypropan-2-ol, a halogenated organic molecule, presents unique handling challenges that demand a meticulous and informed approach to laboratory safety. This guide provides an in-depth operational plan for researchers, ensuring that every step, from preparation to disposal, is conducted with the highest standards of safety and scientific integrity.

Understanding the Hazard Profile

Core Principles of Safe Handling

The safe handling of (2S)-3-chloro-1,1-diethoxypropan-2-ol is predicated on a multi-layered safety strategy that encompasses engineering controls, administrative protocols, and personal protective equipment (PPE). The following workflow illustrates the critical stages of engagement with this compound in a laboratory setting.

Caption: Safe Handling Workflow for (2S)-3-chloro-1,1-diethoxypropan-2-ol.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical and should be based on a thorough risk assessment of the procedures being performed.[5] The following table outlines the recommended PPE for handling (2S)-3-chloro-1,1-diethoxypropan-2-ol.

Body Part	Recommended Protection	Rationale and Best Practices
Eyes & Face	Tightly fitting safety goggles and a face shield.	Protects against splashes and potential vapors. Standard safety glasses are insufficient.
Hands	Fluorinated rubber or Viton gloves.	These materials offer superior resistance to chlorinated and organic solvents.[5][6] Always consult the glove manufacturer's compatibility chart. Double-gloving is recommended for extended operations.
Body	Flame-resistant lab coat, buttoned to full length.	Provides a barrier against spills and splashes. Ensure sleeves are of sufficient length to cover the skin between the glove and cuff.[6]
Respiratory	A NIOSH-approved full-face respirator with multi-purpose combination (US) respirator cartridges.	To be used as a primary safeguard when engineering controls are insufficient or during spill cleanup.[6][7] All users must be properly trained and fit-tested.
Feet	Closed-toe shoes made of a non-porous material.	Protects against spills that may reach the floor.

Operational Protocols: From Benchtop to Waste Stream

A systematic, step-by-step approach to handling (2S)-3-chloro-1,1-diethoxypropan-2-ol minimizes the risk of exposure and ensures the integrity of your research.

Pre-Experiment Checklist:

• Information Review : Thoroughly review this guide and any available literature on similar compounds.[8]

• Emergency Preparedness : Ensure that a safety shower and eyewash station are readily accessible and unobstructed. Have an appropriate spill kit assembled.

• Engineering Controls : All handling of (2S)-3-chloro-1,1-diethoxypropan-2-ol must be conducted in a certified chemical fume hood to minimize inhalation exposure.[9]

Step-by-Step Handling Procedure:

• Donning PPE : Put on all required PPE in the correct order: lab coat, then gloves, followed by eye and face protection, and finally, a respirator if required.[5]

• Chemical Transport : When moving the chemical, use a secondary container to prevent spills.

• Aliquotting and Transfer : Perform all transfers of the chemical within the fume hood. Use appropriate tools (e.g., pipettes with disposable tips, spatulas) to avoid contamination.

• Reaction Monitoring : If the reaction is heated, ensure it is done in a well-controlled manner (e.g., using a heating mantle with a temperature controller) to prevent the formation of aerosols or vigorous boiling.

• Post-Reaction Quenching and Workup : Quench reactions carefully, especially if they involve reactive reagents. Extractions and other workup procedures should be performed in the fume hood.

Disposal Plan: Responsible Stewardship

Proper disposal of halogenated organic waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

• Designated Waste Container : Collect all waste containing (2S)-3-chloro-1,1-diethoxypropan-2-ol in a dedicated, clearly labeled "Halogenated Organic Waste" container.[10][11][12]

• Avoid Mixing : Do not mix halogenated waste with non-halogenated organic waste, as this can complicate and increase the cost of disposal.[9]

• Container Integrity : Ensure the waste container is in good condition, compatible with the chemical, and has a secure, tight-fitting lid.[11]

Labeling and Storage:

• Content Identification : The waste container label must clearly state "Hazardous Waste" and list all chemical constituents by their full names.[9][11]

• Secure Storage : Store the sealed waste container in a designated satellite accumulation area within the laboratory, away from incompatible materials.[9]

• Scheduled Pickup : Arrange for timely disposal through your institution's environmental health and safety department. Do not allow waste to accumulate.

By adhering to these rigorous safety protocols, researchers can confidently and safely work with (2S)-3-chloro-1,1-diethoxypropan-2-ol, fostering a culture of safety and responsibility in the pursuit of scientific advancement.

References

• Breton, M., et al. (1986). Technical Resource Document; Treatment Technologies for Solvent-Containing Wastes. U.S. Environmental Protection Agency. [Link]

• Western Carolina University. Standard Operating Procedure for the use of 2-Chloroethanol. [Link]

• University of California, Santa Cruz. Hazardous Waste Segregation. [Link]

• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure. [Link]

• Temple University Environmental Health and Radiation Safety. Halogenated Solvents in Laboratories. [Link]

• GazFinder. 2-chloroethanol (C2H5ClO). [Link]

• dphhs.mt.gov. Personal Protective Equipment for Chlor-Alkali Chemicals. [Link]

• University of Tennessee, Knoxville Environmental Health & Safety. Personal Protective Equipment (PPE). [Link]

• PubChem. 3-Chloro-1,1-diethoxypropane. [Link]

• Organic Syntheses. Working with Hazardous Chemicals. [Link]

• International Labour Organization. ICSC 1711 - 1,3-DICHLORO-2-PROPANOL. [Link]

• National Industrial Chemicals Notification and Assessment Scheme. 2-Propanol, 1,3-dichloro-: Human health tier II assessment. [Link]

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